3,4,5-Tribromopyrazole

• CAS: 17635-44-8

Core Science & Biosynthesis

A Technical Guide to 3,4,5-Tribromopyrazole: Properties, Reactivity, and Synthetic Applications

Introduction

In the landscape of modern synthetic chemistry, heterocyclic scaffolds are indispensable tools for the development of novel therapeutics, advanced agrochemicals, and functional materials. Among these, the pyrazole core is a privileged structure, renowned for its metabolic stability and versatile biological activity. This guide provides an in-depth technical overview of 3,4,5-tribromopyrazole (CAS No: 17635-44-8), a fully halogenated derivative that serves as a highly versatile and reactive building block. Its unique electronic properties and multiple reactive sites make it a compound of significant interest for researchers in drug discovery, material science, and organic synthesis. This document will elucidate its core physicochemical properties, spectroscopic signature, chemical reactivity, and provide field-proven experimental protocols to facilitate its use in advanced research applications.

Core Physicochemical Properties

The utility of a chemical reagent begins with a thorough understanding of its fundamental physical properties. 3,4,5-Tribromopyrazole is typically supplied as a stable, off-white to pale cream crystalline solid.[1][2][3] Its high melting point is indicative of a stable crystal lattice structure, influenced by intermolecular hydrogen bonding via the N-H moiety and halogen interactions.

The molecule's polybrominated and heterocyclic nature dictates its solubility profile. It is insoluble in water, a common characteristic for non-polar, halogenated organic compounds, but demonstrates good solubility in chlorinated solvents like chloroform.[4][5][6] This solubility is a key practical consideration for reaction setup and purification via crystallization or chromatography. For long-term viability, the compound should be stored in a cool, dry environment, away from oxidizing agents, to prevent degradation.[1][5][6]

Table 1: Physicochemical Data for 3,4,5-Tribromopyrazole

Property	Value	Source(s)
CAS Number	17635-44-8	[1][2][7]
Molecular Formula	C₃HBr₃N₂	[1][2][7]
Molecular Weight	304.77 g/mol	[1][2]
Appearance	Off-white to pale cream powder/solid	[1][2][3]
Melting Point	183-192 °C	[1][4][7]
Boiling Point	381.5 ± 37.0 °C (Predicted)	[4][7]
Density	2.78 - 2.8 g/cm³ (Predicted)	[4][7]
Solubility	Insoluble in water; Soluble in chloroform	[4][5][6]
Storage	Store at 0-8 °C, away from oxidizing agents	[1][5]

Spectroscopic and Structural Characterization

Correct structural verification is paramount in synthesis. 3,4,5-Tribromopyrazole possesses a simple, yet distinct, structure that can be readily characterized using standard spectroscopic techniques.

Figure 2: Key Reactive Sites of 3,4,5-Tribromopyrazole

N-H Acidity and N-Functionalization

The electron-withdrawing nature of the three bromine atoms increases the acidity of the N-H proton, facilitating its removal by mild bases (e.g., K₂CO₃, Et₃N). The resulting pyrazolate anion is a potent nucleophile, readily undergoing reactions like N-alkylation, N-arylation, and N-acylation. [6][8]This is the most common and straightforward pathway for derivatization, allowing for the introduction of diverse functional groups at the N1 position, a critical step in tuning the molecule's biological or material properties.

C-Br Bond Reactivity

The three C-Br bonds provide orthogonal sites for carbon-carbon and carbon-heteroatom bond formation, typically via transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). While the relative reactivity of the C3/C5 vs. C4 positions can vary, this multi-handle approach allows for the regiocontrolled synthesis of complex, polysubstituted pyrazoles. [9]Furthermore, the C-Br bonds can undergo metal-halogen exchange with organolithium reagents to generate lithiated pyrazole intermediates, which can then be trapped with various electrophiles. This modular approach is central to building molecular libraries for screening in drug and materials discovery. [9]

Experimental Protocols

The following protocols are provided as robust starting points for the synthesis and derivatization of 3,4,5-tribromopyrazole.

Protocol 4.1: Synthesis of 3,4,5-Tribromopyrazole

This protocol is adapted from a reported synthesis where the target compound is formed as a high-yield intermediate. [4]It relies on the exhaustive electrophilic bromination of a pre-formed pyrazole ring under basic conditions. The base is crucial as it deprotonates the pyrazole, forming the highly activated pyrazolate anion, which rapidly reacts with bromine.

Figure 3: Workflow for the Synthesis of 3,4,5-Tribromopyrazole

Step-by-Step Methodology:

• Pyrazole Formation: In a flask equipped with a stirrer and dropping funnel, prepare a solution of pyrazole (1.0 eq) in water. (Note: The literature procedure generates pyrazole in situ from hydrazine hydrate and 1,1,3,3-tetramethoxypropane). [4]2. Basification: Cool the reaction mixture to 20°C and add an aqueous solution of sodium hydroxide (approx. 4.7 eq). This step is exothermic and crucial for activating the pyrazole ring for bromination.

• Bromination: While maintaining the internal temperature between 28-33°C using an ice bath, add bromine (3.0 eq) dropwise over 25-30 minutes. The reaction is highly exothermic; careful control of the addition rate is essential to prevent side reactions and ensure safety.

• Reaction Completion: After the addition is complete, stir the mixture at room temperature for an additional 20-30 minutes to ensure the reaction proceeds to completion.

• Isolation: Carefully acidify the reaction mixture with a suitable acid (e.g., HCl) to a pH of ~2-3. This will protonate any remaining pyrazolate and precipitate the neutral 3,4,5-tribromopyrazole product.

• Purification: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove inorganic salts, and then dry under vacuum to yield the final product.

Applications in Research and Development

The unique combination of a stable heterocyclic core and multiple reactive bromine sites makes 3,4,5-tribromopyrazole a valuable precursor in several high-value research areas.

• Pharmaceutical Development: It serves as a foundational scaffold for creating libraries of novel compounds. The pyrazole core is a known pharmacophore, and the three bromine sites allow for systematic Structure-Activity Relationship (SAR) studies to develop potent agents, including potential anti-inflammatory and analgesic drugs. [1][10]* Agrochemicals: Its high potency as a fungicide and herbicide is a direct result of its structure. [1]The tribrominated pyrazole core can be further functionalized to optimize efficacy against specific agricultural pests and diseases while minimizing environmental impact.

• Material Science: The high bromine content makes it an excellent candidate for incorporation into flame-retardant materials. During combustion, the bromine atoms can act as radical scavengers, interrupting the chemical chain reactions of fire. [1][10]* Analytical and Environmental Chemistry: It is employed as a standard in the development of analytical methods for detecting and quantifying brominated compounds in environmental samples, aiding in regulatory compliance and ecosystem impact studies. [1][10]

Safety and Handling

As with any halogenated reagent, proper safety protocols must be strictly followed.

• GHS Hazards: 3,4,5-Tribromopyrazole is classified as toxic if swallowed, causes skin irritation, and causes serious eye irritation. [2][4][5]It may also cause respiratory irritation.

• Handling Recommendations:

  • Always handle in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile). [4] * Avoid inhalation of dust and direct contact with skin and eyes.

  • In case of eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical advice. [4] * Store containers tightly sealed in a cool, designated chemical storage area.

References

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solubility of 3,4,5-Tribromopyrazole in organic solvents

An In-Depth Technical Guide to the Solubility of 3,4,5-Tribromopyrazole in Organic Solvents

Abstract

3,4,5-Tribromopyrazole is a halogenated heterocyclic compound with significant potential in pharmaceutical development, agrochemical formulation, and material science.[1][2] Its utility as a synthetic building block and its biological activity necessitate a thorough understanding of its physicochemical properties, among which solubility is paramount.[1] This guide provides a comprehensive overview of the theoretical and practical aspects of determining the . While specific quantitative data for this compound is not extensively available in public literature, this document equips researchers, scientists, and drug development professionals with the foundational knowledge and detailed experimental protocols required to generate and interpret such crucial data. We will delve into the principles of solubility, present a robust methodology for its determination, and discuss the application of thermodynamic models for data correlation.

Introduction: The Significance of Solubility in the Application of 3,4,5-Tribromopyrazole

The dissolution of an active compound in a solvent is a critical prerequisite for its reactivity, formulation, and bioavailability. For 3,4,5-Tribromopyrazole, a compound noted for its use as a fungicide, a building block for anti-inflammatory and analgesic agents, and in the formulation of flame retardants, understanding its solubility is essential for:

• Synthetic Chemistry: The choice of solvent is crucial for reaction kinetics, yield, and purity. A solvent in which 3,4,5-Tribromopyrazole has moderate to high solubility is often required for homogeneous reaction conditions.

• Pharmaceutical Formulation: For potential therapeutic applications, the solubility of 3,4,5-Tribromopyrazole in pharmaceutically acceptable solvents will dictate the feasible dosage forms and delivery mechanisms.[3][4] Poor solubility can be a major hurdle in drug development, affecting absorption and efficacy.[4]

• Agrochemicals: The effectiveness of a fungicide is dependent on its ability to be formulated in a stable and bioavailable manner, which is directly linked to its solubility in appropriate carrier solvents.[2]

• Purification and Crystallization: Recrystallization, a common method for purifying solid compounds, relies on the differential solubility of the compound in a given solvent at different temperatures.

Given the limited publicly available quantitative solubility data for 3,4,5-Tribromopyrazole, this guide serves as a foundational document to empower researchers to systematically determine and understand its solubility profile.

Theoretical Framework of Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which qualitatively describes the interplay of intermolecular forces between the solute and the solvent.[5][6] For 3,4,5-Tribromopyrazole, a molecule with both polar (N-H bond, nitrogen lone pairs) and nonpolar (bromine atoms, carbon backbone) characteristics, its solubility will be a balance of these interactions.

Key factors influencing the solubility of 3,4,5-Tribromopyrazole include:

• Solvent Polarity: Polar solvents are more likely to dissolve polar solutes, and non-polar solvents are better for non-polar solutes.[5] The pyrazole ring with its nitrogen atoms can participate in hydrogen bonding, suggesting that polar protic and aprotic solvents may be effective.

• Temperature: The dissolution of a solid is typically an endothermic process, meaning solubility tends to increase with temperature.[5][7] This relationship is fundamental to techniques like recrystallization.

• Intermolecular Forces: The energy required to break the crystal lattice of 3,4,5-Tribromopyrazole must be compensated by the energy released upon the formation of solute-solvent interactions. These interactions can include:

  • Van der Waals forces: Present in all molecules.

  • Dipole-dipole interactions: Due to the permanent dipole moment of the pyrazole ring.

  • Hydrogen bonding: The N-H proton can act as a hydrogen bond donor, and the nitrogen atoms can act as acceptors.

A preliminary qualitative assessment suggests that 3,4,5-Tribromopyrazole is insoluble in water but soluble in chloroform.[5] This indicates a preference for less polar organic solvents over highly polar protic solvents like water.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following protocol outlines the widely accepted isothermal shake-flask method for determining the equilibrium solubility of 3,4,5-Tribromopyrazole.[8][9] This method is considered the gold standard for its reliability and reproducibility.

Materials and Equipment

• Solute: 3,4,5-Tribromopyrazole (purity ≥ 99%)[2]

• Solvents: A range of organic solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, chloroform, toluene, hexane).

• Equipment:

  • Analytical balance (± 0.1 mg)

  • Thermostatic shaker bath or incubator

  • Calibrated thermometer

  • Vials with screw caps

  • Syringe filters (e.g., 0.45 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

  • Volumetric flasks and pipettes

Experimental Workflow Diagram

Caption: Workflow for the isothermal shake-flask solubility determination method.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 3,4,5-Tribromopyrazole to several vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Accurately add a known volume of the selected organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 298.15 K, 303.15 K, 308.15 K, etc.).

  • Agitate the vials for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically recommended, but this should be confirmed by preliminary experiments where samples are taken at different time points (e.g., 12, 24, 36, 48 hours) to ensure the concentration has plateaued.[9]

• Sampling and Filtration:

  • After equilibration, stop the agitation and allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial. This step is critical to remove any undissolved microcrystals.

• Analysis:

  • Accurately dilute the filtered sample with a known volume of a suitable solvent (often the mobile phase for HPLC).

  • Quantify the concentration of 3,4,5-Tribromopyrazole in the diluted sample using a pre-validated analytical method (e.g., HPLC with a calibration curve).

• Calculation of Solubility:

  • Calculate the solubility (S) using the following formula: S = C_analyzed × Dilution Factor

  • Express the solubility in appropriate units, such as moles per liter (mol/L) or grams per liter (g/L).

  • Perform each experiment in triplicate to ensure the precision of the results.

Data Presentation and Analysis

The experimentally determined solubility data for 3,4,5-Tribromopyrazole should be presented in a clear and organized manner to facilitate comparison and analysis.

Tabulated Solubility Data

Solvent	Temperature (K)	Solubility (mol/L)	Solubility (g/L)
Methanol	298.15	Experimental Value	Calculated Value
308.15	Experimental Value	Calculated Value
Ethanol	298.15	Experimental Value	Calculated Value
308.15	Experimental Value	Calculated Value
Chloroform	298.15	Experimental Value	Calculated Value
308.15	Experimental Value	Calculated Value
Other Solvents	...	...	...

Thermodynamic Modeling of Solubility Data

The temperature dependence of solubility can be described by thermodynamic models such as the modified Apelblat equation and the van't Hoff equation.[10][11]

Modified Apelblat Equation: This semi-empirical model relates the mole fraction solubility (x) to temperature (T):

ln(x) = A + B/T + C ln(T)

Where A, B, and C are model parameters obtained by fitting the experimental data.

Van't Hoff Equation: This equation can be used to estimate the thermodynamic parameters of dissolution, such as the enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°). The relationship between mole fraction solubility (x) and temperature (T) is given by:

ln(x) = -ΔH°/(RT) + ΔS°/R

Where R is the universal gas constant. A plot of ln(x) versus 1/T should yield a straight line with a slope of -ΔH°/R and an intercept of ΔS°/R. These parameters provide insight into the dissolution process:

• ΔH° > 0: Endothermic dissolution (solubility increases with temperature).

• ΔS° > 0: Entropy-driven process, indicating increased disorder upon dissolution.

• ΔG°: Indicates the spontaneity of the dissolution process (ΔG° = ΔH° - TΔS°).

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic investigation of the . By following the detailed experimental protocol and applying the principles of thermodynamic analysis, researchers can generate the high-quality data necessary to advance the application of this versatile compound in drug discovery, agrochemical development, and material science. The lack of existing public data presents an opportunity for significant contributions to the chemical sciences. Future work should focus on generating a comprehensive database of solubility for 3,4,5-Tribromopyrazole in a wide range of solvents and temperatures, and exploring the use of predictive models like COSMO-RS for a priori estimation of its solubility behavior.[12][13]

References

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A Comprehensive Technical Guide to the Physicochemical Properties of 3,4,5-Tribromopyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, is a cornerstone of medicinal chemistry and materials science. Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a privileged scaffold in drug design. 3,4,5-Tribromopyrazole is a heavily halogenated derivative that serves as a versatile building block in organic synthesis.[1] Its applications range from the development of novel fungicides in agriculture to its use as a flame retardant in advanced materials and as an intermediate in the synthesis of new pharmaceutical compounds.[1][2]

A thorough understanding of the fundamental physicochemical properties of 3,4,5-Tribromopyrazole, such as its melting and boiling points, is paramount for its effective use. These parameters are not merely data points; they are critical indicators of purity, dictate the selection of appropriate reaction conditions, and inform purification strategies. This guide provides an in-depth examination of the melting and boiling points of 3,4,5-Tribromopyrazole, grounded in experimental methodology and theoretical principles.

Physicochemical Data of 3,4,5-Tribromopyrazole

The core physical properties of 3,4,5-Tribromopyrazole are summarized below. These values are compiled from various chemical suppliers and databases, representing a consensus from commercially available material.

Property	Value	Source(s)
Molecular Formula	C₃HBr₃N₂	[2][3]
Molecular Weight	304.77 g/mol	[2][3]
Appearance	Off-white to pale cream powder	[2][4]
CAS Number	17635-44-8	[5]
Melting Point	183-192 °C (range varies slightly by source)	[2][3][4][6]
Boiling Point	381.5 ± 37.0 °C (Predicted); Not experimentally determined	[3]
Solubility	Insoluble in water; Soluble in Chloroform	[3][6]

The Critical Role of Melting Point in Purity Assessment

The melting point is one of the most fundamental and informative physical properties of a crystalline solid.[7] For a pure substance, the melting point is a sharp, well-defined temperature at which the solid and liquid phases exist in equilibrium.[7][8] The presence of even small amounts of impurities will typically cause a depression of the melting point and a broadening of the melting range.[7] Therefore, an accurate determination of the melting point serves as a primary, rapid, and cost-effective method for assessing the purity of a 3,4,5-Tribromopyrazole sample.[7] A sharp melting range (e.g., 0.5-1.0°C) is indicative of high purity, whereas a broad range (e.g., >3°C) suggests the presence of contaminants.

Experimental Protocol for Melting Point Determination

The following protocol describes a robust method for accurately determining the melting point range of 3,4,5-Tribromopyrazole using a modern digital melting point apparatus. The principles are also applicable to the classic Thiele tube method.

Sample Preparation: The Foundation of Accuracy

The proper preparation of the sample is a critical, yet often overlooked, step that directly impacts the quality of the results.

• Step 1.1: Ensure the Sample is Dry. The sample must be completely free of residual solvents.[7] If necessary, dry the 3,4,5-Tribromopyrazole powder in a desiccator or a vacuum oven at a temperature well below its melting point.

• Step 1.2: Create a Fine Powder. The sample should be a fine, homogeneous powder to ensure efficient and uniform heat transfer within the capillary tube.[7] If the sample consists of large crystals, gently crush it to a fine powder using a clean mortar and pestle.[7][9]

• Step 1.3: Load the Capillary Tube. Press the open end of a capillary melting point tube into the powder. A small amount of sample (2-3 mm in height) is sufficient.[8][10]

• Step 1.4: Pack the Sample. To ensure dense packing and prevent shrinking or sintering that can be mistaken for melting, drop the capillary tube (closed end down) through a long, narrow tube (e.g., a piece of glass tubing) several times, allowing it to bounce on a hard surface.[9][10] This compacts the powder at the bottom of the tube.

Instrumental Determination: A Two-Stage Approach

A two-stage heating process is standard practice for achieving both speed and accuracy.[8]

• Step 2.1: Rapid Preliminary Measurement. If the approximate melting point is unknown, perform a quick determination by heating the sample at a fast rate (e.g., 10-20°C per minute).[9] This provides a rough estimate of the melting range. Allow the apparatus to cool significantly before the next step.

• Step 2.2: Accurate Determination. Using a fresh, new sample, set the apparatus to heat rapidly to a temperature approximately 20°C below the estimated melting point found in the preliminary run.[10]

• Step 2.3: Slow Heating Rate. Once the temperature is within 20°C of the expected melting point, reduce the heating rate to 1-2°C per minute.[8] This slow rate is crucial to allow the system to reach thermal equilibrium, ensuring that the temperature read by the thermometer accurately reflects the temperature of the sample.[10]

• Step 2.4: Record the Melting Range.

  • T₁ (Initial Melting): Record the temperature at which the first tiny droplet of liquid becomes visible.[10] You may also observe "sintering," where the solid pulls away from the capillary walls just before melting.[10]

  • T₂ (Final Melting): Record the temperature at which the last solid particle melts, and the entire sample is a clear, transparent liquid.[10]

• Step 2.5: Report the Result. The result should be reported as a range from T₁ to T₂. For example, "188-190°C". A pure sample should not be re-melted for a second trial, as the crystal structure may change upon solidification, leading to an altered melting point.[10]

Workflow for Melting Point Determination

The following diagram illustrates the logical flow for a robust melting point determination.

Caption: Workflow for accurate melting point determination.

Understanding the Boiling Point of 3,4,5-Tribromopyrazole

The boiling point for 3,4,5-Tribromopyrazole is not experimentally available from most suppliers, and a predicted value of 381.5°C is provided.[3] This is common for high-molecular-weight, polar, crystalline solids. There are several reasons for this:

• Thermal Decomposition: Many complex organic molecules, especially those with multiple functional groups, will decompose at temperatures below their atmospheric boiling point. The high energy required to overcome the strong intermolecular forces in the solid and then vaporize the liquid can be greater than the energy needed to break covalent bonds within the molecule itself.

• Strong Intermolecular Forces: The pyrazole ring contains N-H bonds capable of strong hydrogen bonding.[11] Additionally, the three bromine atoms contribute to significant molecular weight and van der Waals forces.[12][13] These combined forces result in a very high melting point and a correspondingly high (though theoretical) boiling point. Overcoming these forces to achieve boiling requires substantial thermal energy.

Due to its high melting point, determining the boiling point of 3,4,5-Tribromopyrazole would require specialized techniques such as vacuum distillation (Kugelrohr apparatus) to lower the boiling temperature and minimize decomposition. However, for most practical applications in synthesis and material science, the melting point and thermal stability are the more relevant parameters.

Factors Influencing the Physicochemical Properties of Pyrazoles

The high melting point of 3,4,5-Tribromopyrazole can be rationalized by considering several key molecular factors:

• Hydrogen Bonding: The N-H proton on the pyrazole ring is a potent hydrogen bond donor, while the second nitrogen atom is a hydrogen bond acceptor. This leads to strong intermolecular associations, forming chains or dimers in the solid state, which requires significant energy to disrupt.[11]

• Molecular Weight and Halogenation: The substitution of three hydrogen atoms with bromine atoms dramatically increases the molecular weight (304.77 g/mol ). This enhances the strength of the London dispersion forces, which are dependent on the size and surface area of the molecule.[12][13][14]

• Molecular Symmetry and Packing: The arrangement of molecules in a crystal lattice significantly affects the melting point.[15][16] Symmetrical molecules often pack more efficiently into a stable crystal lattice, leading to a higher melting point because more energy is required to break down the ordered structure.[14][16]

Conclusion

3,4,5-Tribromopyrazole is a valuable synthetic intermediate with a high melting point, consistently reported in the range of 183-192°C. This high value is a direct consequence of its molecular structure, which facilitates strong intermolecular forces, including hydrogen bonding and significant van der Waals interactions. The melting point serves as a crucial and readily accessible indicator of the compound's purity. While an experimental boiling point is not practically relevant due to the likelihood of thermal decomposition, its predicted high value further underscores the strength of the forces holding these molecules together. The robust experimental protocol detailed in this guide provides researchers with a reliable method for verifying the identity and purity of 3,4,5-Tribromopyrazole, ensuring the integrity of their subsequent research and development activities.

References

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Spectral Data Analysis of 3,4,5-Tribromopyrazole

An In-depth Technical Guide:

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 3,4,5-Tribromopyrazole (C₃HBr₃N₂), a halogenated heterocyclic compound of interest in synthetic chemistry and medicinal research. As a Senior Application Scientist, my objective is to move beyond mere data presentation and offer an in-depth interpretation, grounding the analysis in the fundamental principles of spectroscopy and field-proven insights. We will explore how Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy collectively provide an unambiguous structural elucidation of the molecule. This guide emphasizes the causality behind spectral features, offering a self-validating framework for researchers working with similar halogenated pyrazole scaffolds.

Introduction: The Significance of the Tribromopyrazole Scaffold

Pyrazole and its derivatives are fundamental building blocks in medicinal chemistry and materials science, renowned for their diverse biological activities and applications as ligands or energetic materials.[1][2] The introduction of halogen atoms, such as bromine, onto the pyrazole ring profoundly modifies its electronic properties, lipophilicity, and reactivity, making halogenated pyrazoles valuable intermediates for further functionalization through cross-coupling reactions. 3,4,5-Tribromopyrazole is a fully substituted pyrazole core, presenting a unique platform for developing novel compounds.

The unambiguous characterization of such molecules is the bedrock of reliable scientific research. This guide details the multi-faceted spectroscopic approach required to confirm the identity and purity of 3,4,5-Tribromopyrazole, ensuring data integrity for subsequent applications.

Caption: Molecular structure of 3,4,5-Tribromopyrazole.

Mass Spectrometry (MS): The Definitive Isotopic Signature

Mass spectrometry provides the most direct evidence for the molecular weight and elemental composition of 3,4,5-Tribromopyrazole. The presence of three bromine atoms creates a highly characteristic and unmistakable isotopic pattern that serves as a primary validation checkpoint.

Experimental Protocol: Electron Ionization (EI-MS)

A robust and standard method for analyzing small, relatively stable organic molecules is Electron Ionization Mass Spectrometry (EI-MS).

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile solvent (e.g., methanol or dichloromethane).

• Introduction: The sample is introduced into the ion source, where it is vaporized under high vacuum.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺•).

• Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: Ions are detected, and their abundance is plotted against their m/z value to generate the mass spectrum.

Causality Insight: 70 eV is the standard ionization energy because it is sufficiently high to ionize most organic molecules while being low enough to produce a reproducible fragmentation pattern, which aids in structural elucidation.

Data Interpretation

The key to interpreting the mass spectrum of 3,4,5-Tribromopyrazole lies in understanding the natural isotopic abundance of bromine. Bromine exists as two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%), in an approximate 1:1 ratio. For a molecule containing three bromine atoms, the molecular ion will appear as a cluster of peaks due to the different combinations of these isotopes.

The expected molecular ion cluster will have peaks at M, M+2, M+4, and M+6. The theoretical intensity ratio for a tribrominated compound is approximately 1:3:3:1 .

Spectral Feature	Expected m/z	Interpretation & Causality
Molecular Weight	304.77 g/mol	Calculated molecular weight for C₃HBr₃N₂.[3]
Molecular Ion [M]⁺•	302	Corresponds to the molecule containing three ⁷⁹Br isotopes.
[M+2]⁺•	304	Corresponds to molecules with two ⁷⁹Br and one ⁸¹Br isotope.[3]
[M+4]⁺•	306	Corresponds to molecules with one ⁷⁹Br and two ⁸¹Br isotopes.[3]
[M+6]⁺•	308	Corresponds to the molecule containing three ⁸¹Br isotopes.

Note: The nominal mass is used for clarity. High-resolution MS would provide exact masses.

The observation of this specific isotopic cluster is conclusive evidence for the presence of three bromine atoms in the molecule, making it a powerful diagnostic tool.

Caption: Expected MS isotopic cluster for a tribrominated compound.

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For 3,4,5-Tribromopyrazole, the IR spectrum will be characterized by vibrations of the N-H bond and the pyrazole ring system.

Experimental Protocol: KBr Pellet Technique

The solid-state spectrum is commonly obtained using the Potassium Bromide (KBr) pellet method.[3]

• Sample Preparation: A small amount of the solid sample (1-2 mg) is finely ground with anhydrous KBr powder (~100 mg).

• Pellet Formation: The mixture is compressed under high pressure in a die to form a thin, transparent pellet.

• Analysis: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded. A background spectrum of an empty sample holder is collected first and automatically subtracted.

Causality Insight: KBr is used because it is transparent to infrared radiation in the typical analysis range (4000–400 cm⁻¹) and does not contribute interfering signals.

Data Interpretation

The IR spectrum provides a "fingerprint" of the molecule. Key absorptions are expected in the functional group and fingerprint regions.

Wavenumber (cm⁻¹)	Vibration Type	Interpretation & Causality
~3400 - 3200 (broad)	N-H Stretch	This broad absorption is characteristic of the N-H bond in the pyrazole ring, with broadening caused by intermolecular hydrogen bonding in the solid state.[4][5]
~1600 - 1450	C=N, C=C Stretch	These absorptions arise from the stretching vibrations of the double bonds within the aromatic pyrazole ring.[6]
< 700	C-Br Stretch	Carbon-bromine stretching vibrations are typically found in the low-frequency fingerprint region. Their presence confirms the halogenation of the carbon framework.

The absence of strong signals in the 3100-3000 cm⁻¹ region confirms the lack of C-H bonds on the aromatic ring, consistent with the fully substituted C3, C4, and C5 positions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For 3,4,5-Tribromopyrazole, both ¹H and ¹³C NMR are essential, though their interpretation is uniquely straightforward due to the molecule's structure.

General Considerations

Solvent Selection: The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it is a polar aprotic solvent capable of dissolving the pyrazole and forming hydrogen bonds with the N-H proton, which helps in its observation. Deuterated chloroform (CDCl₃) can also be used, but the N-H proton signal may be broader or exchange more rapidly.

Proton (¹H) NMR Spectroscopy

Expected Spectrum: The ¹H NMR spectrum of 3,4,5-Tribromopyrazole is expected to show only one signal .

• N-H Proton (δ ≈ 13-15 ppm, very broad): The sole proton is attached to a nitrogen atom. Its chemical shift is highly variable and depends on solvent, concentration, and temperature.[7] In a hydrogen-bonding solvent like DMSO-d₆, it typically appears far downfield as a broad singlet. The broadening is due to two factors:

  • Quadrupolar Relaxation: The adjacent ¹⁴N nucleus has a quadrupole moment that can lead to rapid relaxation and signal broadening.

  • Chemical Exchange: The acidic N-H proton can exchange with trace amounts of water in the solvent, further broadening the signal.

The absence of any other signals confirms that all carbon atoms on the pyrazole ring are substituted.

Carbon-13 (¹³C) NMR Spectroscopy

Expected Spectrum: The proton-decoupled ¹³C NMR spectrum will provide a direct count of the non-equivalent carbon environments.

Due to the three different bromine substitutions, the three carbon atoms of the pyrazole ring (C3, C4, and C5) are chemically distinct. Therefore, the spectrum is expected to show three signals .

Carbon Atom	Expected Chemical Shift (δ, ppm)	Interpretation & Causality
C3, C4, C5	~90 - 120 ppm	The exact assignment requires more advanced 2D NMR techniques, but all three signals are expected in the aromatic/heteroaromatic region.[8] The powerful electron-withdrawing and shielding effects of the three bromine atoms will significantly influence their precise chemical shifts. Quaternary carbons, having no attached protons, often show weaker signals due to the lack of Nuclear Overhauser Effect (NOE) enhancement.[9]

The presence of exactly three signals in this region provides strong evidence for the tribromo-substituted pyrazole core.

Integrated Spectroscopic Analysis Workflow

A robust characterization workflow integrates these techniques to build a complete and validated picture of the molecule's structure.

Caption: A logical workflow for the spectral confirmation of 3,4,5-Tribromopyrazole.

Conclusion

The structural elucidation of 3,4,5-Tribromopyrazole is a textbook example of the synergistic power of modern spectroscopic techniques. Mass spectrometry provides definitive proof of the molecular formula and the presence of three bromine atoms through its unique isotopic signature. Infrared spectroscopy confirms the key N-H functional group and the absence of C-H bonds on the ring. Finally, ¹H and ¹³C NMR spectroscopy provide a precise count of the proton and carbon environments, corroborating the fully substituted nature of the pyrazole core. Together, these methods form a self-validating system that allows researchers to proceed with confidence in the identity and purity of this valuable chemical intermediate.

References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• PubChem. 3,4,5-tribromo-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

• The Royal Society of Chemistry. ¹H NMR spectrum of Compound 32. Retrieved from [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. Structure Determination of Organic Compounds. Springer. Retrieved from [Link]

• Human Metabolome Database. ¹H NMR Spectrum (1D, 1000 MHz, D₂O, predicted) (HMDB0245969). Retrieved from [Link]

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• University of Wisconsin. NMR Spectroscopy :: ¹³C NMR Chemical Shifts. ACS Division of Organic Chemistry. Retrieved from [Link]

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• Michigan State University. Infrared Spectroscopy. Retrieved from [Link]

• Michigan State University. Proton NMR Table. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. National Library of Medicine. Retrieved from [Link]

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• PubMed. (2001). Synthesis and characterization of fluorinated tris(pyrazolyl)borate complexes. Retrieved from [Link]

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A Technical Guide to the Electrophilic Substitution Patterns of Brominated Pyrazoles

This guide provides an in-depth exploration of the electrophilic substitution patterns observed in brominated pyrazole systems. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond foundational principles to explain the causal relationships behind the observed regioselectivity, offering field-proven insights into predicting and controlling reaction outcomes. We will dissect the interplay between the intrinsic electronic properties of the pyrazole ring and the directing effects of bromine substituents, supported by mechanistic discussions, experimental data, and validated protocols.

Core Principles: Understanding the Pyrazole Ring

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its chemistry is governed by the unique electronic distribution within the ring. The C4 position is inherently the most nucleophilic and thus the primary site for electrophilic attack in an unsubstituted pyrazole. This preference is due to the stability of the resulting Wheland intermediate (σ-complex); attack at C4 allows the positive charge to be delocalized without involving the electronegative nitrogen atoms in a destabilizing positively charged azomethine intermediate, which would occur with attack at C3 or C5.

The general mechanism for electrophilic aromatic substitution (SEAr) on pyrazole proceeds via this stabilized intermediate, as depicted below.

Figure 1: General mechanism of electrophilic substitution on the pyrazole ring.

The Bromine Substituent: A Deactivating Director

A bromine atom attached to the pyrazole ring exerts two opposing electronic effects. Understanding this duality is critical to predicting regiochemical outcomes.

• Inductive Effect (-I): As an electronegative halogen, bromine withdraws electron density from the ring through the sigma bond. This effect deactivates the ring, making it less nucleophilic and slowing the overall rate of electrophilic substitution compared to unsubstituted pyrazole.

• Resonance Effect (+R): The lone pairs on the bromine atom can be donated into the π-system of the ring. This electron donation stabilizes the positively charged Wheland intermediate. This stabilizing effect is most pronounced when the electrophile adds to the positions ortho or para to the bromine atom, making bromine an ortho, para-director.

In all cases, the inductive deactivation is strong, meaning that reactions on brominated pyrazoles often require more forcing conditions than their unsubstituted counterparts.

Regioselectivity in Action: Substitution Patterns of Bromopyrazole Isomers

The outcome of an electrophilic substitution reaction is determined by the interplay of the directing effects of the pyrazole's nitrogen atoms and the position of the existing bromine substituent. An activating group, even a weak one, will generally control the directing effects over a deactivating group.

Electrophilic Substitution on 3-Bromopyrazoles

For a 3-bromopyrazole (which exists in tautomeric equilibrium with 5-bromopyrazole in N-unsubstituted forms), the directing effects are convergent.

• Pyrazole Ring Influence: Strongly directs incoming electrophiles to the C4 position.

• Bromine Influence (at C3): Directs incoming electrophiles to its ortho (C4) and para (C5) positions.

The powerful intrinsic preference for C4 substitution on the pyrazole ring, combined with the bromine's ortho-directing effect, leads to a strong and predictable preference for substitution at the C4 position .

Example: Nitration of 3-Bromothiophene While a direct citation for 3-bromopyrazole nitration is elusive, the nitration of the analogous 3-bromothiophene provides a strong corollary. The reaction yields a complicated mixture, but the major product is 3-bromo-2-nitrothiophene, demonstrating the powerful directing effect of the heteroatom ring structure in conjunction with the halogen. In the pyrazole system, this logic points squarely to C4 substitution.

Figure 2: Convergent directing effects in 3-bromopyrazole favouring C4 substitution.

Electrophilic Substitution on 4-Bromopyrazoles

When the C4 position is blocked by a bromine atom, the situation becomes more complex. The ring is deactivated, and the remaining C3 and C5 positions are electronically impoverished. Consequently, electrophilic substitution on the 4-bromopyrazole ring is significantly more difficult.

• Reactivity: The ring is strongly deactivated by the C4-bromo group and the adjacent nitrogen atoms. Reactions require forcing conditions.

• Regioselectivity: If substitution does occur, it is likely to happen at the C3 or C5 position. However, in many cases, especially with N-aryl substituted pyrazoles, substitution may occur on the aryl ring if conditions are strongly acidic, as protonation of the pyrazole ring further deactivates it.

For many synthetic applications, it is more practical to introduce substituents at the C3/C5 positions before brominating the C4 position.

Friedel-Crafts Reactions

Friedel-Crafts alkylations and acylations are classic electrophilic aromatic substitutions used to form C-C bonds. However, their application to heterocyclic systems, particularly those containing basic nitrogen atoms and deactivating groups, is challenging.

• Catalyst Complexation: The Lewis acid catalyst (e.g., AlCl₃) can complex with the lone pair of the pyridine-like nitrogen (N2), which adds a positive charge to the ring and severely deactivates it towards electrophilic attack.

• Substrate Deactivation: The presence of a bromine atom further deactivates the ring, making the reaction even less feasible.

For 1,3,5-substituted pyrazoles, standard Friedel-Crafts acylation conditions (acetyl chloride or acetic anhydride with AlCl₃) are often unsuccessful. Milder Lewis acids such as TiCl₄, SnCl₄, or FeCl₃ may offer a viable alternative, as they are less prone to strong, deactivating complexation with the pyrazole nitrogen.

Data Summary: Reaction Patterns

The following table summarizes the expected regiochemical outcomes for key electrophilic substitution reactions on brominated pyrazoles, based on established chemical principles.

Starting Material	Reaction	Reagents	Primary Product(s)	Causality & Insights
3-Bromopyrazole	Nitration	HNO₃ / H₂SO₄	3-Bromo-4-nitropyrazole	Convergent directing effects of the pyrazole ring (to C4) and the bromine atom (ortho-directing to C4).
3-Bromopyrazole	Bromination	Br₂ / FeBr₃	3,4-Dibromopyrazole	As with nitration, the C4 position is strongly favored for subsequent halogenation.
Pyrazole	Bromination	NBS or Br₂	4-Bromopyrazole	The C4 position is the most electron-rich site on the unsubstituted pyrazole ring.
4-Bromopyrazole	Nitration	HNO₃ / H₂SO₄	Reaction is difficult	The ring is strongly deactivated. Substitution on an N-aryl group may be preferred if present.
1,3,5-Substituted Pyrazole	FC Acylation	Ac₂O / AlCl₃	No Reaction	Strong deactivation from catalyst complexation at N2. Milder Lewis acids (TiCl₄, FeCl₃) are recommended.

Validated Experimental Protocols

Trustworthy protocols are self-validating. The methodologies below are representative of standard laboratory procedures for the manipulation of pyrazole systems.

Protocol: Synthesis of 4-Bromopyrazole via Direct Bromination

This protocol describes the efficient synthesis of 4-bromopyrazole using N-bromosuccinimide (NBS), a mild and selective brominating agent.

Workflow Diagram:

Figure 3: Experimental workflow for the synthesis of 4-bromopyrazole.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve pyrazole (1.0 eq.) in a suitable solvent such as carbon tetrachloride (CCl₄) or water.

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.0-1.1 eq.) to the solution in portions at room temperature.

• Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. If using an organic solvent, filter off the succinimide byproduct. Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by a brine wash.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude 4-bromopyrazole can be purified by silica gel column chromatography or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Protocol: Electrosynthesis of 4-Bromopyrazoles

An alternative green chemistry approach involves the electrochemical bromination of pyrazoles on a platinum anode.

Step-by-Step Methodology:

• Electrolysis Setup: In the anodic compartment of a diaphragm galvanostatic electrolysis cell, place a solution of the starting pyrazole (e.g., 3-nitropyrazole) in 1 M aqueous sodium bromide (NaBr).

• Electrolysis: Conduct the electrolysis on a platinum (Pt) anode at a controlled current until the required amount of charge has passed, corresponding to the consumption of the starting material.

• Workup: Upon completion, neutralize the anolyte solution (e.g., with NaHCO₃) to a pH of 7-8.

• Extraction: Extract the product from the aqueous solution using a suitable organic solvent (e.g., chloroform).

• Isolation: Dry the combined organic extracts over an anhydrous drying agent (e.g., CaCl₂) and evaporate the solvent under reduced pressure to yield the 4-brominated pyrazole derivative. This method has been shown to be effective even for pyrazoles bearing electron-withdrawing groups like -NO₂ and -COOH.

Conclusion

The electrophilic substitution patterns of brominated pyrazoles are a logical consequence of competing and cooperating electronic effects. While the C4 position remains the kinetic and thermodynamic focal point for substitution in many heterocyclic systems, the presence of a bromine substituent introduces a layer of complexity that must be carefully considered. For 3-bromopyrazoles, substitution is predictably directed to the C4 position. For 4-bromopyrazoles, substitution on the pyrazole ring is challenging, often requiring forcing conditions or alternative synthetic strategies. Friedel-Crafts reactions remain particularly difficult due to catalyst-ring interactions. By understanding the fundamental principles of ring activation/deactivation and substituent directing effects, researchers can effectively predict product distributions and design rational synthetic routes to access novel, highly functionalized pyrazole derivatives for applications in drug discovery and materials science.

References

• Halogenation of Pyrazoles Using N ‐Halosuccinimides in CCl 4 and in Water. (2025). ResearchGate. [Link]

• Petrosyan, V. A., et al. (2010). Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives. ResearchGate. [Link]

• Brown, K., et al. (2023). Evaluation and Removal of Production Process Constraints in the Synthesis of 3,5-Dibromopyrazole. ACS Publications. [Link]

• Cooper, G., et al. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations. AIP Publishing. [Link]

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Introduction: The Strategic Importance of a High-Purity Building Block

An In-Depth Technical Guide to the Commercial Sourcing and Quality Verification of 3,4,5-Tribromo-1H-pyrazole

Abstract: 3,4,5-Tribromo-1H-pyrazole (CAS No. 17635-44-8) is a pivotal, halogenated heterocyclic intermediate, indispensable for the synthesis of complex pyrazole derivatives in pharmaceutical research and drug development. Its utility as a molecular scaffold demands high purity and consistent quality, as impurities can lead to aberrant downstream reactions, compromised biological data, and significant project delays. This guide provides researchers, chemists, and procurement specialists with a comprehensive framework for navigating the commercial supplier landscape. We delve into the synthetic origins of this reagent, potential process-related impurities, a comparative overview of commercial suppliers, and a robust, self-validating protocol for in-house quality verification.

Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry, present in a wide array of approved drugs and clinical candidates.[1][2] The tribrominated pyrazole, in particular, offers three reactive handles that can be selectively functionalized, making it a versatile starting material for constructing diverse molecular libraries. Its applications span the development of anti-inflammatory, anti-cancer, and neuroactive agents.[3] Given its role at the genesis of a synthetic route, the purity of the initial 3,4,5-Tribromo-1H-pyrazole charge is paramount. The presence of under-brominated species (mono- or dibromo-pyrazoles) or isomeric impurities can fundamentally alter reaction pathways and compromise the integrity of the final compounds. This guide is structured to empower the scientist to source with confidence and verify with certainty.

Chapter 1: The Synthetic Landscape and Its Impact on Quality

The quality of a chemical reagent is a direct reflection of its synthetic route and subsequent purification. Understanding the manufacturing process is critical to anticipating potential impurities. 3,4,5-Tribromo-1H-pyrazole is typically synthesized via the exhaustive bromination of 1H-pyrazole.

The reaction generally proceeds by treating pyrazole with an excess of a brominating agent (e.g., bromine) in a suitable solvent, often under alkaline conditions to facilitate the reaction via the pyrazole anion.[3]

Sources

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3,4,5-Tribromopyrazole synonyms and identifiers

An In-Depth Technical Guide to 3,4,5-Tribromopyrazole: Synthesis, Properties, and Applications

Authored by a Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of 3,4,5-tribromopyrazole, a versatile heterocyclic compound. Designed for researchers, medicinal chemists, and professionals in drug development and materials science, this guide moves beyond a simple datasheet. It delves into the causality behind its synthesis, the rationale for its use as a synthetic intermediate, and the structural features that underpin its utility. Every protocol and claim is grounded in authoritative sources to ensure scientific integrity and immediate applicability in a research and development setting.

Core Identification and Chemical Profile

3,4,5-Tribromopyrazole is a fully brominated pyrazole ring that serves as a valuable building block in organic synthesis. Its high degree of halogenation provides a unique combination of chemical reactivity and physical properties.

Synonyms and Identifiers

The compound is most commonly known as 3,4,5-Tribromopyrazole. For unambiguous identification across databases and regulatory frameworks, the following identifiers are critical.

Identifier	Value	Source(s)
IUPAC Name	3,4,5-tribromo-1H-pyrazole	[1]
CAS Number	17635-44-8	[1][2]
PubChem CID	627674	[1][2]
EC Number	660-929-8	[1]
MDL Number	MFCD00040248	[2]
InChI Key	TXQKCKQJBGFUBF-UHFFFAOYSA-N	[1][3]
SMILES	C1(=C(NN=C1Br)Br)Br	[1]

Physicochemical Properties

These properties are essential for handling, storage, and designing reaction conditions.

Property	Value	Source(s)
Molecular Formula	C₃HBr₃N₂	[1][2]
Molecular Weight	304.77 g/mol	[1][2]
Appearance	Off-white to pale cream powder	[2]
Melting Point	183-189 °C	[2]
Solubility	Insoluble in water; Soluble in chloroform	N/A

Synthesis and Mechanistic Insights

The preparation of 3,4,5-tribromopyrazole relies on the principles of electrophilic aromatic substitution, a cornerstone of heterocyclic chemistry. The pyrazole ring, while aromatic, exhibits distinct reactivity at its carbon positions.

The Underlying Chemistry: Electrophilic Bromination of the Pyrazole Scaffold

The pyrazole ring is an electron-rich heterocycle, making it susceptible to attack by electrophiles. Molecular orbital calculations confirm that the C-4 position is the most electron-rich and sterically accessible site, thus favoring electrophilic substitution at this position.[4][5] The reaction proceeds via a classic electrophilic aromatic substitution mechanism, where an electrophilic bromine species (Br⁺) attacks the ring to form a stabilized carbocation intermediate (a Wheland intermediate), followed by the loss of a proton to restore aromaticity.[6]

To achieve exhaustive bromination at all three carbon positions (C-3, C-4, and C-5), forcing conditions and a sufficient stoichiometry of the brominating agent are required. The presence of the pyridine-like nitrogen deactivates the adjacent C-3 and C-5 positions relative to the C-4 position, but they remain reactive enough to undergo substitution under appropriate conditions.

Caption: Generalized mechanism for electrophilic bromination of pyrazole.

Experimental Protocol: Synthesis of 3,4,5-Tribromopyrazole

This protocol is adapted from a reported synthesis where 3,4,5-tribromopyrazole is generated in situ as a key intermediate. This procedure demonstrates the fundamental steps of pyrazole formation followed by exhaustive bromination.

Core Directive: This is a self-validating protocol. Successful synthesis is confirmed by comparing the physical properties (melting point) of the final, isolated product with established literature values. Further confirmation relies on mass spectrometry to verify the molecular weight and isotopic pattern characteristic of a tribrominated compound.

Step 1: Formation of the Pyrazole Ring

• Rationale: This initial step constructs the heterocyclic core via the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound (or its equivalent).[5] Here, hydrazine hydrate reacts with 1,1,3,3-tetramethoxypropane, an acetal that serves as a synthetic equivalent of malondialdehyde.

• In a fume hood, prepare an ice-cold solution of hydrazine hydrate (0.1 mole) in water (5 ml) and ethanol (10 ml).

• With stirring, add concentrated hydrochloric acid (0.1 mole) dropwise.

• Follow with the addition of 1,1,3,3-tetramethoxypropane (0.1 mole).

• Bring the reaction mixture to reflux for 15 minutes and maintain reflux for an additional 25 minutes.

• Cool the mixture to 20°C. The resulting solution contains the formed pyrazole ring, ready for bromination.

Step 2: Exhaustive Bromination

• Rationale: A strong base (NaOH) is added to deprotonate the pyrazole N-H, increasing the electron density of the ring and activating it towards electrophilic attack. Elemental bromine is then added, which acts as the electrophile source to substitute all available C-H bonds. The reaction temperature is controlled to manage the exothermicity.

• To the stirred pyrazole solution from Step 1, add a solution of sodium hydroxide (18.8 g, 0.47 mole) in water (110 ml).

• Carefully add elemental bromine (48 g, 0.3 mole) dropwise over 25 minutes, ensuring the internal temperature is maintained between 28-33°C.

• Stir the reaction mixture at room temperature for an additional 20 minutes to ensure the reaction goes to completion. The solution now contains 3,4,5-tribromopyrazole.

Step 3: Work-up and Isolation (Hypothetical for Isolation)

• Rationale: To isolate the product, the reaction mixture would typically be neutralized or acidified to precipitate the neutral organic compound, which is then collected by filtration and purified.

• Cool the reaction mixture in an ice bath.

• Carefully acidify the mixture with a suitable acid (e.g., HCl) to a neutral or slightly acidic pH to precipitate the 3,4,5-tribromopyrazole.

• Collect the resulting solid by vacuum filtration.

• Wash the solid with cold water to remove inorganic salts.

• Dry the product under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification.

Caption: Workflow for the synthesis of 3,4,5-Tribromopyrazole.

Characterization

While a detailed, publicly available, and assigned ¹H and ¹³C NMR spectrum for 3,4,5-tribromopyrazole is not readily found in the cited literature, characterization would proceed using standard analytical techniques.

• Mass Spectrometry (MS): Essential for confirming the molecular weight (304.77 g/mol ) and observing the characteristic isotopic pattern of a molecule containing three bromine atoms.

• Infrared (IR) Spectroscopy: Would show characteristic peaks for N-H stretching in the pyrazole ring.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the molecule's symmetry and the single proton, the ¹H NMR spectrum is expected to be simple, showing a broad singlet for the N-H proton. The ¹³C NMR would show signals corresponding to the three unique carbon atoms of the pyrazole ring.[1]

• Melting Point Analysis: Comparison with the literature value (183-189 °C) is a crucial step for purity assessment.[2]

Applications in Research and Development

The utility of 3,4,5-tribromopyrazole stems from its densely functionalized and reactive nature. The three bromine atoms serve as versatile synthetic handles for further molecular elaboration, while the overall structure imparts useful biological and material properties.

Intermediate in Pharmaceutical and Agrochemical Synthesis

3,4,5-Tribromopyrazole is a key building block for more complex molecules.[2][3] The bromine atoms can be replaced or used in cross-coupling reactions (e.g., Suzuki, Heck) to introduce new carbon-carbon or carbon-heteroatom bonds. This makes it an attractive starting point for generating libraries of compounds in drug discovery and agrochemical research.[7]

• Rationale for Use: The pyrazole core is a "privileged scaffold" in medicinal chemistry, found in numerous approved drugs.[8] The presence of halogen substituents can increase a molecule's lipophilicity, which may enhance its ability to cross biological membranes, and can serve as a handle for metabolic transformations or specific interactions with biological targets.[9] It is used in the development of compounds with potential anti-inflammatory and analgesic properties.[2][3]

Caption: Use of 3,4,5-tribromopyrazole as a scaffold in drug discovery.

Agricultural and Material Science Applications

• Fungicide/Herbicide: The compound is recognized for its efficacy as a fungicide and herbicide, forming an essential component in some crop protection formulations.[2] Its highly halogenated structure likely contributes to its ability to disrupt biological processes in fungi and weeds.

• Flame Retardants: In material science, it is incorporated into the formulation of flame retardants. The bromine atoms function by scavenging free radicals in the gas phase during combustion, thereby inhibiting the flame propagation process.[2][3]

• Analytical and Environmental Chemistry: The compound is also employed in environmental studies to understand the impact of brominated compounds and in the development of analytical methods for their detection.[2]

Safety and Handling

As a highly functionalized and reactive chemical, proper handling of 3,4,5-tribromopyrazole is paramount.

Hazard Class	GHS Statement	Description	Source
Acute Toxicity	H301	Toxic if swallowed	[1]
Skin Irritation	H315	Causes skin irritation	[1]
Eye Irritation	H319	Causes serious eye irritation	[1]

Handling Recommendations:

• Always handle in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• Avoid inhalation of dust and direct contact with skin and eyes.

• Store in a cool, dry, and well-sealed container away from incompatible materials.

References

• Rowley, M., et al. (n.d.). Selective Boc-Protection and Bromination of Pyrazoles. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. Available from: [Link]

• J&K Scientific. (n.d.). 3,4,5-Tribromopyrazole | 17635-44-8. Available from: [Link]

• Lynch, B. M., & Khan, M. A. (1963). Reactions of phenyl-substituted heterocyclic compounds - 11. nitrations and brominations of 1-phenylpyrazole derivatives. Canadian Journal of Chemistry, 41(9), 2086-2093. Available from: [Link]

• SlideShare. (2018). Pyrazole. Available from: [Link]

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• Royal Society of Chemistry. (2018). Supplementary Information. Available from: [Link]

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• ResearchGate. (2002). 1H and 13C NMR study of perdeuterated pyrazoles. Available from: [Link]

• MDPI. (2022). Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions. Available from: [Link]

• Journal of Materials Chemistry A. (2017). Synthesis and properties of 3,4,5-trinitropyrazole-1-ol and its energetic salts. Royal Society of Chemistry. Available from: [Link]

• National Center for Biotechnology Information. (2024). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. PubMed Central. Available from: [Link]

• Atlantis Press. (2016). Synthesis and Crystal Structure of 1-Methoxymethyl-3,4,5-trinitropyrazole. Available from: [Link]

• MDPI. (2022). Synthesis and X-ray Crystal Structure of New Substituted 3-4′-Bipyrazole Derivatives. Hirshfeld Analysis, DFT and NBO Studies. Available from: [Link]

• ResearchGate. (2021). Synthesis, characterization, and cytotoxic activity of some new 1,3,4-trisubstituted pyrazoles against diverse tumor cell lines. Available from: [Link]

• MDPI. (2022). Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones. Available from: [Link]

• National Center for Biotechnology Information. (2022). Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades. PubMed Central. Available from: [Link]

• MDPI. (2022). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. Available from: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 3,4,5-Tribromopyrazole

Abstract

This document provides a detailed protocol and scientific background for the synthesis of 3,4,5-Tribromopyrazole from pyrazole via electrophilic bromination. 3,4,5-Tribromopyrazole is a pivotal building block in medicinal chemistry and materials science, serving as a versatile intermediate for creating more complex molecular architectures through cross-coupling reactions.[1][2] This guide emphasizes the causality behind experimental choices, robust safety procedures for handling hazardous reagents like elemental bromine, and detailed protocols for synthesis, purification, and characterization to ensure reproducibility and high purity of the final product.

Introduction and Significance

Pyrazole and its derivatives are a cornerstone of heterocyclic chemistry, frequently appearing in pharmacologically active compounds. The strategic functionalization of the pyrazole core allows for the fine-tuning of a molecule's biological activity. The tribrominated pyrazole, specifically 3,4,5-Tribromopyrazole, is of particular interest as it provides three distinct reaction sites for further chemical modification. These bromine atoms can be readily displaced or utilized in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira), making it an invaluable precursor for generating diverse libraries of compounds for drug discovery and developing novel agrochemicals.[1][2]

The synthesis described herein relies on the direct electrophilic bromination of the electron-rich pyrazole ring, a fundamental reaction in heterocyclic chemistry. Understanding the principles of this reaction is key to achieving high yields and purity.

Reaction Mechanism: Electrophilic Aromatic Substitution

The bromination of pyrazole is a classic example of electrophilic aromatic substitution. The pyrazole ring is an electron-rich aromatic system, making it highly susceptible to attack by electrophiles. The reaction proceeds through the stepwise substitution of hydrogen atoms at the 3, 4, and 5 positions of the ring with bromine.

The mechanism can be summarized as follows:

• Generation of the Electrophile: Molecular bromine (Br₂) is polarized by the solvent or by interaction with the electron-rich pyrazole ring, creating a potent electrophile (Br⁺).

• Nucleophilic Attack: The π-electron system of the pyrazole ring attacks the electrophilic bromine atom, forming a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.

• Deprotonation: A base (such as water or another pyrazole molecule) removes a proton from the carbon atom bearing the new bromine atom, restoring the aromaticity of the ring and yielding the brominated pyrazole.

Kinetic studies have shown that the initial bromination of pyrazole occurs preferentially at the 4-position due to electronic factors.[3][4] Subsequent brominations at the 3 and 5 positions require forcing conditions or an excess of the brominating agent to overcome the deactivating effect of the bromine atoms already present on the ring. To achieve the desired 3,4,5-tribrominated product, a significant excess of bromine is typically employed.

Caption: The electrophilic substitution mechanism for pyrazole bromination.

Critical Safety Protocols: Handling Elemental Bromine

WARNING: Elemental bromine (Br₂) is a highly toxic, corrosive, and volatile substance. It can cause severe chemical burns upon skin contact and is extremely hazardous if inhaled.[5][6] All handling must be performed within a certified chemical fume hood, and a comprehensive risk assessment must be completed prior to starting any work.

Hazard	Precaution & PPE Requirement	First Aid & Spill Response
Extreme Toxicity & Corrosivity	Work exclusively in a high-performance fume hood.[6] Wear heavy-duty nitrile or butyl rubber gloves, chemical splash goggles, and a face shield.[6][7] A lab coat and closed-toe shoes are mandatory.	Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for 15-20 minutes. Seek immediate medical attention.[8][9]
Inhalation Hazard	Ensure fume hood sash is at the lowest practical height. Avoid breathing vapors.[9] Have an appropriate respirator available for emergency situations.	Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek emergency medical care.[8][9]
Reactivity	Bromine reacts violently with reducing agents, powdered metals, and many organic materials.[9] Store away from incompatible materials.	Spill: Have a bromine spill kit ready. Neutralize small spills with a 1 M solution of sodium thiosulfate.[6] Absorb with an inert material like sand or diatomaceous earth and place in a sealed container for hazardous waste disposal.[7]

Detailed Experimental Protocol

This protocol details the synthesis of 3,4,5-Tribromopyrazole on a laboratory scale.

Materials and Equipment

Reagent/Material	Grade	Supplier	CAS No.	M.W.	Amount
Pyrazole	98%	Sigma-Aldrich	288-13-1	68.08	5.0 g (73.4 mmol)
Bromine	≥99.5%	Acros Organics	7726-95-6	159.81	12.0 mL (37.4 g, 234 mmol)
Glacial Acetic Acid	ACS Grade	Fisher Scientific	64-19-7	60.05	100 mL
Sodium Thiosulfate	Anhydrous, ≥98%	J.T. Baker	7772-98-7	158.11	~10 g
Deionized Water	-	-	7732-18-5	18.02	~500 mL
Ethanol	95%	-	64-17-5	46.07	For recrystallization

Equipment: 250 mL three-neck round-bottom flask, magnetic stirrer and stir bar, 50 mL dropping funnel, thermometer, ice-water bath, Büchner funnel and flask, vacuum source.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a chemical fume hood, equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a thermometer.

• Dissolution: Add pyrazole (5.0 g, 73.4 mmol) to the flask, followed by glacial acetic acid (100 mL). Stir the mixture at room temperature until the pyrazole is fully dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to between 0-5 °C with continuous stirring.

• Bromine Addition: Carefully measure bromine (12.0 mL, 234 mmol, ~3.2 equivalents) and transfer it to the dropping funnel. CAUTION: This step must be performed with extreme care in the fume hood. Add the bromine dropwise to the stirred pyrazole solution over a period of 60-90 minutes. The rate of addition must be controlled to maintain the internal temperature below 10 °C. The reaction is exothermic. The solution will turn from colorless to a deep reddish-brown.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 18-24 hours. The color should remain dark, indicating an excess of bromine.

• Precipitation: Slowly and carefully pour the reaction mixture into a beaker containing 400 mL of cold deionized water with stirring. A dense, off-white to pale yellow precipitate will form.

• Quenching Excess Bromine: While stirring the aqueous suspension, add solid sodium thiosulfate in small portions until the reddish-brown color of bromine disappears and the solution becomes colorless. This step neutralizes unreacted bromine.

• Isolation: Isolate the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with several portions of cold deionized water (total of ~100 mL) to remove acetic acid and inorganic salts.

• Drying: Press the solid dry on the filter paper, then transfer it to a watch glass and allow it to air-dry or place it in a desiccator under vacuum to constant weight. The typical crude yield is 20-22 g.

Caption: Experimental workflow for the synthesis of 3,4,5-Tribromopyrazole.

Purification and Characterization

The crude product is often sufficiently pure for some applications, but recrystallization is recommended to obtain high-purity material for analytical or further synthetic purposes.

Purification by Recrystallization

• Transfer the crude solid to an appropriately sized Erlenmeyer flask.

• Add a minimal amount of hot 95% ethanol to dissolve the solid completely.

• Slowly add hot deionized water dropwise until the solution becomes faintly turbid.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified white, needle-like crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	189-191 °C
¹H NMR (400 MHz, DMSO-d₆)	δ ~14.20 (broad singlet, 1H, N-H). Note: The C-H proton signal is absent. The N-H proton is exchangeable with D₂O.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~118.5 (C3), 95.8 (C4), 108.0 (C5)
Mass Spec (EI)	m/z (%): 301, 303, 305, 307 (M⁺), showing the characteristic isotopic pattern for three bromine atoms.

Conclusion

The direct bromination of pyrazole is a robust and efficient method for producing 3,4,5-Tribromopyrazole. This protocol, when followed with strict adherence to the outlined safety procedures, provides a reliable pathway to this valuable synthetic intermediate in high yield and purity. The successful characterization of the product confirms the efficacy of the synthesis and purification steps, enabling its confident use in subsequent research and development activities.

References

• Selective Boc-Protection and Bromination of Pyrazoles. (n.d.). In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry.
• Bromine handling and safety. (n.d.). SlideShare.
• Handling liquid bromine and preparing bromine water. (n.d.). Royal Society of Chemistry.
• Bromine | Chemical Emergencies. (2024, September 6). Centers for Disease Control and Prevention.
• Safety Data Sheet: Bromine. (n.d.). Carl ROTH.
• Safety Data Sheet: BROMINE (Br2). (2021, June 21).
• Kinetics, stoicheiometry, and mechanism in the bromination of aromatic heterocycles. I. Aqueous bromination of pyrazole, 1-methylpyrazole, and 3,5-dimethylpyrazole. (n.d.). Australian Journal of Chemistry.
• The Bromination of Pyrazabole. (n.d.). DTIC.
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• Kornis, G., & Nidy, E. (1973). A Highly Efficient Synthesis of 3,4,5-Tribromo-N,N,α-trimethylpyrazole-1-acetamide.Organic Preparations and Procedures International, 5(3), 141-143.
• 3,4,5-tribromo-1H-pyrazole | C3HBr3N2. (n.d.). PubChem.
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• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. (n.d.). SciELO México.
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Application Notes and Protocols: A Guide to the One-Pot Synthesis of 3,4,5-Trisubstituted Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Molecules incorporating the pyrazole scaffold exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antiviral, and antibacterial properties.[1][2] The ability to efficiently synthesize polysubstituted pyrazoles is therefore of paramount importance for the discovery and development of new chemical entities with therapeutic potential. This guide provides an in-depth overview of a robust and versatile one-pot, three-component synthesis strategy for 3,4,5-trisubstituted pyrazoles, designed for practical application in a research and development setting.

Reaction Mechanism and Scientific Principles: A Tale of Three Components

The convergence of three starting materials in a single reaction vessel to construct a complex molecular architecture, such as a 3,4,5-trisubstituted pyrazole, represents an elegant and efficient synthetic approach.[1][3][4] The strategy detailed herein leverages a tandem Knoevenagel condensation, 1,3-dipolar cycloaddition, and subsequent oxidative aromatization.[1][3][4]

Causality Behind Experimental Choices:

• One-Pot Approach: This methodology is inherently advantageous as it minimizes reaction time, reduces solvent and reagent consumption, and simplifies the purification process by eliminating the need to isolate intermediates.[5]

• Multi-Component Reaction: The convergence of three readily available components—an aldehyde, a 1,3-dicarbonyl compound, and a hydrazine derivative (often in the form of a tosyl hydrazone to generate a diazo compound in situ)—allows for rapid diversification of the pyrazole core.[1][3][4][6]

• Catalyst Selection: While some variations of this synthesis proceed without a catalyst, the use of a mild base or a Lewis acid can significantly enhance the rate and efficiency of the initial Knoevenagel condensation.[7] For instance, piperidinium acetate is an effective catalyst for the condensation of aldehydes and 1,3-dicarbonyls.[1]

The reaction proceeds through a logical sequence of events. First, the aldehyde and the 1,3-dicarbonyl compound undergo a Knoevenagel condensation to form an electron-deficient alkene. Concurrently, or in a subsequent step, the tosyl hydrazone, in the presence of a base, generates a diazo compound. This highly reactive 1,3-dipole then undergoes a [3+2] cycloaddition reaction with the alkene intermediate to form a pyrazoline ring. Finally, an oxidative aromatization, often facilitated by molecular oxygen from the air, leads to the stable 3,4,5-trisubstituted pyrazole.[1][3][4]

Experimental Workflow: A Visual Guide

The following diagram illustrates the streamlined workflow of the one-pot synthesis of 3,4,5-trisubstituted pyrazoles.

Caption: One-pot synthesis workflow for 3,4,5-trisubstituted pyrazoles.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the one-pot synthesis of 3,4,5-trisubstituted pyrazoles. The specific quantities and reaction times may require optimization depending on the substrates used.

Materials and Reagents:

• Aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate)

• Tosyl hydrazone (e.g., benzaldehyde tosylhydrazone)

• Base (e.g., cesium carbonate, piperidinium acetate)

• Solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plates

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol), the 1,3-dicarbonyl compound (1.0 mmol), and the chosen solvent (5 mL).

• Initial Condensation (if catalyzed): If a catalyst for the Knoevenagel condensation is used (e.g., 20 mol% piperidinium acetate), add it to the mixture. Stir the reaction at room temperature for 10-30 minutes, monitoring the formation of the alkene intermediate by TLC.[1]

• Addition of Hydrazone and Base: Once the initial condensation is complete or has progressed significantly, add the tosyl hydrazone (1.1 mmol) and the base (e.g., cesium carbonate, 2.0 mmol) to the reaction mixture.[6]

• Heating and Reaction Monitoring: Heat the reaction mixture to 70-100 °C and stir vigorously. Monitor the progress of the reaction by TLC until the starting materials are consumed (typically 2-12 hours).

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water (50 mL) and extract with a suitable organic solvent (e.g., ethyl acetate, 3 x 25 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: Confirm the structure and purity of the final 3,4,5-trisubstituted pyrazole using standard analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and melting point analysis.

Scope of the Reaction: A Diverse Array of Possibilities

This one-pot synthesis method is compatible with a wide range of functional groups on all three components, allowing for the creation of a diverse library of 3,4,5-trisubstituted pyrazoles.

Aldehyde (R¹) **	1,3-Dicarbonyl (R², R³) **	Tosyl Hydrazone (R⁴)	Typical Yield
Benzaldehyde	Acetylacetone	Benzaldehyde tosylhydrazone	85%
4-Chlorobenzaldehyde	Ethyl acetoacetate	4-Methoxybenzaldehyde tosylhydrazone	82%
4-Nitrobenzaldehyde	Dibenzoylmethane	Naphthaldehyde tosylhydrazone	78%
Furan-2-carbaldehyde	Acetylacetone	Thiophene-2-carbaldehyde tosylhydrazone	75%

Note: Yields are representative and may vary depending on the specific substrates and reaction conditions.[1]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete Knoevenagel condensation.	Add a catalytic amount of a mild acid or base (e.g., piperidinium acetate) to facilitate the initial condensation.[1]
Decomposition of the diazo compound.	Ensure the reaction temperature is not excessively high. Add the tosyl hydrazone and base after the initial condensation has occurred.
Formation of Side Products	Self-condensation of the 1,3-dicarbonyl compound.	Add the aldehyde and 1,3-dicarbonyl first and allow them to react before adding the other components.
Competing reaction pathways.	Optimize the reaction temperature and choice of base.
Difficulty in Purification	Presence of unreacted starting materials or intermediates.	Ensure the reaction has gone to completion by TLC monitoring. Adjust the stoichiometry of the reagents if necessary.
Co-elution of the product with impurities.	Try a different solvent system for column chromatography or consider recrystallization.

Applications in Drug Discovery: From Bench to Bedside

The 3,4,5-trisubstituted pyrazole scaffold is a privileged structure in drug discovery due to its ability to interact with a variety of biological targets.[1] The synthetic accessibility and ease of diversification offered by the one-pot method described here make it a powerful tool for generating compound libraries for high-throughput screening. Notable examples of drugs containing the pyrazole core include the anti-inflammatory agent Celecoxib and the cannabinoid receptor antagonist Rimonabant.[2] The diverse functionalities that can be introduced at the 3, 4, and 5 positions allow for fine-tuning of the molecule's physicochemical properties and biological activity, making this synthetic approach highly relevant for lead optimization in drug development programs.

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules. [Link]

• One-Pot, Three-Component Approach to the Synthesis of 3,4,5-Trisubstituted Pyrazoles. (2015). The Journal of Organic Chemistry. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2021). Molecules. [Link]

• One-pot, three-component approach to the synthesis of 3,4,5-trisubstituted pyrazoles. (2015). Pubs.acs.org. [Link]

• Efficient iodine-catalyzed one pot synthesis of highly functionalised pyrazoles in water. (2014). New Journal of Chemistry. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journal of Organic Chemistry. [Link]

• One-Pot, Three-Component Synthesis of Substituted Pyrazoles. (2023). ChemistryViews. [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry. [Link]

• Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC. [Link]

• synthesis of pyrazoles. (2019). YouTube. [Link]

• ChemInform Abstract: One-Pot, Three-Component Approach to the Synthesis of 3,4,5-Trisubstituted Pyrazoles. (2015). ResearchGate. [Link]

• Nickel-Catalyzed, One-Pot Synthesis of Pyrazoles. (2022). Molecules. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). National Institutes of Health (NIH). [Link]

• One-Pot Access to Diverse Functionalized Pyran Annulated Heterocyclic Systems Using SCMNPs@BPy- SO3H as a Novel Magnetic Nanocatalyst. (2020). SciSpace. [Link]

• One-Pot Three-Component Approach to the Synthesis of Polyfunctional Pyrazoles. (2014). Scilit. [Link]

• One-pot synthesis of trisubstituted pyrazoles via multicomponent approach. (2011). Semantic Scholar. [Link]

• Microwave-assisted one pot three-component synthesis of some novel pyrazole scaffolds as potent anticancer agents. (2017). PubMed Central. [Link]

• Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. (2021). RSC Publishing. [Link]

• Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. (2021). National Institutes of Health (NIH). [Link]

• Microwave‐Assisted Solution‐Phase Synthesis of 1,4,5‐Trisubstituted Pyrazoles. (2003). Wiley Online Library. [Link]

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][8][9][10]triazines. (2019). Molecules. [Link]

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Application Notes and Protocols for the Use of 3,4,5-Tribromopyrazole in Suzuki Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized Pyrazoles

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3][4][5] Its prevalence in marketed drugs, from anti-inflammatory agents to kinase inhibitors, underscores the value of this privileged scaffold.[4][5] The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the functionalization of heterocyclic systems, including pyrazoles, enabling the construction of complex molecular architectures with high efficiency and functional group tolerance.[6][7] 3,4,5-Tribromopyrazole, in particular, represents a highly versatile building block, offering three distinct points for sequential and regioselective functionalization. This allows for the creation of diverse libraries of substituted pyrazoles, which are invaluable in structure-activity relationship (SAR) studies and the discovery of new drug candidates.[8]

These application notes provide a comprehensive guide to the use of N-protected 3,4,5-tribromopyrazole in Suzuki cross-coupling reactions. We will delve into the mechanistic underpinnings that govern the regioselectivity of these transformations, provide detailed, field-proven protocols for mono-, di-, and tri-arylation, and offer insights into troubleshooting common experimental challenges.

Understanding the Regioselectivity: A Stepwise Functionalization

A critical aspect of utilizing polyhalogenated substrates is controlling the site of reaction. In the case of N-protected 3,4,5-tribromopyrazole, the Suzuki-Miyaura coupling exhibits a remarkable and predictable regioselectivity. The reaction proceeds in a stepwise manner, with the initial coupling occurring at the C5 position, followed by the C3 position, and finally at the C4 position.[8]

This selectivity can be rationalized by considering the electronic and steric environment of each bromine-substituted carbon. The C5 and C3 positions are adjacent to the pyrazole nitrogens, influencing their electronic properties and reactivity towards the palladium catalyst. The C4 position is generally recognized as the least reactive position in pyrazoles for this type of transformation.[9] This inherent reactivity difference allows for the selective synthesis of mono-, di-, and tri-substituted pyrazoles by carefully controlling the stoichiometry of the boronic acid coupling partner.

A study on the related 3,4,5-tribromo-2,6-dimethylpyridine suggests that the order of substitution is influenced by both electronic effects and steric hindrance.[1][3][10] The initial oxidative addition of the palladium(0) catalyst is favored at the most electronically distinct and sterically accessible position. Once the first aryl group is introduced, the electronic landscape of the pyrazole ring is altered, which in turn influences the reactivity of the remaining bromine atoms.

Visualizing the Reaction Pathway

The following diagram illustrates the sequential nature of the Suzuki cross-coupling reaction on an N-protected 3,4,5-tribromopyrazole scaffold.

Caption: Stepwise Suzuki coupling on 3,4,5-tribromopyrazole.

Experimental Protocols

The following protocols are based on established methodologies for the Suzuki-Miyaura coupling of N-protected tribromopyrazoles and provide a starting point for optimization.[8] It is crucial to perform all reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst degradation.

Protocol 1: Mono-arylation at the C5 Position

This protocol details the selective synthesis of 5-aryl-3,4-dibromopyrazoles.

Materials:

• N-protected 3,4,5-tribromopyrazole (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Sodium carbonate (Na₂CO₃) (3.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To a dry Schlenk flask, add the N-protected 3,4,5-tribromopyrazole, arylboronic acid, and sodium carbonate.

• Evacuate and backfill the flask with argon three times.

• Add Pd(PPh₃)₄ to the flask.

• Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction).

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Add water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Di-arylation at the C3 and C5 Positions

This protocol describes the synthesis of 3,5-diaryl-4-bromopyrazoles.

Materials:

• N-protected 3,4,5-tribromopyrazole (1.0 equiv)

• Arylboronic acid (2.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Sodium carbonate (Na₂CO₃) (6.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• Follow steps 1-5 from Protocol 1, adjusting the quantities of the arylboronic acid and sodium carbonate as indicated above.

• Heat the reaction mixture to 100-110 °C and stir for 24-48 hours. Monitor the reaction for the disappearance of the mono-arylated intermediate.

• Perform the workup and purification as described in steps 7-10 of Protocol 1.

Protocol 3: Tri-arylation at the C3, C4, and C5 Positions

This protocol outlines the synthesis of 3,4,5-triarylpyrazoles.

Materials:

• N-protected 3,4,5-tribromopyrazole (1.0 equiv)

• Arylboronic acid (3.3 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5-10 mol%)

• Sodium carbonate (Na₂CO₃) (9.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• Follow steps 1-5 from Protocol 1, with the adjusted stoichiometry for the arylboronic acid and sodium carbonate. A higher catalyst loading may be beneficial.

• Heat the reaction mixture to 110 °C or higher (reflux) for 48-72 hours. The reaction at the C4 position is the most challenging and may require more forcing conditions.

• Perform the workup and purification as described in steps 7-10 of Protocol 1.

Experimental Workflow Visualization

The following diagram outlines the general workflow for a Suzuki cross-coupling reaction with 3,4,5-tribromopyrazole.

Caption: General Suzuki cross-coupling workflow.

Data Summary: Reaction Conditions and Outcomes

The following table summarizes representative conditions for the sequential Suzuki coupling of N-protected 3,4,5-tribromopyrazole. Yields are indicative and may vary depending on the specific boronic acid used.

Product Type	Stoichiometry of ArB(OH)₂	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
5-Aryl-3,4-dibromopyrazole	1.1 equiv	Pd(PPh₃)₄ (5%)	Na₂CO₃ (3 eq)	Dioxane/H₂O	90-100	12-24	70-90
3,5-Diaryl-4-bromopyrazole	2.2 equiv	Pd(PPh₃)₄ (5%)	Na₂CO₃ (6 eq)	Dioxane/H₂O	100-110	24-48	60-85
3,4,5-Triarylpyrazole	3.3 equiv	Pd(PPh₃)₄ (5-10%)	Na₂CO₃ (9 eq)	Dioxane/H₂O	≥110	48-72	50-75

Note: For challenging couplings, especially at the C4 position, more active catalyst systems such as those employing bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands may provide improved results.[11][12] Microwave irradiation can also be employed to accelerate the reaction and potentially improve yields.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently degassed reaction mixture- Poor quality reagents	- Use a fresh bottle of catalyst or a pre-catalyst.- Ensure thorough degassing of the solvent and reaction mixture.- Use freshly recrystallized or purified reagents.
Formation of Homocoupled Boronic Acid Product	- Presence of oxygen- Slow transmetalation	- Improve inert atmosphere technique.- Consider a different base or solvent system to facilitate transmetalation.
Protodebromination (loss of bromine)	- Presence of protic impurities- Side reaction of the catalyst	- Use anhydrous solvents and dry reagents.- A different ligand or catalyst system may suppress this side reaction.
Incomplete Reaction (Stalls at mono- or di-arylation)	- Insufficiently reactive C-Br bond (esp. at C4)- Steric hindrance	- Increase reaction temperature and/or time.- Switch to a more active catalyst system (e.g., with Buchwald ligands).- Consider using microwave heating.
Difficult Purification	- Close polarity of starting material, intermediates, and product	- Optimize chromatographic conditions (e.g., different solvent systems, gradient elution).- Consider recrystallization if the product is a solid.

References

• Brahim, M., et al. (2015). Conditions for palladium-catalyzed direct arylations of 4-bromo and 4-iodo N-substituted pyrazoles without C–Br or C–I bond cleavage. Beilstein Journal of Organic Chemistry, 11, 1864-1870.
• Khera, R., et al. (2011). Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Efficient and site-selective synthesis of 3,4,5-triaryl-pyrazoles, 3,5-diaryl-4-bromopyrazoles and 5-aryl-3,4-dibromopyrazoles. Tetrahedron, 67(35), 6587-6595.
• Fors, B. P., et al. (2010). The Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(45), 15914-15917.

• Organic Reactions. (n.d.). Suzuki Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Czarnocki, Z., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2384-2393.

• Czarnocki, Z., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. PubMed. Retrieved from [Link]

• Czarnocki, Z., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromopyridine. Beilstein Journal of Organic Chemistry, 14, 2384-2393.

• MDPI. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. Retrieved from [Link]

• Sridevi, C., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 1845-1869.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Retrieved from [Link]

• Taylor, R. D., et al. (2013). Regioselective palladium-catalyzed arylation of 3-carboalkoxy furan and thiophene. The Journal of Organic Chemistry, 78(17), 8678-8688.
• Ahmad, S., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(19), 4485.
• Corbet, M., & Mignani, G. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents.
• Magano, J., & Dunetz, J. R. (2020). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Molecules, 25(21), 5035.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Retrieved from [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem [Video]. YouTube. [Link]

• Doucet, H., et al. (2012). Palladium-catalyzed direct arylation of 5-chloropyrazoles: a selective access to 4-aryl pyrazoles. The Journal of Organic Chemistry, 77(17), 7659-7664.
• Buchwald, S. L., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
• Wnuk, S. F., et al. (2014). Palladium-catalyzed direct arylation of 5-halouracils and 5-halouracil nucleosides with arenes and heteroarenes promoted by TBAF. The Journal of Organic Chemistry, 79(9), 4094-4103.
• Schmitt, C., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Molecules, 26(2), 269.
• Houpis, I. N., et al. (2010). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. Organic Letters, 12(15), 3464-3467.

• NRO Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]

• Perin, N., et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(11), 2956.
• Hartwig, J. F., et al. (2016). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society, 138(1), 349-357.
• Abdel-Fattah, M. F., et al. (2018). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. Molecules, 23(1), 127.

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• 3. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective Suzuki-Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed alpha-arylation of aldehydes with bromo- and chloroarenes catalyzed by [{Pd(allyl)Cl}2] and dppf or Q-phos - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
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• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]

The Versatile Scaffold: Harnessing 3,4,5-Tribromopyrazole in Modern Medicinal Chemistry

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs. Among the diverse array of pyrazole-based synthons, 3,4,5-tribromopyrazole stands out as a highly versatile and reactive building block. Its three bromine substituents offer multiple points for chemical modification, enabling the synthesis of complex, polysubstituted pyrazole derivatives with a wide spectrum of biological activities. This comprehensive guide provides an in-depth exploration of the applications of 3,4,5-tribromopyrazole in medicinal chemistry, complete with detailed application notes and robust experimental protocols. We will delve into its use as a precursor for potent kinase inhibitors, anti-inflammatory agents, and chemokine receptor antagonists, providing the conceptual framework and practical methodologies for researchers to leverage this powerful scaffold in their drug discovery endeavors.

Introduction: The Strategic Advantage of the Tribrominated Pyrazole Core

The unique structural feature of 3,4,5-tribromopyrazole is the presence of bromine atoms at all available carbon positions of the pyrazole ring. This heavy halogenation imparts distinct chemical properties that are highly advantageous in medicinal chemistry:

• Orchestrated Functionalization: The differential reactivity of the bromine atoms, coupled with the ability to selectively activate specific positions, allows for a stepwise and controlled introduction of various substituents. This regioselective functionalization is paramount in exploring the structure-activity relationship (SAR) of novel compounds.

• Access to Polysubstituted Scaffolds: The tribrominated core serves as a launchpad for creating complex, three-dimensional molecules. Through sequential cross-coupling and substitution reactions, researchers can rapidly generate libraries of diverse pyrazole derivatives.

• Modulation of Physicochemical Properties: The bromine atoms themselves can influence the lipophilicity and metabolic stability of the parent molecule. Furthermore, their replacement with other functional groups allows for fine-tuning of critical drug-like properties.

This guide will focus on three key therapeutic areas where derivatives of 3,4,5-tribromopyrazole have shown significant promise: oncology (kinase inhibition), inflammation (COX-2 inhibition), and immunology (chemokine receptor antagonism).

Application in Oncology: A Scaffold for Kinase Inhibitors

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The pyrazole scaffold is a well-established pharmacophore in the design of kinase inhibitors. 3,4,5-Tribromopyrazole provides a flexible platform to synthesize potent and selective kinase inhibitors through strategic derivatization.

Rationale for Pyrazole-Based Kinase Inhibitors

The pyrazole ring can effectively mimic the hinge-binding motif of ATP, enabling competitive inhibition at the enzyme's active site. The substituents on the pyrazole core project into different pockets of the ATP-binding site, allowing for the optimization of potency and selectivity.

Figure 1. Interaction of a pyrazole-based inhibitor with a kinase active site.

Synthetic Strategy: Sequential Suzuki-Miyaura Coupling

A powerful strategy for derivatizing 3,4,5-tribromopyrazole is the sequential palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This allows for the introduction of different aryl or heteroaryl moieties at the C3, C4, and C5 positions.

Protocol 1: Stepwise Suzuki-Miyaura Coupling of 3,4,5-Tribromopyrazole

This protocol outlines a general procedure for the selective mono- and di-arylation of 3,4,5-tribromopyrazole. The regioselectivity can often be controlled by tuning the reaction conditions and the stoichiometry of the boronic acid.

Materials:

• 3,4,5-Tribromopyrazole

• Arylboronic acid of choice

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 3,4,5-tribromopyrazole (1.0 eq) in the chosen solvent.

• Addition of Reagents: Add the arylboronic acid (1.1 eq for mono-arylation, 2.2 eq for di-arylation), the palladium catalyst (0.05-0.1 eq), and the base (2.0-3.0 eq).

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Step	Reagent	Stoichiometry	Conditions
Mono-arylation	Arylboronic Acid	1.1 eq	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 90°C
Di-arylation	Arylboronic Acid	2.2 eq	Pd(dppf)Cl₂, Cs₂CO₃, DMF, 110°C

Biological Evaluation: In Vitro Kinase Inhibition Assay

The synthesized pyrazole derivatives can be screened for their inhibitory activity against a panel of kinases using an in vitro assay.

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the IC₅₀ value of a compound against a specific kinase.

Principle:

The assay measures the amount of ADP produced during the kinase reaction. The ADP is converted to ATP, which is then used by luciferase to generate a luminescent signal that is inversely proportional to the kinase activity.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

• Kinase Reaction: In a 96-well plate, combine the kinase, its specific substrate peptide, and ATP in a kinase assay buffer.

• Inhibitor Addition: Add the diluted test compound or a vehicle control to the wells.

• Incubation: Incubate the plate at 30°C for 1 hour to allow the kinase reaction to proceed.

• ADP Detection: Add a reagent to stop the kinase reaction and convert the produced ADP to ATP.

• Luminescence Measurement: Add a luciferase-containing reagent and measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration to determine the IC₅₀ value.

Application in Anti-Inflammatory Drug Discovery: Targeting COX-2

Cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory cascade, and its selective inhibition is a major goal in the development of anti-inflammatory drugs with reduced gastrointestinal side effects. Pyrazole-containing molecules, such as Celecoxib, are successful COX-2 inhibitors. 3,4,5-Tribromopyrazole serves as a valuable starting material for novel COX-2 inhibitors.

Synthesis of a Key Intermediate: 3,4,5-Tribromo-α-methylpyrazole-1-acetic acid

A common strategy in designing COX-2 inhibitors is to introduce an acidic moiety. The following protocol details the synthesis of a key intermediate bearing a carboxylic acid group.[1]

Protocol 3: Synthesis of 3,4,5-Tribromo-α-methylpyrazole-1-acetic acid [1]

Materials:

• 3,4,5-Tribromopyrazole

• Acetone

• Anhydrous potassium carbonate

• Ethyl 2-bromopropionate

• Sodium hydroxide

• Hydrochloric acid (2 N)

Procedure:

• Dissolve 3,4,5-tribromopyrazole (0.01 mole) in 70 ml of acetone and add anhydrous potassium carbonate (0.02 mole).[1]

• Heat the mixture at reflux with stirring for 10 minutes.[1]

• Cool the mixture and add ethyl 2-bromopropionate (0.011 mole).[1]

• Heat the reaction mixture at reflux for 1.5 hours.[1]

• After cooling, add an aqueous solution of sodium hydroxide (0.5 g in 90 ml of water).[1]

• Distill off the acetone and heat the remaining aqueous solution at reflux for 2 hours.[1]

• Cool the clear solution and acidify to approximately pH 2 with 2 N hydrochloric acid to precipitate the product.[1]

• Collect the white precipitate by filtration, wash with water, and dry to obtain 3,4,5-tribromo-α-methylpyrazole-1-acetic acid.[1]

Figure 2. Synthetic workflow for 3,4,5-tribromo-α-methylpyrazole-1-acetic acid.

Biological Evaluation: In Vitro COX-2 Inhibition Assay

The synthesized compounds can be evaluated for their ability to selectively inhibit COX-2 over COX-1.

Protocol 4: In Vitro COX-2 Inhibition Assay (Colorimetric)

Principle:

This assay measures the peroxidase activity of COX enzymes. The peroxidase component catalyzes the oxidation of a chromogenic substrate in the presence of prostaglandin G₂, the product of the cyclooxygenase reaction. The intensity of the color produced is proportional to the COX activity.

Procedure:

• Enzyme Preparation: Prepare solutions of human recombinant COX-1 and COX-2 enzymes.

• Inhibitor Incubation: In a 96-well plate, incubate the enzymes with various concentrations of the test compound or a known inhibitor (e.g., Celecoxib).

• Reaction Initiation: Initiate the reaction by adding arachidonic acid (the substrate) and the chromogenic substrate.

• Color Development: Incubate the plate to allow for color development.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration and determine the IC₅₀ values for both COX-1 and COX-2 to assess selectivity.

Application in Immunology: Development of Chemokine Receptor Antagonists

Chemokine receptors, such as CCR1 and CCR5, play a crucial role in inflammatory and immune responses. Antagonists of these receptors are promising therapeutic agents for various autoimmune diseases. 3,4,5-Tribromopyrazole can be used as a starting point for the synthesis of novel CCR1/CCR5 antagonists.

Synthetic Strategy: N-Arylation and Further Functionalization

The synthesis of pyrazole-based CCR1 antagonists often involves N-arylation of the pyrazole core, followed by further modifications.

Protocol 5: Copper-Catalyzed N-Arylation of 3,4,5-Tribromopyrazole

Materials:

• 3,4,5-Tribromopyrazole

• Aryl halide (e.g., iodobenzene)

• Copper(I) iodide (CuI)

• Ligand (e.g., L-proline)

• Base (e.g., K₂CO₃)

• Solvent (e.g., DMSO)

Procedure:

• Reaction Setup: In a sealed tube, combine 3,4,5-tribromopyrazole (1.0 eq), the aryl halide (1.2 eq), CuI (0.1 eq), L-proline (0.2 eq), and K₂CO₃ (2.0 eq).

• Solvent Addition: Add anhydrous DMSO to the tube.

• Reaction Execution: Heat the mixture at a specified temperature (e.g., 110 °C) for 12-24 hours.

• Work-up: Cool the reaction, dilute with water, and extract with an organic solvent.

• Purification: Wash the organic layer with brine, dry, and concentrate. Purify the product by column chromatography.

Biological Evaluation: Radioligand Binding Assay for CCR1

A radioligand binding assay is a standard method to determine the affinity of a compound for a specific receptor.

Protocol 6: Radioligand Competition Binding Assay for CCR1

Principle:

This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand (e.g., [¹²⁵I]-CCL3) for binding to the CCR1 receptor expressed on cell membranes.

Procedure:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human CCR1 receptor.

• Assay Setup: In a 96-well plate, combine the cell membranes, the radiolabeled ligand at a fixed concentration, and varying concentrations of the test compound.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Radioactivity Measurement: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the IC₅₀ and calculate the inhibition constant (Ki).

Assay Component	Description
Receptor Source	Membranes from HEK293 cells stably expressing human CCR1
Radioligand	[¹²⁵I]-CCL3 (MIP-1α)
Non-specific Binding	Determined in the presence of a high concentration of unlabeled CCL3
Incubation Time	60 minutes at 25°C

Conclusion and Future Perspectives

3,4,5-Tribromopyrazole is a powerful and versatile scaffold that provides a gateway to a vast chemical space of medicinally relevant molecules. The protocols and application notes presented in this guide offer a solid foundation for researchers to explore the potential of this building block in their drug discovery programs. The ability to perform sequential and regioselective functionalization makes it an ideal starting material for generating compound libraries for high-throughput screening. Future research will likely focus on developing even more sophisticated and selective catalytic methods for the derivatization of the tribrominated pyrazole core, as well as exploring its application in other therapeutic areas. The continued exploration of this remarkable scaffold holds great promise for the discovery of novel and effective medicines.

References

• PrepChem. Synthesis of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid. (URL: [Link])

• Gifford Bioscience. Radioligand Binding Assay Protocol. (URL: [Link])

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• 1. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: 3,4,5-Tribromopyrazole as a Versatile Precursor for Agrochemical Synthesis

Introduction

The pyrazole ring is a cornerstone of modern agrochemical design, forming the core scaffold of numerous high-performance fungicides, insecticides, and herbicides.[1][2][3] Its derivatives are prized for their broad-spectrum biological activity. The strategic introduction of halogen atoms onto this scaffold is a well-established method for enhancing a molecule's potency, metabolic stability, and overall field performance.[4] In this context, 3,4,5-tribromopyrazole emerges as a pivotal precursor. This fully brominated heterocycle is not merely a carrier of the pyrazole toxophore but also a highly reactive and versatile building block. Its three bromine atoms provide multiple sites for further functionalization or can be retained to impart specific physicochemical properties to the final active ingredient.[5][6]

This guide provides an in-depth exploration of 3,4,5-tribromopyrazole, offering researchers and development professionals a comprehensive resource on its synthesis, properties, and, most critically, its application in the synthesis of advanced agrochemical intermediates. The protocols detailed herein are designed to be robust and are accompanied by expert insights into the causality behind key experimental choices, empowering users to not only replicate but also adapt these methods for novel discovery programs.

Precursor Profile: Physicochemical Properties & Safe Handling

A thorough understanding of the starting material is paramount for successful and safe synthesis. 3,4,5-Tribromopyrazole is a stable, off-white powder, but its handling requires adherence to standard laboratory safety protocols due to its irritant nature.[5][7]

Table 1: Physicochemical Data for 3,4,5-Tribromopyrazole

Property	Value	Reference
CAS Number	17635-44-8	[5]
Molecular Formula	C₃HBr₃N₂	[5]
Molecular Weight	304.77 g/mol	[8]
Appearance	Off-white powder	[5]
Melting Point	183-192 °C	[5][7]
Solubility	Insoluble in water; Soluble in chloroform	[7]
Storage Conditions	Store at 0-8 °C, protected from light and air	[5][9]

Safety & Handling Protocol

Hazard Statement: 3,4,5-Tribromopyrazole is classified as an irritant, causing potential skin, eye, and respiratory irritation.[7][8] The toxicological properties have not been exhaustively investigated.[10]

Required Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side shields or chemical goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves prior to use.

• Respiratory Protection: For operations that may generate dust, use a NIOSH-approved P95 or P1 particle respirator.[10]

• Skin and Body Protection: Laboratory coat.

Handling Procedures:

• Handle only in a well-ventilated area, preferably within a chemical fume hood.[9]

• Avoid dust formation. Use appropriate tools to handle the solid.

• Do not get in eyes, on skin, or on clothing.

• Keep container tightly closed when not in use.

First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and consult a physician.[10]

• In case of skin contact: Wash off with soap and plenty of water. Consult a physician if irritation persists.[10]

• If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[10]

• If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[10]

Synthesis of the Precursor: 3,4,5-Tribromopyrazole

An efficient and scalable synthesis of the tribromopyrazole precursor is the logical starting point. The following protocol is adapted from a high-yield, one-pot procedure that begins with the formation of the pyrazole ring followed by an in-situ electrophilic bromination.[11]

Workflow for 3,4,5-Tribromopyrazole Synthesis

Caption: High-level workflow for the synthesis of 3,4,5-tribromopyrazole.

Detailed Synthesis Protocol

Rationale: This procedure first constructs the pyrazole heterocycle via the acid-catalyzed condensation of hydrazine with a 1,3-dicarbonyl equivalent (1,1,3,3-tetramethoxypropane). The subsequent addition of a strong base deprotonates the pyrazole and the acidic C-H protons, facilitating a rapid and exhaustive electrophilic substitution by bromine to yield the desired trisubstituted product.[11]

Materials:

• Hydrazine hydrate (0.1 mol)

• Concentrated Hydrochloric Acid (0.1 mol)

• 1,1,3,3-tetramethoxypropane (0.1 mol)

• Sodium Hydroxide (NaOH) (0.47 mol)

• Bromine (0.3 mol)

• Ethanol & Water

Procedure:

• In a round-bottom flask equipped with a stirrer and reflux condenser, prepare an ice-cold solution of hydrazine hydrate (5 g, 0.1 mol) in water (5 ml) and ethanol (10 ml).

• Slowly add concentrated hydrochloric acid (12 g, 0.1 mol) dropwise with stirring, keeping the temperature low.

• Add 1,1,3,3-tetramethoxypropane (16.4 g, 0.1 mol) to the mixture.

• Bring the reaction mixture to reflux over 15 minutes and maintain reflux for an additional 25 minutes. The pyrazole ring is formed in this step.

• Cool the mixture to 20°C. Add a solution of sodium hydroxide (18.8 g, 0.47 mol) in water (110 ml).

• While stirring vigorously, add bromine (48 g, 0.3 mol) dropwise over 25 minutes. Caution: Bromine is highly corrosive and toxic. Perform this step in a fume hood. The internal temperature should be maintained between 28-33°C using an ice bath if necessary.

• After the addition is complete, stir the mixture at room temperature for an additional 20 minutes to complete the bromination. The 3,4,5-tribromopyrazole product often precipitates at this stage and can be isolated or used directly in the next step for derivative synthesis.

Core Application: N-Alkylation for Agrochemical Intermediates

The most common and critical transformation of 3,4,5-tribromopyrazole in agrochemical synthesis is N-alkylation. This reaction attaches the pyrazole core to a side chain, which is crucial for tuning the molecule's biological target affinity and pharmacokinetic properties.[12] A key challenge in pyrazole chemistry is regioselectivity; alkylation can occur at either the N1 or N2 position. For asymmetrically substituted pyrazoles, this leads to different isomers. However, for a symmetrically substituted precursor like 3,4,5-tribromopyrazole, the two nitrogen atoms are equivalent, simplifying the reaction to yield a single N-alkylated product.[12][13]

Protocol 1: Synthesis of 3,4,5-Tribromo-α-methylpyrazole-1-acetic acid

This protocol details the synthesis of a pyrazole acetic acid derivative, a common intermediate for producing pyrazole carboxamide fungicides, which often act as Succinate Dehydrogenase Inhibitors (SDHIs).[14][15]

Rationale: This is a classic base-mediated N-alkylation. Anhydrous potassium carbonate (K₂CO₃) is used as a mild and effective base to deprotonate the pyrazole nitrogen, creating a nucleophile. This nucleophile then attacks the electrophilic carbon of ethyl 2-bromopropionate. Acetone is a suitable polar aprotic solvent for this Sₙ2 reaction. A final hydrolysis step with NaOH converts the ethyl ester to the desired carboxylic acid.[14]

Caption: Reaction workflow for the synthesis of a pyrazole acetic acid derivative.

Table 2: Reaction Parameters for Protocol 1

Parameter	Value / Reagent	Rationale
Pyrazole Substrate	3,4,5-Tribromopyrazole (1.0 eq)	The core building block.
Alkylating Agent	Ethyl 2-bromopropionate (1.1 eq)	Introduces the acetic acid side chain precursor.
Base	Anhydrous K₂CO₃ (2.0 eq)	Mild base, deprotonates pyrazole for nucleophilic attack.
Solvent	Acetone	Polar aprotic solvent, ideal for Sₙ2 reactions.
Hydrolysis Agent	Sodium Hydroxide (NaOH)	Saponifies the ethyl ester to a carboxylate salt.
Acidification	2N Hydrochloric Acid (HCl)	Neutralizes the base and protonates the carboxylate to precipitate the final acid product.
Typical Yield	~95%	[14]

Detailed Methodology:

• Dissolve 3,4,5-tribromopyrazole (3.04 g, 0.01 mol) in 70 ml of acetone in a round-bottom flask.

• Add solid anhydrous potassium carbonate (2.76 g, 0.02 mol).

• Stir the mixture and heat at reflux for 10 minutes to activate the base and ensure deprotonation.

• Cool the mixture slightly, then add ethyl 2-bromopropionate (2.0 g, 0.011 mol).

• Heat the reaction mixture at reflux for 1.5 hours. Monitor reaction progress by TLC or LC-MS.

• After cooling, add a solution of sodium hydroxide (0.5 g in 90 ml of water).

• Distill off the acetone. Heat the remaining aqueous solution at reflux for 2 hours to ensure complete hydrolysis of the ester.

• Cool the resulting clear solution in an ice bath and acidify to approximately pH 2 with 2N hydrochloric acid.

• A white precipitate of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid will form. Collect the solid by filtration, wash with cold water, and dry.[14]

From Intermediate to Active Ingredient: The Path Forward

The carboxylic acid and acetamide intermediates synthesized from 3,4,5-tribromopyrazole are not endpoints but are themselves valuable precursors for final agrochemical products. The pyrazole-carboxamide linkage is a well-known feature in a major class of fungicides.[16]

Caption: Logical flow from precursor to a final class of agrochemicals.

The carboxylic acid synthesized in Protocol 1 can be readily converted to an acid chloride (e.g., using thionyl chloride) and then coupled with a substituted aniline. This amide-forming reaction is a standard and highly modular approach to building libraries of potential active ingredients for screening. The three bromine atoms on the pyrazole ring can be leveraged to fine-tune activity and physical properties in the final molecule.

Conclusion

3,4,5-Tribromopyrazole is a high-value, versatile precursor for the synthesis of novel agrochemicals. Its symmetric nature simplifies N-alkylation reactions, providing a reliable and high-yielding entry point to a diverse range of functionalized pyrazole intermediates. The protocols provided here for the synthesis of both the precursor itself and key downstream derivatives offer a solid foundation for research and development programs. By understanding the chemical principles behind each step, scientists can effectively utilize 3,4,5-tribromopyrazole to construct complex molecules and accelerate the discovery of the next generation of crop protection agents.

References

• PrepChem. (n.d.). Synthesis of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid. PrepChem.com. Available at: [Link]

• Kornis, G. (1973). A HIGHLY EFFICIENT SYNTHESIS OF 3,4,5-TRIBROMO-N,N,α-TRIMETHYLPYRAZOLE-1-ACETMIDE. Organic Preparations and Procedures International, 5(4), 187-189. Available at: [Link]

• Li, S., et al. (2022). Synthesis of Halopyrazole Matrine Derivatives and Their Insecticidal and Fungicidal Activities. Molecules, 27(15), 4983. Available at: [Link]

• Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 139. Available at: [Link]

• MDPI. (n.d.). Pyrazole Amide Scaffolds in Agricultural Chemistry: From Molecular Design to Applications. MDPI. Available at: [Link]

• Ouyang, G., et al. (2012). Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. Molecules, 17(10), 12133-12147. Available at: [Link]

• Capot Chemical. (n.d.). MSDS of 3,4,5-tribromo-1H-pyrazole. Capot Chemical. Available at: [Link]

• Bowers, J. R., et al. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molbank, 2018(4), M1018. Available at: [Link]

• ChemBK. (n.d.). 3,4,5-Tribromo pyrazole. ChemBK. Available at: [Link]

• Chen, J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(15), 10018-10025. Available at: [Link]

• Zhang, J., & Chen, J. (2024). Pyrazole derivatives: Recent advances in discovery and development of pesticides. Advances in Agrochemistry. Available at: [Link]

• Royalchem. (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. Available at: [Link]

• Wang, M., et al. (2017). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules, 22(11), 1836. Available at: [Link]

• PubChem. (n.d.). 3,4,5-tribromo-1H-pyrazole. National Center for Biotechnology Information. Available at: [Link]

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Application Notes & Protocols: A Comprehensive Guide to the N-alkylation of 3,4,5-Tribromopyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol and scientific background for the N-alkylation of 3,4,5-tribromopyrazole, a densely halogenated heterocyclic compound with significant potential in medicinal chemistry and materials science. The protocol is designed for researchers in organic synthesis and drug development, offering a robust starting point for the synthesis of novel N-substituted tribromopyrazoles. The narrative delves into the mechanistic underpinnings of the reaction, the influence of the tribromo-substitution on the pyrazole's reactivity, and strategies for optimizing reaction conditions. Safety protocols for handling the substrate and reagents are also emphasized.

Introduction: The Significance of N-Alkylated Halogenated Pyrazoles

N-alkylated pyrazoles are a cornerstone of many pharmacologically active compounds, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The introduction of halogen atoms, such as bromine, onto the pyrazole scaffold can significantly modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets. 3,4,5-Tribromopyrazole, in particular, serves as a versatile, albeit challenging, building block for creating novel chemical entities with potentially enhanced therapeutic efficacy.[1] Its electron-deficient nature, a direct consequence of the three electron-withdrawing bromine atoms, presents unique considerations for its N-alkylation.

This guide provides a comprehensive protocol for the N-alkylation of 3,4,5-tribromopyrazole, grounded in established principles of heterocyclic chemistry.

Mechanistic Insights into Pyrazole N-Alkylation

The N-alkylation of a pyrazole proceeds via a nucleophilic substitution reaction. The pyrazole, acting as a nucleophile, attacks an electrophilic alkylating agent. The reaction is typically facilitated by a base, which deprotonates the pyrazole's N-H, increasing its nucleophilicity.

The Role of the Base

The choice of base is critical and is dictated by the acidity of the pyrazole's N-H proton. For electron-deficient pyrazoles like 3,4,5-tribromopyrazole, the electron-withdrawing bromine atoms increase the acidity of the N-H proton (predicted pKa ≈ 6.47) compared to unsubstituted pyrazole.[2] This heightened acidity allows for the use of milder bases for deprotonation.

General Reaction Pathway

The general workflow for the N-alkylation of 3,4,5-tribromopyrazole can be visualized as follows:

Caption: General experimental workflow for the N-alkylation of 3,4,5-tribromopyrazole.

Detailed Experimental Protocol

This protocol provides a general method for the N-alkylation of 3,4,5-tribromopyrazole. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific alkylating agents.

Materials and Reagents

• Substrate: 3,4,5-Tribromopyrazole (CAS: 17635-44-8)

• Alkylating Agent (Example): Iodomethane, Bromoethane, Benzyl Bromide

• Base: Potassium Carbonate (K₂CO₃), Sodium Hydride (NaH), Cesium Carbonate (Cs₂CO₃)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF)

• Work-up Reagents: Deionized Water, Saturated Aqueous Sodium Bicarbonate (NaHCO₃), Brine, Ethyl Acetate, Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Syringes for liquid transfer

• Heating mantle or oil bath with temperature control

• Thin Layer Chromatography (TLC) plates and developing chamber

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

Step-by-Step Procedure

• Preparation: To a dry round-bottom flask under an inert atmosphere, add 3,4,5-tribromopyrazole (1.0 eq).

• Solvent Addition: Add the chosen anhydrous solvent (e.g., DMF) to dissolve the pyrazole.

• Base Addition: Add the base (e.g., K₂CO₃, 1.5-2.0 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes.

• Alkylating Agent Addition: Slowly add the alkylating agent (1.1-1.5 eq) to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at the desired temperature (room temperature to 60 °C, depending on the reactivity of the alkylating agent). Monitor the progress of the reaction by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by adding deionized water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Reaction Parameter Summary

Alkylating Agent	Typical Base	Solvent	Temperature
Iodomethane	K₂CO₃	DMF	Room Temp.
Bromoethane	K₂CO₃	DMF	Room Temp. - 50°C
Benzyl Bromide	K₂CO₃	MeCN	Room Temp. - 60°C
Ethyl Bromoacetate	NaH	THF	0°C to Room Temp.

Safety and Handling

3,4,5-Tribromopyrazole:

• Hazards: Irritating to eyes, respiratory system, and skin.[3] The toxicological properties have not been fully investigated.[4]

• Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Avoid inhalation of dust and contact with skin and eyes.[4]

Alkylating Agents:

• Hazards: Alkylating agents are often toxic, mutagenic, and carcinogenic.[5][6][7] They can cause severe skin and eye irritation.

• Precautions: Handle with extreme care in a fume hood.[5] Wear appropriate PPE.[5] Consult the specific Safety Data Sheet (SDS) for each alkylating agent before use.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Reaction	Insufficiently strong base.	Use a stronger base such as NaH or Cs₂CO₃.
Low reaction temperature.	Increase the reaction temperature.
Inactive alkylating agent.	Use a fresh or purified alkylating agent.
Formation of Multiple Products	Isomeric products due to alkylation at both nitrogen atoms (less likely for this symmetric substrate).	This is not expected for 3,4,5-tribromopyrazole.
Side reactions of the alkylating agent.	Optimize reaction conditions (temperature, stoichiometry).
Difficult Purification	Co-elution of starting material and product.	Optimize the eluent system for column chromatography.

Conclusion

The N-alkylation of 3,4,5-tribromopyrazole provides a valuable pathway to novel, highly functionalized heterocyclic compounds. The electron-deficient nature of the tribrominated pyrazole ring necessitates careful consideration of the reaction conditions, particularly the choice of base. The protocol outlined in this document offers a robust and adaptable starting point for the synthesis of a wide array of N-substituted 3,4,5-tribromopyrazoles. As with any chemical synthesis, appropriate safety precautions must be strictly followed.

References

• Angewandte Chemie International Edition. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. [Link]

• Capot Chemical. (2026). MSDS of 3,4,5-tribromo-1H-pyrazole. [Link]

• WebMD. (2024). Alkylating Agents for Breast Cancer. [Link]

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

• Europe PMC. (2020). Engineered enzymes enable selective N-alkylation of pyrazoles with simple haloalkanes. [Link]

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

• Google Patents. (1996).

• MDPI. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

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Application Notes and Protocols: Leveraging 3,4,5-Tribromopyrazole for the Development of Novel CCR1 Antagonists

These application notes provide a comprehensive guide for researchers, medicinal chemists, and pharmacologists on the strategic use of 3,4,5-tribromopyrazole as a versatile scaffold for the discovery and development of potent and selective C-C chemokine receptor 1 (CCR1) antagonists. This document outlines the rationale for targeting CCR1 in inflammatory diseases, details the synthetic utility of the tribrominated pyrazole core, and provides validated, step-by-step protocols for the biological evaluation of novel antagonist candidates.

Introduction: CCR1 as a Compelling Target for Anti-Inflammatory Therapeutics

C-C chemokine receptor 1 (CCR1) is a G protein-coupled receptor (GPCR) that plays a pivotal role in the orchestration of inflammatory responses.[1][2][3] Expressed predominantly on the surface of various leukocytes, including monocytes, macrophages, neutrophils, and T cells, CCR1 is activated by a range of pro-inflammatory chemokines, most notably CCL3 (MIP-1α) and CCL5 (RANTES).[4][5][6] The activation of CCR1 triggers a cascade of intracellular signaling events that lead to leukocyte migration, activation, and infiltration into tissues, thereby propagating inflammatory processes.[3][7]

Given its central role in leukocyte trafficking to sites of inflammation, CCR1 has emerged as a promising therapeutic target for a multitude of inflammatory and autoimmune disorders, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.[1][8][9] The development of small molecule antagonists that can effectively block the CCR1 signaling pathway holds the potential to ameliorate the debilitating effects of these chronic inflammatory conditions.[8]

The pyrazole scaffold has been identified as a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[10][11][12][13] Its unique electronic properties and synthetic tractability make it an ideal starting point for the design of novel receptor antagonists. Specifically, the 3,4,5-tribromopyrazole derivative offers multiple points for chemical diversification, allowing for the systematic exploration of structure-activity relationships (SAR) to achieve high potency and selectivity for CCR1.[14]

Synthetic Strategy: Harnessing 3,4,5-Tribromopyrazole for Library Generation

The strategic functionalization of the 3,4,5-tribromopyrazole core is paramount to generating a diverse library of potential CCR1 antagonists. The bromine atoms at the 3, 4, and 5 positions can be selectively and sequentially modified using a variety of modern synthetic methodologies, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), to introduce a wide array of substituents.

Synthesis of the 3,4,5-Tribromopyrazole Scaffold

A robust and scalable synthesis of 3,4,5-tribromopyrazole is the essential first step. Several methods have been reported, with a common approach involving the bromination of pyrazole. A highly efficient one-pot synthesis has been described, starting from the reaction of hydrazine with 1,1,3,3-tetramethoxypropane, followed by in-situ bromination.[15]

General Protocol for the Synthesis of 3,4,5-Tribromopyrazole

Materials:

• Hydrazine hydrate

• Concentrated Hydrochloric Acid

• 1,1,3,3-Tetramethoxypropane

• Sodium Hydroxide

• Bromine

• Ethanol

• Water

Procedure: [15]

• In a reaction vessel equipped with a stirrer and cooled in an ice bath, cautiously add concentrated hydrochloric acid to a solution of hydrazine hydrate in ethanol and water.

• To this solution, add 1,1,3,3-tetramethoxypropane dropwise while maintaining the temperature.

• Bring the reaction mixture to reflux for approximately 30 minutes.

• After cooling, add a solution of sodium hydroxide in water.

• Carefully add bromine dropwise, ensuring the temperature is controlled.

• Stir the reaction mixture at room temperature.

• The resulting 3,4,5-tribromopyrazole can then be further functionalized.

Diversification of the 3,4,5-Tribromopyrazole Core

The differential reactivity of the bromine atoms on the pyrazole ring allows for a regioselective approach to library synthesis. The N-H of the pyrazole can be alkylated or arylated to introduce further diversity.

Caption: Synthetic diversification of 3,4,5-tribromopyrazole.

In Vitro Evaluation of Novel CCR1 Antagonists

The primary in vitro assays for identifying and characterizing novel CCR1 antagonists are radioligand binding assays and chemotaxis assays. These assays provide quantitative data on the affinity of the compounds for the receptor and their functional ability to block chemokine-induced cell migration.

Radioligand Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to CCR1.

Principle: A radiolabeled CCR1 ligand (e.g., [¹²⁵I]-CCL3) is incubated with a source of CCR1 (e.g., membranes from cells overexpressing the receptor). The displacement of the radioligand by increasing concentrations of the unlabeled test compound is measured, allowing for the determination of the inhibitory constant (Ki).

Protocol: [16][17][18][19]

Materials:

• Human CCR1-expressing cell membranes (e.g., from ChemiSCREEN™)[20]

• [¹²⁵I]-CCL3 (radioligand)

• Unlabeled CCL3 (for non-specific binding determination)

• Test compounds (3,4,5-tribromopyrazole derivatives)

• Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4)

• 96-well filter plates (e.g., MultiScreen HTS)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the binding buffer, CCR1-expressing cell membranes, and the test compound or unlabeled CCL3 (for non-specific binding) or buffer (for total binding).

• Add the radiolabeled ligand ([¹²⁵I]-CCL3) to all wells at a concentration close to its Kd.

• Incubate the plate with gentle agitation.

• Terminate the binding reaction by rapid filtration through the filter plate, followed by washing with ice-cold wash buffer.

• Dry the filter plate and add scintillation fluid to each well.

• Quantify the radioactivity in each well using a microplate scintillation counter.

• Calculate the specific binding and determine the IC₅₀ and Ki values for each test compound.

Data Analysis: The data is analyzed using non-linear regression to fit a sigmoidal dose-response curve, from which the IC₅₀ value is determined. The Ki value can then be calculated using the Cheng-Prusoff equation.

Compound	IC₅₀ (nM)	Kᵢ (nM)
Reference Antagonist	10	5
Compound A	50	25
Compound B	5	2.5

Chemotaxis Assay

This functional assay measures the ability of a test compound to inhibit the migration of CCR1-expressing cells towards a chemokine gradient.[21]

Principle: CCR1-expressing cells (e.g., THP-1 monocytes or RPMI 8226 multiple myeloma cells) are placed in the upper chamber of a transwell plate, while a CCR1 ligand (e.g., CCL3) is placed in the lower chamber.[21][22] The ability of the test compounds to inhibit the migration of cells through the porous membrane into the lower chamber is quantified.

Protocol: [21][23]

Materials:

• CCR1-expressing cells (e.g., THP-1 or RPMI 8226)

• CCL3 (chemoattractant)

• Test compounds

• Assay medium (e.g., RPMI 1640 with 0.5% BSA)

• Transwell plates (with appropriate pore size, e.g., 5 µm)

• Cell viability/quantification reagent (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Harvest and resuspend CCR1-expressing cells in assay medium.

• Pre-incubate the cells with various concentrations of the test compounds or vehicle control.

• Add the chemoattractant (CCL3) to the lower wells of the transwell plate.

• Add the pre-incubated cells to the upper chamber of the transwell inserts.

• Incubate the plate to allow for cell migration.

• After incubation, remove the upper chamber and quantify the number of cells that have migrated to the lower chamber using a suitable detection method (e.g., luminescence-based cell viability assay).

Data Analysis: The percentage of inhibition of chemotaxis is calculated for each concentration of the test compound, and the IC₅₀ value is determined by non-linear regression.

Caption: Chemotaxis assay workflow.

In Vivo Evaluation of CCR1 Antagonists

Promising candidates from in vitro screening should be advanced to in vivo models of inflammation to assess their efficacy and pharmacokinetic properties. Several well-established animal models are available to evaluate the therapeutic potential of CCR1 antagonists.[24][25]

Rabbit Annular Puncture Model of Disc Inflammation

This model is relevant for studying inflammation associated with degenerative disc disease.[22]

Protocol: [22]

• Animal Model: New Zealand White rabbits.

• Induction of Inflammation: An annular puncture is made in the intervertebral disc to induce an inflammatory response.

• Treatment: The test CCR1 antagonist is administered, for example, via intradiscal injection.

• Endpoints:

  • Imaging: Magnetic Resonance Imaging (MRI) to assess disc degeneration and inflammation.

  • Histology: Immunohistochemical analysis for macrophage infiltration (e.g., using RAM11 marker).

  • Gene Expression: RNA analysis of inflammatory markers (e.g., IL-1β, TNF-α) and disc phenotypic markers from isolated disc tissue.

Murine Model of Allergic Rhinitis

This model is useful for evaluating the efficacy of CCR1 antagonists in allergic inflammation.[26]

Protocol: [26]

• Animal Model: BALB/c mice.

• Sensitization and Challenge: Mice are sensitized and subsequently challenged with an allergen (e.g., ovalbumin, OVA) to induce an allergic inflammatory response in the nasal passages.

• Treatment: The CCR1 antagonist (e.g., BX471) is administered (e.g., intraperitoneally or intranasally) prior to or during the allergen challenge.

• Endpoints:

  • Symptom Scoring: Evaluation of sneezing and nasal rubbing.

  • Bronchoalveolar Lavage (BAL) Fluid Analysis: Cell counting (eosinophils, neutrophils) and cytokine measurement (e.g., IL-4, IL-5, IL-13).

  • Histology: Examination of nasal tissue for eosinophil infiltration and goblet cell hyperplasia.

  • Gene and Protein Expression: Analysis of inflammatory mediators (e.g., TNF-α, NF-κB) in nasal tissue.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 3,4,5-tribromopyrazole-based CCR1 antagonists is yet to be established, general principles from other pyrazole-based receptor antagonists can guide the design of new compounds.[10][11][27] Key considerations for SAR exploration include:

• N1-Substitution: The substituent at the N1 position of the pyrazole ring can significantly influence potency and selectivity. Large, hydrophobic groups are often favored.

• C3- and C5-Substituents: The nature of the groups at the C3 and C5 positions is critical for interaction with the receptor binding pocket. Aromatic and heteroaromatic rings are common features.

• C4-Substitution: Modification at the C4 position can be used to fine-tune the physicochemical properties of the molecule, such as solubility and metabolic stability.

The tribromo-substitution on the pyrazole core provides a unique starting point for exploring these SAR principles through selective and diverse functionalization.

Conclusion

3,4,5-Tribromopyrazole represents a highly versatile and promising scaffold for the development of novel CCR1 antagonists. Its synthetic accessibility and the potential for systematic chemical modification at multiple positions provide a robust platform for generating diverse compound libraries. The application of the detailed in vitro and in vivo protocols outlined in this guide will enable the identification and characterization of potent and selective CCR1 antagonists with the potential for therapeutic intervention in a wide range of inflammatory diseases.

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• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (URL: [Link])

• CCR1 antagonists - PubMed. (URL: [Link])

• Targeting Chemokine Receptor CCR1 as a Potential Therapeutic Approach for Multiple Myeloma - Frontiers. (URL: [Link])

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• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. (URL: [Link])

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• Therapeutic Effect of C-C Chemokine Receptor Type 1 (CCR1) Antagonist BX471 on Allergic Rhinitis - Dove Medical Press. (URL: [Link])

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Application Notes and Protocols for the Derivatization of 3,4,5-Tribromopyrazole: A Gateway to Advanced Materials

Introduction: The Versatility of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the development of functional organic molecules. Its unique electronic properties and versatile substitution patterns have led to its incorporation into a wide array of pharmaceuticals, agrochemicals, and, increasingly, advanced materials.[1] The strategic functionalization of the pyrazole core allows for the fine-tuning of its photophysical and electronic characteristics, making it a highly sought-after building block for novel materials with applications in organic electronics, sensing, and catalysis.[2]

Among the various substituted pyrazoles, 3,4,5-tribromopyrazole emerges as a particularly valuable synthon. The presence of three bromine atoms offers multiple reaction sites for derivatization, enabling the construction of complex, multi-functionalized molecules. However, the challenge lies in achieving regioselective functionalization to access specific isomers with desired properties. This guide provides a comprehensive overview of the derivatization strategies for 3,4,5-tribromopyrazole, with a focus on creating new materials. We will delve into the mechanistic rationale behind site-selective reactions and provide detailed protocols for key transformations.

The Critical First Step: N-Protection of 3,4,5-Tribromopyrazole

The acidic N-H proton of the pyrazole ring can interfere with many organometallic cross-coupling reactions. Therefore, the first and most critical step in the derivatization of 3,4,5-tribromopyrazole is the protection of the N1-position. This not only prevents unwanted side reactions but also plays a crucial role in directing the regioselectivity of subsequent C-H functionalization.

Rationale for N-Protection

• Enhanced Solubility: The introduction of a suitable protecting group can significantly improve the solubility of the tribromopyrazole core in organic solvents commonly used for cross-coupling reactions.

• Modulation of Electronic Properties: The nature of the N-substituent can influence the electron density of the pyrazole ring, thereby affecting the reactivity of the C-Br bonds.

• Steric Control: A bulky protecting group can sterically hinder certain positions, further enhancing the regioselectivity of the derivatization.

Protocol: N-Alkylation of 3,4,5-Tribromopyrazole

A common and effective method for N-protection is alkylation under basic conditions. The choice of the alkylating agent and base is critical for achieving high yields and preventing the formation of isomeric products.

Materials:

• 3,4,5-Tribromopyrazole

• Alkyl halide (e.g., Iodomethane, Benzyl bromide)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 3,4,5-tribromopyrazole (1.0 equiv) in anhydrous DMF, add potassium carbonate (2.0 equiv).

• Stir the mixture at room temperature for 30 minutes.

• Add the desired alkylating agent (1.1 equiv) dropwise to the suspension.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-alkylated 3,4,5-tribromopyrazole.

Note: For less reactive alkylating agents, a stronger base such as sodium hydride in THF may be required.

Site-Selective Derivatization: The Key to Functional Materials

The three bromine atoms on the N-protected 3,4,5-tribromopyrazole ring exhibit different reactivities, allowing for a stepwise and regioselective functionalization. This site-selectivity is the cornerstone for the rational design of new materials with precisely controlled structures and properties.

The Reactivity Hierarchy: C5 > C3 > C4

Experimental and theoretical studies have established a clear reactivity order for the Suzuki-Miyaura cross-coupling of N-protected 3,4,5-tribromopyrazoles: the C5 position is the most reactive, followed by the C3 position, and finally the C4 position.[2][3][4]

Causality behind the Selectivity:

• Inductive Effect: The C5 position is adjacent to the N1 nitrogen of the pyrazole ring. The electron-withdrawing inductive effect of this nitrogen atom makes the C5-Br bond more susceptible to oxidative addition by the palladium catalyst.

• Electronic Repulsion: The lone pair of electrons on the N2 nitrogen atom can create electronic repulsion at the adjacent C3 position, making it slightly less reactive than the C5 position.[2]

• Steric Hindrance: The C4 position is flanked by two bromine atoms, which can sterically hinder the approach of the bulky palladium catalyst, rendering it the least reactive site.

This predictable reactivity allows for the controlled synthesis of mono-, di-, and tri-substituted pyrazoles by carefully controlling the stoichiometry of the coupling partners.

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Application Notes and Protocols for 3,4,5-Tribromopyrazole as a Fungicide in Agriculture

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 3,4,5-Tribromopyrazole in Crop Protection

3,4,5-Tribromopyrazole is a halogenated heterocyclic compound belonging to the pyrazole class of chemicals.[1] While the pyrazole moiety is a well-established pharmacophore in the development of pharmaceuticals and agrochemicals, the specific attributes of 3,4,5-Tribromopyrazole mark it as a compound of significant interest for agricultural applications, particularly as a fungicide.[1] Its unique chemical structure suggests the potential for high potency at low concentrations, which could translate to reduced application rates and a more favorable environmental profile compared to some existing fungicides.[1]

These application notes provide a comprehensive technical guide for researchers and scientists investigating the fungicidal properties of 3,4,5-Tribromopyrazole. The following sections will delve into its proposed mechanism of action, provide detailed protocols for its synthesis and evaluation, and offer a framework for data interpretation and presentation.

Proposed Mechanism of Action: Targeting Fungal Respiration

While specific mechanistic studies on 3,4,5-Tribromopyrazole are not extensively documented in publicly available literature, its structural similarity to other pyrazole-based fungicides strongly suggests a mode of action centered on the inhibition of succinate dehydrogenase (SDH). SDH, also known as Complex II, is a critical enzyme complex in the mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle.

By inhibiting SDH, 3,4,5-Tribromopyrazole likely disrupts the fungal respiratory process, leading to a cascade of detrimental effects:

• Interruption of ATP Synthesis: The electron transport chain is the primary site of ATP production in aerobic organisms. Inhibition of this pathway starves the fungal cells of energy.

• Accumulation of Succinate: Blockage of SDH leads to the buildup of its substrate, succinate, which can have further downstream metabolic consequences.

• Inhibition of Spore Germination and Mycelial Growth: The energy-deprived state prevents the fungus from carrying out essential life processes, including spore germination, germ tube elongation, and mycelial proliferation.

This targeted action on a fundamental metabolic pathway provides a strong rationale for its fungicidal activity.

Caption: Proposed mechanism of action of 3,4,5-Tribromopyrazole.

Synthesis of 3,4,5-Tribromopyrazole

The synthesis of 3,4,5-Tribromopyrazole can be achieved through the bromination of pyrazole. A general and efficient method involves the one-pot condensation of a ketone and an aldehyde with hydrazine monohydrochloride to form a pyrazoline intermediate, which is then oxidized with bromine.[2]

Protocol: One-Pot Synthesis and Bromination

Materials:

• Ketone (e.g., acetone)

• Aldehyde (e.g., benzaldehyde)

• Hydrazine monohydrochloride

• Bromine

• Ethanol

• Dimethyl sulfoxide (DMSO)

• Standard laboratory glassware and equipment

Procedure:

• Pyrazoline Formation: In a round-bottom flask, dissolve the ketone (1 equivalent) and aldehyde (1 equivalent) in ethanol.

• Add hydrazine monohydrochloride (1.1 equivalents) to the solution and stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• In Situ Bromination: Once the pyrazoline formation is complete, cool the reaction mixture in an ice bath.

• Slowly add a solution of bromine (2-3 equivalents) in ethanol dropwise to the reaction mixture with vigorous stirring. Caution: Bromine is highly corrosive and toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification: Quench the reaction with a saturated solution of sodium thiosulfate to remove excess bromine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 3,4,5-Tribromopyrazole.

Application Notes and Protocols for Fungicidal Evaluation

Part 1: In Vitro Efficacy Assessment

The initial evaluation of a novel fungicide involves determining its intrinsic activity against target pathogens in a controlled laboratory setting.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

Target Pathogens:

• Botrytis cinerea (Gray Mold)

• Fusarium oxysporum (Fusarium Wilt)

• A representative powdery mildew species (e.g., Podosphaera xanthii)

Materials:

• Pure 3,4,5-Tribromopyrazole

• Potato Dextrose Agar (PDA) and Potato Dextrose Broth (PDB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Fungal cultures of target pathogens

• Sterile distilled water and appropriate solvents (e.g., DMSO)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 3,4,5-Tribromopyrazole in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Inoculum Preparation:

  • For Botrytis cinerea and Fusarium oxysporum, grow the fungi on PDA plates for 7-10 days. Harvest spores by flooding the plate with sterile distilled water and gently scraping the surface. Filter the spore suspension through sterile cheesecloth and adjust the concentration to 1 x 10^6 spores/mL using a hemocytometer.

  • For powdery mildew, collect conidia from infected leaves and prepare a spore suspension in a similar manner.

• MIC Assay (Broth Microdilution Method):

  • In a 96-well plate, perform serial two-fold dilutions of the 3,4,5-Tribromopyrazole stock solution in PDB to obtain a range of concentrations (e.g., 100 µg/mL to 0.09 µg/mL).

  • Add 10 µL of the prepared spore suspension to each well.

  • Include a positive control (commercial fungicide) and a negative control (no fungicide).

  • Incubate the plates at 25°C for 48-72 hours.

  • The MIC is the lowest concentration of the compound that completely inhibits visible fungal growth.

• MFC Assay:

  • Take an aliquot (10 µL) from the wells of the MIC plate that show no visible growth.

  • Spread the aliquot onto fresh PDA plates.

  • Incubate the plates at 25°C for 48-72 hours.

  • The MFC is the lowest concentration that results in no fungal growth on the agar plate.

Data Presentation:

Pathogen	MIC (µg/mL)	MFC (µg/mL)
Botrytis cinerea	[Insert experimental value]	[Insert experimental value]
Fusarium oxysporum	[Insert experimental value]	[Insert experimental value]
Powdery Mildew	[Insert experimental value]	[Insert experimental value]

Part 2: In Vivo Efficacy Assessment

Following promising in vitro results, the next critical step is to evaluate the efficacy of 3,4,5-Tribromopyrazole in a whole-plant system.

Protocol: Detached Leaf Assay for Powdery Mildew Control

Plant Material:

• Cucumber or melon plants susceptible to powdery mildew.

Procedure:

• Compound Application: Prepare different concentrations of 3,4,5-Tribromopyrazole in a suitable carrier solution (e.g., water with a surfactant).

• Excise healthy, fully expanded leaves from the plants.

• Spray the leaves with the test solutions until runoff. Include a positive control (commercial fungicide) and a negative control (carrier solution only).

• Allow the leaves to air dry.

• Inoculation: Inoculate the treated leaves with a fresh suspension of powdery mildew conidia (1 x 10^5 spores/mL).

• Incubation: Place the leaves in a humid chamber at 25°C with a 12-hour photoperiod.

• Disease Assessment: After 7-10 days, assess the disease severity on a scale of 0-5, where 0 = no disease and 5 = severe infection covering >75% of the leaf area.

• Calculate the percent disease control using the formula: ((Severity in control - Severity in treatment) / Severity in control) x 100.

Protocol: Whole Plant Assay for Botrytis cinerea and Fusarium oxysporum

Plant Material:

• Tomato or strawberry plants for Botrytis cinerea.

• Tomato or banana plants for Fusarium oxysporum.

Procedure:

• Preventative Application: For preventative trials, spray the plants with different concentrations of 3,4,5-Tribromopyrazole 24 hours before inoculation.

• Curative Application: For curative trials, inoculate the plants first and then apply the fungicide at different time points post-inoculation (e.g., 6, 12, 24 hours).

• Inoculation:

  • Botrytis cinerea: Spray a spore suspension (1 x 10^6 spores/mL) onto the leaves and flowers.

  • Fusarium oxysporum: Inoculate the soil with a spore suspension or by root-dipping seedlings in the suspension before planting.

• Incubation: Maintain the plants in a greenhouse under conditions favorable for disease development (high humidity for Botrytis, warm temperatures for Fusarium).

• Disease Assessment: Regularly assess disease severity based on lesion development, wilting, or other characteristic symptoms.

• Data Analysis: Analyze the data to determine the effective concentration for disease control (EC50) and compare the preventative and curative activities.

Data Presentation:

Pathogen	Application	EC50 (µg/mL)
Powdery Mildew	Preventative	[Insert experimental value]
Botrytis cinerea	Preventative	[Insert experimental value]
Botrytis cinerea	Curative	[Insert experimental value]
Fusarium oxysporum	Preventative	[Insert experimental value]

Formulation and Application Considerations

For practical agricultural use, 3,4,5-Tribromopyrazole would need to be formulated to ensure stability, efficacy, and ease of application. Researchers should consider:

• Solubility: Investigate the solubility of the compound in water and various organic solvents to develop suitable formulations (e.g., emulsifiable concentrates, wettable powders).

• Adjuvants: The addition of surfactants, wetting agents, and stickers can improve the coverage and retention of the fungicide on plant surfaces.

• Phytotoxicity: It is crucial to evaluate the potential for phytotoxicity at effective fungicidal concentrations on a range of crop plants.

Environmental and Toxicological Profile

A comprehensive evaluation of any new fungicide must include an assessment of its potential impact on non-target organisms and the environment. Preliminary studies should focus on:

• Toxicity to beneficial insects: Assess the impact on pollinators like bees and predatory insects.

• Soil persistence and mobility: Determine the half-life of the compound in different soil types and its potential for leaching into groundwater.

• Aquatic toxicity: Evaluate the toxicity to fish, daphnia, and algae.

Conclusion and Future Outlook

3,4,5-Tribromopyrazole represents a promising scaffold for the development of a novel agricultural fungicide. Its likely mechanism of action as a succinate dehydrogenase inhibitor places it in a well-established and effective class of fungicides. The protocols outlined in these application notes provide a robust framework for the systematic evaluation of its fungicidal properties, from initial in vitro screening to whole-plant efficacy trials.

Future research should focus on elucidating the precise binding site of 3,4,5-Tribromopyrazole on the SDH enzyme, conducting extensive field trials to validate its efficacy under real-world conditions, and performing a thorough risk assessment to ensure its safety for applicators, consumers, and the environment. The insights gained from such studies will be instrumental in determining the ultimate role of 3,4,5-Tribromopyrazole in sustainable crop protection.

References

[3] (No source provided) [2] An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. (2018). Synlett. [4] (No source provided) [5] (No source provided) [6] (No source provided) [7] (No source provided) [8] (No source provided) [9] (No source provided) [10] (No source provided) [11] (No source provided) [12] (No source provided) [13] (No source provided) [14] (No source provided) [1] 3,4,5-Tribromopyrazole - Chem-Impex. (URL not available) (No source provided) [15] (No source provided) [16] (No source provided) [17] (No source provided) [18] (No source provided) [19] (No source provided) [20] (No source provided) [21] (No source provided) [22] (No source provided) [23] (No source provided) [24] (No source provided)

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• 4. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
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• 7. A simple, modular method for the synthesis of 3,4,5-trisubstituted pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. In vitro activity of seven antifungal agents against Fusarium oxysporum and expression of related regulatory genes - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Knock out powdery mildew with powerful combinations | BASF Crop Solutions New Zealand [crop-solutions.basf.co.nz]
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• 20. Antifungal Activities of Essential Oils in Vapor Phase against Botrytis cinerea and Their Potential to Control Postharvest Strawberry Gray Mold - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. iris.uniroma1.it [iris.uniroma1.it]
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• 24. researchgate.net [researchgate.net]

Application Notes & Protocols: A Researcher's Guide to the Regioselective Bromination of the Pyrazole Ring

Introduction: The Significance of Brominated Pyrazoles

The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science. Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold in drug design. The introduction of a bromine atom onto the pyrazole ring dramatically enhances its synthetic utility, providing a versatile handle for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Sonogashira.[1] These subsequent modifications are pivotal in the development of novel pharmaceuticals, including antidiabetics and bradykinin B1 receptor antagonists, making the efficient and selective bromination of pyrazoles a critical transformation for researchers in drug development.[1] This guide provides a detailed exploration of the mechanistic principles, practical protocols, and safety considerations for achieving successful pyrazole bromination.

Mechanistic Insights: Controlling Regioselectivity

The bromination of pyrazole proceeds via an electrophilic aromatic substitution (SEAr) mechanism. The pyrazole ring is an electron-rich heterocycle, making it susceptible to attack by electrophiles.

2.1. The Inherent Reactivity of the C4 Position In an unsubstituted pyrazole, the C4 position is the most electron-rich and sterically accessible, making it the primary site for electrophilic attack.[2][3] This regioselectivity is a consequence of the electronic effects of the two nitrogen atoms. The pyridine-like nitrogen (N2) is electron-withdrawing via induction, while the pyrrole-like nitrogen (N1) is electron-donating through resonance. Molecular orbital calculations confirm that the highest electron density resides at C4, making it the kinetically favored site of bromination.[2]

2.2. The Role of Substituents and Reaction Conditions The inherent C4 selectivity can be altered by substituents on the ring or by changing the reaction medium.

• Activating/Deactivating Groups: Electron-donating groups (e.g., alkyl) on the pyrazole ring enhance the rate of bromination, while electron-withdrawing groups (e.g., -COOH, -NO2) decrease it.[4][5] However, in most cases, substitution still preferentially occurs at the C4 position if it is available.

• N-Substitution: Protecting or substituting the N1 position can influence the reaction. For instance, bulky N1-substituents can sterically hinder the adjacent C5 position.

• Acidic Conditions: In strongly acidic media, the pyrazole ring can be protonated. This forms a pyrazolium cation, which deactivates the heterocyclic ring towards electrophilic attack.[2] In such cases, if an N-phenyl substituent is present, bromination may occur preferentially on the phenyl ring.[2]

Below is a diagram illustrating the general mechanism for the bromination at the C4 position.

Caption: Mechanism of electrophilic bromination on the pyrazole ring.

Selection of Brominating Agents

The choice of brominating agent is crucial and depends on the substrate's reactivity, desired selectivity, and safety considerations.

Brominating Agent	Typical Solvent(s)	Temp.	Advantages	Disadvantages & Hazards	Typical Regioselectivity
N-Bromosuccinimide (NBS)	DMF, CHCl₃, CCl₄	0 °C to RT	Solid, easy to handle; mild; high selectivity for C4 position.[6][7]	Irritant, light and moisture sensitive.[8][9]	C4 mono-bromination.
Elemental Bromine (Br₂)	CH₂Cl₂, CHCl₃, H₂O	0 °C to RT	Powerful, effective for less reactive pyrazoles.	Highly toxic, corrosive, volatile liquid; requires careful handling in a fume hood.[10][11]	Can lead to over-bromination if not controlled.[12]
N-Bromosaccharin	Solvent-free	RT	Stable solid, more reactive than NBS in some cases.[1]	Less common, may require catalyst.	C4 mono-bromination.[1]

Detailed Experimental Protocols

Safety First: All manipulations involving bromine or N-bromosuccinimide must be performed in a certified chemical fume hood.[8][10] Appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves (neoprene or nitrile), is mandatory.[9][10] An eyewash station and safety shower must be readily accessible.[9]

Protocol 1: C4-Bromination using N-Bromosuccinimide (NBS)

This protocol is adapted from established procedures and is suitable for most standard pyrazole substrates.[6] It utilizes the mild and selective nature of NBS.

Materials:

• Substituted Pyrazole (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.1 equiv)

• Dimethylformamide (DMF)

• Diethyl ether (Et₂O)

• Deionized Water

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve the starting pyrazole (e.g., 2.5 mmol) in dimethylformamide (10 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution until it reaches 0 °C. Causality: Cooling the reaction minimizes potential side reactions and controls the exothermic nature of the bromination.

• Reagent Addition: Add N-bromosuccinimide (2.8 mmol, 1.1 equiv) to the cooled solution in small portions over 20 minutes. Causality: Portion-wise addition of NBS maintains a low concentration of the electrophile, enhancing selectivity and preventing a rapid temperature increase.

• Reaction: Continue stirring the mixture at 0 °C for an additional 30 minutes, then allow it to warm to room temperature.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed. A typical eluent system is ethyl acetate:petroleum ether (6:4).

• Quenching & Workup: Once complete, pour the reaction mixture into a separatory funnel containing deionized water (50 mL). Causality: This step quenches the reaction and dissolves the DMF and succinimide byproduct.

• Extraction: Extract the aqueous layer with diethyl ether (2 x 40 mL). Combine the organic layers.

• Washing: Wash the combined organic phase sequentially with saturated sodium bicarbonate solution (to neutralize any residual acid) and then with brine (to remove excess water).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or silica gel column chromatography to yield the pure 4-bromopyrazole derivative.

Protocol 2: Bromination using Elemental Bromine (Br₂)

This method is more potent and may be necessary for deactivated pyrazole rings. Extreme caution is required due to the hazardous nature of liquid bromine.

Materials:

• Substituted Pyrazole (1.0 equiv)

• Elemental Bromine (Br₂) (1.05 equiv)

• Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

• 10% Sodium Thiosulfate solution

• Saturated Sodium Bicarbonate solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the pyrazole substrate in chloroform in a round-bottom flask equipped with a stir bar and a pressure-equalizing dropping funnel.

• Reagent Preparation: In the dropping funnel, prepare a solution of bromine (1.05 equiv) in a small amount of chloroform.

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Add the bromine solution dropwise to the stirred pyrazole solution. The characteristic red-brown color of bromine should disappear as it is consumed.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1-3 hours, monitoring by TLC.

• Quenching: Carefully quench any unreacted bromine by adding 10% sodium thiosulfate solution dropwise until the reddish color permanently disappears. Causality: Sodium thiosulfate is a reducing agent that safely neutralizes excess bromine.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution followed by water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography or recrystallization.

General Experimental Workflow

The following diagram outlines the typical workflow for a pyrazole bromination experiment.

Caption: A generalized workflow for the bromination of pyrazoles.

Troubleshooting

• No Reaction: For deactivated pyrazoles, NBS may not be strong enough. Consider switching to elemental bromine or a catalyzed reaction. Ensure NBS is not old or degraded.

• Formation of Di- or Poly-brominated Products: This occurs if excess brominating agent is used or the reaction temperature is too high. Use a slight excess (1.05-1.1 equiv) of the brominating agent and maintain low temperatures during addition.[12]

• Reaction Stalls: If the reaction stalls, a small amount of a radical initiator (like AIBN) can sometimes facilitate bromination with NBS, although this can change the mechanism and selectivity. Photochemical initiation has also been reported.[13]

References

• Selective Boc-Protection and Bromination of Pyrazoles.
• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions.SciELO México.
• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity.MDPI.
• A highly efficient photochemical bromination as a new method for preparation of mono, bis and fused pyrazole deriv
• Bromination of Pyrazole and Pyrazolate Ligands in [Mo5S5(pz)4(pzH)5]Br2.
• Regioselectivity of pyrazole bromin
• The Bromin
• Bromine Safety Information.University of California, Santa Barbara.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.MDPI.
• N-Bromosuccinimide Safety D
• Scope of the bromination of pyrazole derivatives, phenothiazine and indoles.
• Nitrations and brominations of 1-phenylpyrazole deriv
• Electrooxidation Is a Promising Approach to Functionaliz
• N-Bromosuccinimide Safety D
• Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry.Oriental Journal of Chemistry.
• Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives.
• Bromine Safety D

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Application Notes and Protocols for 3,4,5-Tribromopyrazole as a Dyestuff Intermediate

Introduction: The Versatility of the Pyrazole Ring in Chromophore Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a foundational scaffold in medicinal chemistry and material science.[1][2] Its unique electronic properties and synthetic tractability have made it a privileged structure in the development of pharmaceuticals and agrochemicals.[3][4] In the realm of dyestuff manufacturing, pyrazole derivatives are highly valued as precursors to azo dyes, a major class of synthetic colorants.[5][6] The incorporation of the pyrazole ring into an azo dye structure can significantly enhance the tinctorial strength, brightness, and light fastness of the resulting dye.[5]

3,4,5-Tribromopyrazole is a particularly interesting intermediate due to the presence of three bromine atoms on the pyrazole ring. These bromine atoms serve two primary purposes: they can act as leaving groups in subsequent nucleophilic substitution reactions, allowing for further functionalization of the dye molecule, and their electron-withdrawing nature can influence the electronic properties of the pyrazole ring, thereby tuning the color of the final dyestuff. This document provides detailed protocols for the synthesis of 3,4,5-tribromopyrazole and its application as an intermediate in the manufacturing of a representative pyrazole-based azo dye.

Physicochemical Properties of 3,4,5-Tribromopyrazole

A summary of the key physicochemical properties of 3,4,5-tribromopyrazole is provided in the table below.

Property	Value	Source
CAS Number	17635-44-8	[3][7]
Molecular Formula	C₃HBr₃N₂	[3][7]
Molecular Weight	304.77 g/mol	[3][7]
Appearance	Off-white powder	[3]
Melting Point	183-189 °C	[3]
Solubility	Insoluble in water, soluble in chloroform.[8]

Synthesis of 3,4,5-Tribromopyrazole: A Laboratory-Scale Protocol

The synthesis of 3,4,5-tribromopyrazole can be efficiently achieved through the bromination of pyrazole. The following protocol is adapted from established synthetic methodologies.[9]

Reaction Workflow: Synthesis of 3,4,5-Tribromopyrazole

Caption: Workflow for the synthesis of 3,4,5-tribromopyrazole.

Step-by-Step Protocol

• Preparation of the Pyrazole Ring:

  • In a well-ventilated fume hood, to an ice-cold solution of hydrazine hydrate (0.1 mole) in ethanol (10 ml) and water (5 ml), add concentrated hydrochloric acid (0.1 mole) dropwise with constant stirring.

  • To this mixture, add 1,1,3,3-tetramethoxypropane (0.1 mole).

  • Gradually heat the reaction mixture to reflux over 15 minutes and maintain reflux for an additional 25 minutes. The formation of the pyrazole ring occurs during this step.

• Bromination:

  • After the reflux period, cool the reaction mixture to approximately 20°C.

  • Prepare a solution of sodium hydroxide (0.47 mole) in water (110 ml) and add it to the stirred reaction mixture.

  • Carefully add bromine (0.3 mole) dropwise over 25 minutes. It is crucial to maintain the internal temperature of the reaction mixture between 28-33°C during the addition of bromine. An ice bath may be necessary to control the exothermic reaction.

  • After the addition of bromine is complete, continue stirring the mixture at room temperature for an additional 20 minutes to ensure the completion of the bromination.

• Work-up and Isolation:

  • The crude 3,4,5-tribromopyrazole often precipitates from the reaction mixture.

  • Filter the precipitate and wash it thoroughly with cold water to remove any inorganic salts.

  • The product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

  • Dry the purified product under vacuum to obtain 3,4,5-tribromopyrazole as an off-white solid.

Rationale for Procedural Choices:

• Stepwise Addition and Temperature Control: The dropwise addition of reagents and careful temperature control during the bromination step are critical for safety and to minimize the formation of side products. The bromination of pyrazole is a highly exothermic reaction.

• Use of Sodium Hydroxide: The sodium hydroxide solution is added to deprotonate the pyrazole ring, making it more susceptible to electrophilic attack by bromine.

Application in Dyestuff Manufacturing: Synthesis of a Pyrazole Azo Dye

3,4,5-Tribromopyrazole can be utilized as a coupling component in the synthesis of azo dyes. The following is a representative protocol for the synthesis of a disperse azo dye.

Reaction Workflow: Synthesis of a Pyrazole Azo Dye

Caption: General workflow for the synthesis of a pyrazole azo dye.

Step-by-Step Protocol

• Diazotization of an Aromatic Amine:

  • Dissolve a substituted aromatic amine (e.g., p-nitroaniline, 0.01 mole) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (0.01 mole) dropwise while maintaining the temperature below 5°C. Stir the mixture for 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Coupling Reaction:

  • In a separate beaker, dissolve 3,4,5-tribromopyrazole (0.01 mole) in an aqueous solution of sodium hydroxide. Cool this solution to 0-5°C.

  • Slowly add the previously prepared diazonium salt solution to the cold solution of 3,4,5-tribromopyrazole with vigorous stirring. Maintain the temperature of the reaction mixture at 0-5°C.

  • A colored precipitate of the azo dye should form immediately. Continue stirring the mixture for an additional 1-2 hours at low temperature to ensure complete coupling.

• Isolation and Purification:

  • Filter the precipitated dye and wash it with a large amount of cold water until the washings are neutral.

  • The crude dye can be purified by recrystallization from an appropriate solvent, such as ethanol or acetic acid.

  • Dry the purified dye in a vacuum oven.

Expected Results and Characterization:

The resulting pyrazole azo dye is expected to be a colored solid. The exact color will depend on the specific aromatic amine used in the diazotization step. The product should be characterized by:

• Melting Point: To assess purity.

• UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax), which corresponds to the color of the dye.

• FT-IR Spectroscopy: To identify characteristic functional groups, such as the N=N stretching of the azo group.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the synthesized dye.

Safety and Handling

3,4,5-Tribromopyrazole and its derivatives should be handled with appropriate safety precautions in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.[10][11][12]

• Inhalation: Avoid breathing dust.[10]

• Skin and Eye Contact: 3,4,5-tribromopyrazole is irritating to the skin and eyes.[8] In case of contact, immediately flush the affected area with copious amounts of water.[11][12]

• Ingestion: Toxic if swallowed.[7] Seek immediate medical attention.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

3,4,5-Tribromopyrazole is a valuable and versatile intermediate for the synthesis of pyrazole-based azo dyes.[1][5] The protocols provided in these application notes offer a starting point for researchers and scientists in the field of dyestuff manufacturing. The ability to further functionalize the dye molecule through the bromine substituents opens up possibilities for the creation of novel colorants with tailored properties for various applications.

References

• PrepChem. (n.d.). Synthesis of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid. Retrieved from [Link]

• Organic Preparations and Procedures International. (1973). A HIGHLY EFFICIENT SYNTHESIS OF 3,4,5-TRIBROMO-N,N,α-TRIMETHYLPYRAZOLE-1-ACETMIDE. Retrieved from [Link]

• Helal, M. H. (2001). Synthesis of a new series of thiazole and pyrazole azo dye systems for dyeing synthetic fibers. Pigment & Resin Technology, 30(5), 296–300. Retrieved from [Link]

• Deng, H., et al. (2019). Synthesis and application of an alkylated pyrazole-based azo dye for electrofluidic display. Journal of the Society for Information Display, 27(1), 35-42. Retrieved from [Link]

• Atay, I., et al. (2022). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. RSC Advances, 12(40), 26035-26056. Retrieved from [Link]

• Chem-Impex. (n.d.). 3,4,5-Tribromopyrazole. Retrieved from [Link]

• Iovu, M., et al. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. Molecules, 27(16), 5183. Retrieved from [Link]

• Demircali, A., et al. (2020). Synthesis and absorption properties of five new heterocyclic disazo dyes containing pyrazole and pyrazolone and their acute toxicities on the freshwater amphipod Gammarus roeseli. Coloration Technology, 136(4), 309-319. Retrieved from [Link]

• PubChem. (n.d.). 3,4,5-tribromo-1H-pyrazole. Retrieved from [Link]

• J&K Scientific. (n.d.). 3,4,5-Tribromopyrazole. Retrieved from [Link]

• ChemBK. (2024). 3,4,5-Tribromo pyrazole. Retrieved from [Link]

• Chemsrc. (2025). 3,4,5-Tribromo-1H-pyrazole. Retrieved from [Link]

• Anderson, E. A., et al. (2008). A simple, modular method for the synthesis of 3,4,5-trisubstituted pyrazoles. The Journal of Organic Chemistry, 73(11), 4309–4312. Retrieved from [Link]

• ResearchGate. (n.d.). A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. Retrieved from [Link]

• Aaron Chemicals. (2024). Safety Data Sheet. Retrieved from [Link]

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Application of 3,4,5-Tribromopyrazole in Flame Retardant Materials: A Methodological Guideline for Evaluation

For the Attention of Researchers, Scientists, and Product Development Professionals.

Therefore, this document will pivot from a specific application note on 3,4,5-Tribromopyrazole to a comprehensive, experience-based methodological guideline. This guide outlines the logical and scientific progression for evaluating a novel brominated, nitrogen-containing heterocyclic compound, such as 3,4,5-Tribromopyrazole, as a flame retardant. The principles and protocols described herein represent a standard, best-practice approach in the field of flame retardant materials science.

Part 1: Foundational Principles & Initial Characterization

Before incorporating a novel additive into a polymer matrix, a thorough understanding of its intrinsic properties is paramount. This initial characterization provides the basis for rational formulation design and interpretation of subsequent flammability testing.

Physicochemical Properties of 3,4,5-Tribromopyrazole

A summary of the known properties of 3,4,5-Tribromopyrazole is presented below. This data is crucial for determining processing temperatures and potential interactions within a polymer matrix.

Property	Value	Source
CAS Number	17635-44-8	[3][4]
Molecular Formula	C₃HBr₃N₂	[3]
Molecular Weight	304.77 g/mol	[3]
Appearance	Off-white powder	[3]
Melting Point	183-189 °C	[3]
Purity	≥ 99% (HPLC)	[3]

Thermal Stability Analysis

The thermal degradation profile of the flame retardant dictates the processing window for polymer compounding and provides initial insights into its mode of action. Thermogravimetric Analysis (TGA) is the primary tool for this assessment.

Protocol 1: Thermogravimetric Analysis (TGA) of 3,4,5-Tribromopyrazole

• Instrument: High-resolution Thermogravimetric Analyzer.

• Sample Preparation: Place 5-10 mg of 3,4,5-Tribromopyrazole powder into an alumina or platinum crucible.

• Atmosphere: Conduct two separate runs: one under an inert atmosphere (Nitrogen, 99.99% purity) and one under an oxidative atmosphere (Air). Set the gas flow rate to 50-100 mL/min.

• Heating Program: Equilibrate the sample at 30 °C. Ramp the temperature from 30 °C to 800 °C at a heating rate of 10 °C/min.

• Data Analysis:

  • Determine the onset of decomposition temperature (T₅%), the temperature at which 5% weight loss occurs. This is a key indicator of thermal stability.[5]

  • Identify the temperature of maximum decomposition rate (Tₘₐₓ) from the derivative of the TGA curve (DTG).

  • Quantify the char yield at 700 °C or 800 °C. A significant char yield in an inert atmosphere suggests a condensed-phase flame retardant mechanism.

Causality Behind Experimental Choices: Running the analysis in both inert and oxidative atmospheres is critical. Decomposition behavior in nitrogen reveals the intrinsic thermal stability, while the air atmosphere provides insights into its performance under fire-like conditions, where oxygen is present.[5] The 10 °C/min heating rate is a standard condition allowing for comparison across different studies.

Part 2: Incorporation into a Polymer Matrix & Performance Evaluation

The efficacy of a flame retardant is ultimately determined by its performance when incorporated into a polymer. Epoxy resins and polycarbonates are common polymers where brominated flame retardants are employed.[6][7]

Compounding Protocol: An Exemplar for Epoxy Resin

This protocol outlines a typical procedure for incorporating an additive flame retardant into a thermosetting epoxy resin system.

Protocol 2: Preparation of Flame-Retardant Epoxy Resin Samples

• Formulation: Prepare a series of formulations with varying weight percentages (e.g., 5%, 10%, 15%, 20%) of 3,4,5-Tribromopyrazole in a standard diglycidyl ether of bisphenol A (DGEBA) epoxy resin. A control sample with no flame retardant must also be prepared.

• Dispersion:

  • Preheat the DGEBA resin to 80 °C to reduce its viscosity.

  • Add the calculated amount of 3,4,5-Tribromopyrazole to the resin.

  • Mechanically stir the mixture at 300-500 rpm for 30 minutes to ensure uniform dispersion. A brief sonication step can be employed to break up any agglomerates.

• Curing:

  • Add a stoichiometric amount of a suitable curing agent (e.g., 4,4'-diaminodiphenylmethane, DDM).

  • Continue stirring for an additional 15 minutes.

  • Pour the mixture into pre-heated steel molds treated with a release agent.

  • Cure the samples in a programmable oven following a standard curing cycle (e.g., 2 hours at 120 °C followed by 2 hours at 150 °C).

• Post-Curing and Sample Preparation: Allow the samples to cool slowly to room temperature to minimize internal stresses. Machine the cured plaques into specimens of the required dimensions for flammability and mechanical testing.

Flammability Testing: Assessing Performance

A suite of standardized tests is used to quantify the flame retardant performance of the polymer composites.

2.2.1 Limiting Oxygen Index (LOI)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain combustion of a vertically oriented specimen. A higher LOI value indicates better flame retardancy.[8][9]

Protocol 3: LOI Testing (ASTM D2863)

• Specimen: A rectangular bar of specified dimensions (e.g., 80-150 mm long, 10 mm wide, 4 mm thick).

• Procedure:

  • Mount the specimen vertically in the test chimney.

  • Introduce a known mixture of oxygen and nitrogen into the chimney.

  • Ignite the top of the specimen with a pilot flame.

  • Observe the combustion behavior. If the specimen self-extinguishes, increase the oxygen concentration. If it burns readily, decrease the oxygen concentration.

  • The LOI is the oxygen concentration at which the specimen just sustains burning.

2.2.2 Underwriters Laboratories 94 (UL-94) Vertical Burning Test

This test classifies the self-extinguishing characteristics of a material. The V-0, V-1, and V-2 ratings are most common, with V-0 being the most stringent classification.[10][11][12]

Protocol 4: UL-94 Vertical Burning Test

• Specimen: A rectangular bar (typically 125 mm x 13 mm x desired thickness).

• Procedure:

  • Mount the specimen vertically.

  • Apply a calibrated flame to the bottom edge for 10 seconds and then remove it.

  • Record the afterflame time (t₁).

  • Immediately re-apply the flame for another 10 seconds and remove it.

  • Record the second afterflame time (t₂) and the afterglow time.

  • Note if any flaming drips ignite a cotton patch placed below the specimen.

• Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and whether flaming drips occur.[10]

2.2.3 Cone Calorimetry

Cone calorimetry is one of the most effective bench-scale methods for assessing the fire behavior of materials under realistic heat flux conditions.[1][13][14][15] It provides a wealth of data, including:

• Time to Ignition (TTI): The time it takes for the material to ignite under a given heat flux.

• Heat Release Rate (HRR), particularly the Peak Heat Release Rate (pHRR): This is the single most important parameter for characterizing the fire hazard of a material. A lower pHRR is desirable.[13]

• Total Heat Released (THR): The total amount of energy released during combustion.

• Effective Heat of Combustion (EHC): The heat released per unit mass of the sample. A reduction in EHC can indicate gas-phase flame inhibition.

• Mass Loss Rate (MLR): The rate at which the material pyrolyzes.

• Char Yield: The amount of residue left after combustion.

Protocol 5: Cone Calorimetry (ASTM E1354)

• Specimen: A 100 mm x 100 mm plaque of a specified thickness, wrapped in aluminum foil on the bottom and sides.

• Test Conditions: Expose the specimen to a constant external heat flux (e.g., 35 kW/m² or 50 kW/m²).

• Data Collection: Continuously measure the oxygen concentration in the exhaust stream, the mass of the specimen, and smoke production throughout the test.

• Analysis: Calculate the aforementioned parameters (HRR, THR, etc.) from the collected data.

Visualization of the Evaluation Workflow

Caption: Workflow for evaluating a novel flame retardant additive.

Part 3: Mechanistic Insights

Understanding how a flame retardant works is crucial for optimizing its performance and developing synergistic systems. Brominated flame retardants can act in the gas phase, the condensed phase, or both.

Gas-Phase Mechanism

The primary anticipated mechanism for a brominated compound like 3,4,5-Tribromopyrazole involves the release of hydrogen bromide (HBr) upon thermal decomposition. This HBr acts as a radical scavenger in the gas phase (the flame), interrupting the highly energetic H• and OH• radicals that propagate combustion.

Visualization of the Gas-Phase Inhibition Cycle

Caption: Simplified radical scavenging cycle of a brominated flame retardant.

Experimental Verification: The evolution of gaseous decomposition products can be analyzed using TGA coupled with Fourier-transform infrared spectroscopy (TGA-FTIR) . This technique would allow for the detection of HBr and other brominated species as they evolve during the thermal degradation of the polymer composite.

Condensed-Phase Mechanism

A condensed-phase mechanism involves the flame retardant altering the decomposition of the polymer to promote the formation of a protective char layer. This char acts as a physical barrier, insulating the underlying polymer from heat and preventing the escape of flammable volatiles. The presence of nitrogen in the pyrazole ring may contribute to char formation through cross-linking reactions.

Experimental Verification:

• Cone Calorimetry: A higher char yield in the cone calorimeter test is direct evidence of condensed-phase activity.

• Scanning Electron Microscopy (SEM): SEM analysis of the char residue from the cone calorimeter or UL-94 tests can reveal its morphology. A dense, coherent char is more effective than a brittle, cracked one.

• Raman Spectroscopy: This technique can be used to assess the degree of graphitization and structural order of the char, providing insights into its thermal stability.

Part 4: Synergistic Approaches

The effectiveness of 3,4,5-Tribromopyrazole could potentially be enhanced by combining it with a synergistic agent. A common strategy for halogenated flame retardants is the addition of antimony trioxide (Sb₂O₃). However, due to environmental and health concerns, there is a strong drive to find halogen-free synergists. Phosphorus-based flame retardants are excellent candidates, as they primarily act in the condensed phase by promoting charring, which can complement the gas-phase activity of the brominated compound.[16][17]

Protocol 6: Investigating Synergism with a Phosphorus-Based FR

• Select a Phosphorus FR: Choose a common phosphorus-based flame retardant, such as ammonium polyphosphate (APP) or a DOPO-based derivative.

• Design Formulations: Prepare a series of polymer composites containing:

  • 3,4,5-Tribromopyrazole alone at a fixed concentration (e.g., 15 wt%).

  • The phosphorus FR alone at the same concentration.

  • A combination of both, keeping the total FR loading constant (e.g., 7.5 wt% 3,4,5-Tribromopyrazole + 7.5 wt% Phosphorus FR).

• Evaluate Performance: Conduct LOI, UL-94, and cone calorimeter tests on all formulations.

• Analyze for Synergism: A synergistic effect is present if the performance of the combination is significantly better than the sum of the individual components. For instance, if the LOI of the combined system is higher than that of either FR used alone at the full 15 wt% loading.

Conclusion

While specific application data for 3,4,5-Tribromopyrazole in flame retardant materials is not currently prevalent in accessible literature, its chemical structure—containing both bromine and nitrogen—suggests potential for activity in both the gas and condensed phases. The protocols and logical framework presented in this guide provide a robust, scientifically sound pathway for the comprehensive evaluation of this, or any new, potential flame retardant. A systematic approach, from intrinsic property characterization to detailed flammability testing and mechanistic investigation, is the cornerstone of developing effective and reliable flame retardant solutions.

References

As specific literature on the flame retardant application of 3,4,5-Tribromopyrazole is limited, the following references provide foundational knowledge and protocols relevant to the evaluation methodologies described.

• ResearchGate. Cone calorimetry results | Download Table. Available from: [Link]

• OSTI.gov. Analysis of Degradation Products in Thermally Treated TATB. (2023). Available from: [Link]

• MDPI. Recent Developments in the Flame-Retardant System of Epoxy Resin. (2021). Available from: [Link]

• ResearchGate. Composition, LOI values and UL-94 classification. | Download Table. Available from: [Link]

• PubMed Central (PMC). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. (2021). Available from: [Link]

• Protolabs. UL 94 Classification and Flame-Retardant Plastic Materials. (2025). Available from: [Link]

• MDPI. Fire Behavior of Thermally Thin Materials in Cone Calorimeter. (2019). Available from: [Link]

• MDPI. A Synergistic Flame Retardant System Based on Expandable Graphite, Aluminum (Diethyl-)Polyphospinate and Melamine Polyphosphate for Polyamide 6. (2020). Available from: [Link]

• ResearchGate. Flammability data of polymeric material based on LOI and UL 94 rating. Available from: [Link]

• ResearchGate. Thermal stability of 3,4,5-trinitropyrazole and its ammonium salt. Available from: [Link]

• PubMed Central (PMC). It Takes Two to Tango: Synergistic Expandable Graphite–Phosphorus Flame Retardant Combinations in Polyurethane Foams. (2022). Available from: [Link]

• ResearchGate. Fire-retardant high-performance epoxy-based materials | Request PDF. Available from: [Link]

• ResearchGate. Synergistic effects of expandable graphite with some halogen-free flame retardants in polyolefin blends | Request PDF. Available from: [Link]

• MDPI. Robust, Flame-Retardant, and Anti-Corrosive Waterborne Polyurethane Enabled by a PN Synergistic Flame-Retardant Containing Benzimidazole and Phosphinate Groups. (2023). Available from: [Link]

• ResearchGate. Synthesis and performance of flame retardant additives based on cyclodiphosph(V)azane of sulfaguanidine,1,3-di-[N/-2-pyrimidinylsulfanilamide]. Available from: [Link]

• ResearchGate. Flame Retardants in Commercial Use or in Advanced Development in Polycarbonates and Polycarbonate Blends. Available from: [Link]

• UL Solutions. Combustion (Fire) Tests for Plastics. Available from: [Link]

• MDPI. Synthesis of New S-Triazine Bishydrazino and Bishydrazido-Based Polymers and Their Application in Flame-Retardant Polypropylene Composites. (2022). Available from: [Link]

• Forest Products Laboratory. Session 5 TESTING/STANDARDS/METHODS 5-A CONE CALORIMETER EVALUATION OF WOOD PRODUCTS. Available from: [Link]

• PubMed Central (PMC). Phosphorus/Bromine Synergism Improved the Flame Retardancy of Polyethylene Terephthalate Foams. (2022). Available from: [Link]

• MDPI. Flame-Retardant Performance of Transparent and Tensile-Strength-Enhanced Epoxy Resins. (2018). Available from: [Link]

• ResearchGate. (PDF) Development of fire‐retarded materials—Interpretation of cone calorimeter data. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Recent progress and multifunctional applications of fire-retardant epoxy resins : University of Southern Queensland Repository [research.usq.edu.au]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. specialchem.com [specialchem.com]
• 11. protolabs.com [protolabs.com]
• 12. Combustion (Fire) Tests for Plastics | UL [ul.com]
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• 14. Home | US Forest Service Research and Development [research.fs.usda.gov]
• 15. researchgate.net [researchgate.net]
• 16. It Takes Two to Tango: Synergistic Expandable Graphite–Phosphorus Flame Retardant Combinations in Polyurethane Foams - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Phosphorus/Bromine Synergism Improved the Flame Retardancy of Polyethylene Terephthalate Foams - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 3,4,5-Tribromopyrazole

Welcome to the technical support center for the purification of crude 3,4,5-Tribromopyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this important heterocyclic compound. This resource will equip you with the knowledge to refine your purification strategies and obtain high-purity 3,4,5-Tribromopyrazole for your research and development needs.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3,4,5-Tribromopyrazole and how do they affect purification?

A1: The impurity profile of crude 3,4,5-Tribromopyrazole is highly dependent on the synthetic route employed. A common method for its synthesis is the direct bromination of pyrazole. In this case, the most probable impurities are:

• Partially Brominated Pyrazoles: These include monobromopyrazoles and dibromopyrazoles. These are often the most challenging impurities to remove due to their structural similarity to the desired product.

• Unreacted Pyrazole: The starting material may be present if the reaction has not gone to completion.

• Regioisomers: Depending on the reaction conditions, different isomers of brominated pyrazoles might form.

The presence of these impurities can significantly impact the crystallization process and co-elute with the product during chromatography. A thorough understanding of the potential impurities is the first step toward a successful purification strategy.

Q2: What is the recommended initial purification strategy for crude 3,4,5-Tribromopyrazole?

A2: For a typical crude solid, a sequential purification approach is recommended. This usually involves:

• Aqueous Workup: An initial wash with water can help remove any inorganic salts or water-soluble byproducts.

• Recrystallization: This is often the most efficient method for purifying crystalline solids like 3,4,5-Tribromopyrazole on a larger scale. A careful selection of the solvent system is critical for success.

• Column Chromatography: If recrystallization fails to provide the desired purity, column chromatography is the next logical step. It offers a higher degree of separation, particularly for closely related impurities.

The choice between these methods, or a combination thereof, will depend on the scale of your synthesis and the nature of the impurities present.

Q3: How do I choose the right solvent for the recrystallization of 3,4,5-Tribromopyrazole?

A3: The ideal recrystallization solvent is one in which 3,4,5-Tribromopyrazole is sparingly soluble at room temperature but highly soluble at elevated temperatures. Given that 3,4,5-Tribromopyrazole is a relatively polar molecule, polar solvents are a good starting point for screening. Based on its known solubility in chloroform and insolubility in water, a solvent of intermediate polarity or a mixed solvent system is likely to be effective.

A good starting point for solvent screening would be alcohols (ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and hydrocarbon/polar aprotic solvent mixtures (e.g., hexane/ethyl acetate, hexane/acetone). A systematic approach to solvent screening is crucial and is detailed in the "Experimental Protocols" section.

Q4: When should I opt for column chromatography over recrystallization?

A4: Column chromatography is preferred in the following scenarios:

• Complex Impurity Profile: When multiple impurities with similar polarities to the product are present.

• Oily Crude Product: If the crude product is an oil or a non-crystalline solid, recrystallization is not a viable option.

• Small-Scale Purification: For small quantities of material (<1 g), column chromatography can be more practical and result in a higher recovery of pure product.

• Failed Recrystallization: If recrystallization attempts result in poor recovery or insufficient purity.

Q5: Can sublimation be used to purify 3,4,5-Tribromopyrazole?

A5: Sublimation can be a very effective purification technique for compounds that have a sufficiently high vapor pressure to sublime without decomposition. While there is limited specific data on the sublimation of 3,4,5-Tribromopyrazole, it is a potential option, especially for removing non-volatile impurities. This method is typically best suited for small-scale purifications under high vacuum.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 3,4,5-Tribromopyrazole in a question-and-answer format.

Recrystallization Troubleshooting

Q: My crude 3,4,5-Tribromopyrazole will not fully dissolve in the hot recrystallization solvent, even after adding a large volume. What should I do?

A: This indicates that the solvent is not a good choice for dissolving your compound, or you have insoluble impurities.

• Causality: The solvent may be too non-polar for the highly brominated pyrazole. The undissolved solid could also be inorganic salts or polymeric byproducts.

• Solution:

  • Confirm Insolubility: Ensure you have reached the boiling point of the solvent and have given it sufficient time to dissolve.

  • Hot Filtration: If you suspect insoluble impurities, perform a hot gravity filtration to remove the solid particles. Then, allow the filtrate to cool.

  • Switch Solvents: If the product itself is insoluble, you need to select a more polar solvent or a different mixed solvent system. Refer to the solvent selection protocol.

Q: I have dissolved my crude product in a hot solvent, but no crystals form upon cooling, even after an extended period in an ice bath. What is the problem?

A: This is a common issue and usually points to one of two things: either too much solvent was used, or the solution is supersaturated.

• Causality: Using an excessive amount of solvent will keep the compound in solution even at low temperatures. Supersaturation is a metastable state where the compound remains dissolved above its normal solubility limit.

• Solution:

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent. Once the volume is reduced, allow it to cool again.

  • Induce Crystallization:

    • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: Add a tiny crystal of pure 3,4,5-Tribromopyrazole (if available) to the cooled solution. This "seed crystal" will act as a template for further crystallization.

  • Re-evaluate Solvent Choice: If the compound remains in solution, the chosen solvent may be too good at dissolving it. Consider adding a miscible "anti-solvent" (a solvent in which the compound is insoluble) dropwise to the cooled solution until it becomes slightly turbid, then warm gently until it is clear again and allow to cool slowly. A hexane/ethyl acetate or ethanol/water system could be effective here.[1]

Q: My product "oiled out" during recrystallization instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is cooled too quickly.

• Causality: The high concentration of the solute upon cooling can lead to the formation of a liquid phase if the temperature is still above the compound's melting point. Rapid cooling also favors oil formation over the more ordered process of crystallization.

• Solution:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to ensure the saturation point is reached at a lower temperature.

  • Slow Cooling: Allow the solution to cool very slowly. You can insulate the flask to slow down the rate of cooling.

  • Change Solvent System: Choose a solvent with a lower boiling point or use a mixed solvent system that allows for crystallization to occur at a lower temperature.

Column Chromatography Troubleshooting

Q: I am running a column, but my 3,4,5-Tribromopyrazole is not moving from the top of the column.

A: This indicates that the eluent (solvent system) is not polar enough to move the compound down the stationary phase.

• Causality: 3,4,5-Tribromopyrazole is a polar molecule, and a non-polar eluent will not be able to displace it from the polar silica gel.

• Solution:

  • Increase Eluent Polarity: Gradually increase the proportion of the more polar solvent in your eluent system. For example, if you are using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.

  • TLC Analysis First: Always determine the optimal solvent system using Thin Layer Chromatography (TLC) before running a column. The ideal Rf value for the desired compound on a TLC plate is typically between 0.2 and 0.4 for good separation on a column.

Q: My compound is coming off the column too quickly, and it is not well-separated from the impurities.

A: This is the opposite problem – the eluent is too polar.

• Causality: A highly polar eluent will move all components of the mixture down the column rapidly, leading to poor separation.

• Solution:

  • Decrease Eluent Polarity: Reduce the proportion of the polar solvent in your eluent.

  • Use a Gradient: Start with a less polar solvent system to elute the non-polar impurities first, and then gradually increase the polarity to elute your product and any more polar impurities sequentially.

Q: I see streaking or tailing of my compound spot on the TLC plate and on the column. What causes this?

A: Streaking or tailing can be caused by several factors:

• Causality:

  • Overloading: Too much sample has been loaded onto the TLC plate or column.

  • Inappropriate Solvent: The compound may have poor solubility in the eluent.

  • Strong Adsorption: The compound may be interacting too strongly with the stationary phase. This can sometimes be an issue with acidic or basic compounds on silica gel.

• Solution:

  • Load Less Sample: Use a more dilute solution for TLC spotting and load a smaller amount of crude material onto your column.

  • Change Solvent System: Choose a solvent system that provides better solubility for your compound.

  • Modify the Stationary Phase (Advanced): For acidic compounds, a small amount of acetic acid can be added to the eluent. For basic compounds, a small amount of triethylamine can be added. However, this should be done with caution as it can affect the separation of other components.

Data Presentation

Table 1: Physical Properties of 3,4,5-Tribromopyrazole

Property	Value	Reference
CAS Number	17635-44-8
Molecular Formula	C₃HBr₃N₂
Molecular Weight	304.77 g/mol
Appearance	Off-white powder
Melting Point	183-192 °C	,
Solubility	Insoluble in water, soluble in chloroform.	,

Table 2: Suggested Solvent Systems for Purification

Purification Method	Solvent System (Starting Point)	Rationale
Recrystallization	Ethanol/Water	Good for many polar heterocyclic compounds.[2]
Hexane/Ethyl Acetate	A versatile system for compounds of intermediate polarity.[1]
Hexane/Acetone	Similar to hexane/ethyl acetate, acetone is a more polar co-solvent.[1]
Column Chromatography	Hexane/Ethyl Acetate (gradient)	A standard and effective system for a wide range of polarities.[3]
Dichloromethane/Methanol (gradient)	For more polar compounds that do not move with ethyl acetate.[3]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general procedure for recrystallization. The choice of solvent is critical and should be determined by preliminary small-scale solubility tests.

• Solvent Selection:

  • Place a small amount of crude 3,4,5-Tribromopyrazole (approx. 20-30 mg) into several test tubes.

  • To each tube, add a different solvent (e.g., ethanol, isopropanol, acetone, ethyl acetate, hexane) dropwise at room temperature until the solid is just covered. Observe the solubility.

  • If the solid is insoluble at room temperature, gently heat the test tube in a water bath. Add more solvent dropwise until the solid dissolves.

  • Allow the clear solution to cool to room temperature, and then in an ice bath.

  • The ideal solvent is one in which the compound is insoluble or sparingly soluble at room temperature but completely soluble when hot, and forms abundant crystals upon cooling.

• Dissolution:

  • Place the crude 3,4,5-Tribromopyrazole in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot recrystallization solvent to dissolve the solid completely. It is crucial to use the minimum amount of hot solvent to ensure a saturated solution upon cooling.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Dry the purified crystals in a desiccator or a vacuum oven.

Protocol 2: Purification by Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., acetone or ethyl acetate).

  • Spot the solution on a TLC plate and develop it in various solvent systems (e.g., different ratios of hexane/ethyl acetate).

  • The ideal eluent system will give the 3,4,5-Tribromopyrazole an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pack a glass column with the slurry, ensuring there are no air bubbles.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the column eluent or a slightly more polar solvent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Elute the column with the chosen solvent system. If using a gradient, start with the least polar mixture and gradually increase the polarity.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3,4,5-Tribromopyrazole.

Mandatory Visualizations

Diagram 1: Decision Tree for Purification Method Selection

Caption: Decision workflow for selecting the appropriate purification technique.

Diagram 2: Troubleshooting Workflow for Failed Recrystallization

Caption: A step-by-step guide to troubleshoot a failed recrystallization experiment.

References

• PubChem. 3,4,5-tribromo-1H-pyrazole. [Link]

• Chem-Impex. 3,4,5-Tribromopyrazole. [Link]

• ChemBK. 3,4,5-Tribromo pyrazole. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]

Technical Support Center: Regioselective Synthesis of Substituted Pyrazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the regioselective synthesis of substituted pyrazoles. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in controlling the formation of specific pyrazole isomers. Pyrazoles are a cornerstone scaffold in pharmaceuticals and agrochemicals, making the ability to synthesize them with precise regiochemical control a critical skill.[1][2][3]

This guide moves beyond simple protocols to explain the underlying principles that govern regioselectivity, empowering you to troubleshoot effectively and design robust synthetic strategies. We will address common experimental failures in a practical question-and-answer format, provide detailed troubleshooting workflows, and explore modern synthetic solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions regarding regioselectivity in pyrazole synthesis.

Q1: What exactly is "regioselectivity" in pyrazole synthesis, and why is it a major challenge?

A1: Regioselectivity refers to the preferential formation of one constitutional isomer over another during a chemical reaction. The classic and most common method for pyrazole synthesis is the Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1][4] The challenge arises when both starting materials are unsymmetrical.

The substituted hydrazine has two distinct nucleophilic nitrogen atoms (N1 and N2), and the 1,3-dicarbonyl has two different electrophilic carbonyl carbons. This duality creates two possible reaction pathways, potentially leading to a mixture of two regioisomeric pyrazoles.[5] These isomers often have very similar physical properties, making their separation by standard techniques like chromatography difficult and costly, which is a significant bottleneck in both research and manufacturing.[6]

View Reaction Diagram

Caption: General reaction showing two possible regioisomeric products.

---

Q2: My reaction is producing a 1:1 mixture of regioisomers. What are the primary factors I can change to control the outcome?

A2: The regiochemical outcome is a delicate balance of three main factors. Manipulating these is the key to controlling your synthesis:[5]

• Electronic Effects: This relates to the inherent reactivity of the two carbonyl carbons in the 1,3-dicarbonyl. A carbonyl carbon attached to a strong electron-withdrawing group (like -CF₃) is more electrophilic and thus more susceptible to initial nucleophilic attack.[5]

• Steric Effects: Large, bulky groups on either the dicarbonyl compound or the hydrazine can physically block attack at the nearest reaction site. The reaction will preferentially occur at the less sterically hindered position.[5]

• Reaction Conditions: This is often the most powerful and practical tool for troubleshooting. Parameters such as pH, solvent, and temperature can dramatically influence which reaction pathway is favored, sometimes even reversing the selectivity entirely.[5]

Q3: How significantly can pH alter the isomeric ratio?

A3: The effect of pH is profound because it changes the nature of the nucleophile (the hydrazine).

• Under Neutral or Basic Conditions: The substituted nitrogen (the one bearing the R-group) is generally more nucleophilic due to the electron-donating inductive effect of the substituent. It will typically attack first.

• Under Acidic Conditions: The more basic substituted nitrogen is preferentially protonated, rendering it non-nucleophilic. This forces the reaction to proceed via the initial attack of the terminal, unprotonated -NH₂ group. This fundamental change in the initial step can completely reverse the regioselectivity.[4][5]

Q4: I'm getting poor selectivity in ethanol. Can a simple solvent change really make a difference?

A4: Absolutely. The solvent plays a critical role in stabilizing intermediates and influencing the tautomeric equilibrium of the 1,3-dicarbonyl. While ethanol is traditional, it often provides poor selectivity.[7]

• Aprotic Dipolar Solvents: Solvents like N,N-dimethylacetamide (DMA) have been shown to produce excellent regioselectivity where alcohols fail.[1]

• Fluorinated Alcohols: Solvents such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) are exceptionally effective.[6] Their strong hydrogen-bond-donating properties can selectively activate one carbonyl group over the other, dramatically improving regioselectivity. Using TFE as a solvent has proven effective for improving outcomes.[6][8]

Section 2: In-Depth Troubleshooting Guide: The Knorr Synthesis

Scenario: “I am reacting 1-phenyl-1,3-butanedione with methylhydrazine. My goal is the 1,5-dimethyl-3-phenyl-1H-pyrazole isomer, but I am getting a nearly inseparable mixture with the 1,3-dimethyl-5-phenyl isomer. How can I optimize this?”

This is a classic regioselectivity challenge. The phenyl group makes the adjacent carbonyl less electrophilic than the one next to the methyl group. However, the outcome is highly dependent on reaction conditions.

Troubleshooting Workflow

Before starting, assess your starting materials. In this case, the carbonyl adjacent to the methyl group is electronically favored for attack. The following workflow helps systematically optimize the reaction to favor one isomer.

Caption: A systematic workflow for troubleshooting poor regioselectivity.

Experimental Protocols for Optimization

Protocol A: Baseline Reaction in Ethanol (Often Low Selectivity)

• Dissolve 1,3-dicarbonyl (1.0 equiv) in absolute ethanol (0.2 M).

• Add substituted hydrazine (1.1 equiv) dropwise at room temperature.

• Stir the reaction for 4-12 hours, monitoring by TLC or LC-MS.

• Remove solvent under reduced pressure. Analyze the crude product by ¹H NMR to determine the isomeric ratio.

  • Expected Outcome: Often yields a mixture of regioisomers, sometimes close to 1:1.[7]

Protocol B: Acid-Catalyzed Reaction for Selectivity Inversion

• Dissolve 1,3-dicarbonyl (1.0 equiv) in absolute ethanol (0.2 M).

• Add a catalytic amount of trifluoroacetic acid (TFA) or HCl (0.05 - 0.1 equiv).

• Add substituted hydrazine (1.1 equiv) dropwise at room temperature.

• Stir and monitor as in Protocol A.

  • Causality: The acid protonates the more basic substituted nitrogen of the hydrazine, forcing the initial attack to occur from the terminal -NH₂ group. This typically yields the opposite regioisomer compared to neutral conditions.[5]

Protocol C: Solvent-Mediated Control with Trifluoroethanol (TFE)

• Dissolve 1,3-dicarbonyl (1.0 equiv) in 2,2,2-trifluoroethanol (TFE) (0.2 M).

• Add substituted hydrazine (1.1 equiv) dropwise at room temperature.

• Stir and monitor. Reactions in TFE are often faster than in ethanol.

• Work up and analyze the isomeric ratio.

  • Causality: TFE is a poor nucleophile but a strong hydrogen bond donor. It is believed to form a hemiacetal intermediate with the more reactive carbonyl, effectively "protecting" it and directing the hydrazine to attack the other carbonyl. This can lead to a dramatic increase in selectivity.[6]

Data Summary: Expected Outcomes for 1-phenyl-1,3-butanedione + Methylhydrazine

Protocol	Condition	Expected Major Isomer	Typical Ratio (approx.)	Reference
A	Ethanol, Room Temp	Mixture, slight preference	60:40 to 50:50	[6]
B	Ethanol, Catalytic Acid	1,3-dimethyl-5-phenyl	Can invert selectivity	[5]
C	TFE, Room Temp	1,5-dimethyl-3-phenyl	>95:5	[6]
D	DMA, Room Temp	Varies, but highly selective	Can be >90:10	[1]

Section 3: Advanced & Alternative Synthetic Strategies

When conventional methods fail or for large-scale synthesis, modern techniques can provide superior control and efficiency.

Microwave-Assisted Synthesis

Microwave irradiation provides rapid, uniform heating that can significantly reduce reaction times from hours to minutes.[9][10] This can minimize the formation of side products and, in some cases, improve regioselectivity by favoring one kinetic pathway over another.[11][12][13] Several solvent-free microwave protocols have been developed, aligning with the principles of green chemistry.[10][11]

Flow Chemistry

Continuous flow chemistry offers unparalleled control over reaction parameters.[14][15]

• Enhanced Heat Transfer: Small reactor dimensions allow for precise temperature control, minimizing thermal degradation.[16]

• Superior Mixing: Rapid mixing ensures reaction homogeneity, preventing localized concentration gradients that can lead to side products.[16]

• Scalability & Safety: Flow processes are often safer and easier to scale up compared to batch reactions.[15][17] Studies have shown that flow setups can achieve excellent yields and regioselectivities (e.g., 98:2) for pyrazole synthesis.[17]

Catalyst-Controlled Synthesis

The use of specific catalysts can direct the reaction to a single isomeric product with high fidelity.

• Nano-ZnO: This recyclable catalyst has been used for the green synthesis of 1,3,5-substituted pyrazoles with excellent yields (95%) and short reaction times.[1][7]

• Copper(II) Triflate (Cu(OTf)₂): In ionic liquids, this catalyst has been shown to effectively promote the condensation of chalcones with hydrazines to yield a single pyrazole isomer.[18]

• Silver(I) Triflate (AgOTf): Catalyzes the reaction of trifluoromethylated ynones with hydrazines, leading to highly regioselective formation of 3-CF₃-pyrazoles in excellent yields.[1]

By understanding the fundamental principles and systematically applying the troubleshooting strategies outlined here, researchers can overcome the persistent challenge of regioselectivity in pyrazole synthesis, enabling more efficient access to these vital chemical entities.

References

• PubMed Central.

• Current Green Chemistry.

• Archiv der Pharmazie.

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• MDPI.

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• BenchChem.

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• Organic Chemistry Portal.

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avoiding side reactions during bromination of pyrazoles

Welcome to the technical support center for synthetic chemistry. As Senior Application Scientists, we understand that while pyrazoles are a cornerstone of medicinal chemistry and materials science, their functionalization can present unique challenges. This guide is designed to provide in-depth, field-proven insights into one of the most common transformations: electrophilic bromination. Here, we address specific issues you may encounter, explaining the causality behind experimental choices to help you avoid side reactions and achieve your desired products with high fidelity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific, frequently encountered problems during the bromination of pyrazoles. Each entry details the problem, its probable chemical cause, and actionable solutions with mechanistic explanations.

Problem 1: Over-bromination Resulting in Di- or Poly-brominated Products

You aimed for a clean mono-bromination at the C4-position, but your analysis (NMR, LC-MS) shows significant amounts of di-brominated or even tri-brominated species.

Probable Cause:

The pyrazole ring, particularly when bearing electron-donating groups (EDGs) like alkyl or alkoxy substituents, is highly activated towards electrophilic aromatic substitution.[1] The initial mono-brominated product can be as reactive, or even more reactive, than the starting material, leading to a second bromination event. This issue is exacerbated by highly reactive brominating agents like elemental bromine (Br₂) or harsh reaction conditions.

Solutions & Scientific Rationale:

• Switch to a Milder Brominating Agent: The choice of brominating agent is critical. Elemental bromine is highly electrophilic and its reactions can be difficult to control.

  • Recommendation: Use N-Bromosuccinimide (NBS). NBS is a solid, easier to handle, and provides a slower, more controlled release of electrophilic bromine ("Br⁺"), especially in the presence of a proton source.[2] Studies have shown that bromination with Br₂ is significantly faster than with NBS, making the latter better for preventing over-reaction.[3]

• Strict Stoichiometric Control: Carefully control the molar equivalents of your brominating agent.

  • Recommendation: Begin with 1.0 to 1.1 equivalents of NBS. Add the NBS portion-wise as a solid or as a solution in the reaction solvent over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring the mono-bromination of the starting material over the subsequent bromination of the product.

• Lower the Reaction Temperature: Most brominations are exothermic. Running the reaction at a reduced temperature decreases the overall reaction rate, enhancing selectivity.

  • Recommendation: Cool the reaction mixture to 0 °C or even -10 °C in an ice or ice/salt bath before and during the addition of the brominating agent.[2] Allow the reaction to warm to room temperature slowly only if TLC or LC-MS analysis shows incomplete conversion of the starting material.

Problem 2: Poor Regioselectivity – Bromination at C3/C5 Instead of C4

You expected bromination at the C4 position, but you have isolated an isomer brominated at the C3 or C5 position, or a mixture of isomers.

Probable Cause:

The electronic nature of the pyrazole ring overwhelmingly favors electrophilic attack at the C4 position.[4][5] This is due to the higher electron density at this position, a consequence of the electronic arrangement of the two nitrogen atoms. Therefore, obtaining C3/C5 bromination is typically only feasible under specific circumstances:

• The C4 Position is Blocked: The most common reason for substitution at other positions is that the C4 position is already occupied by another substituent.

• Directed Metallation: It is possible to achieve C5-halogenation via lithiation (deprotonation) of an N-substituted pyrazole followed by quenching with an electrophilic bromine source, but this is a distinct mechanistic pathway from direct electrophilic substitution.[6]

Solutions & Scientific Rationale:

• Confirm Your Starting Material: Double-check the structure of your starting pyrazole to ensure the C4 position is indeed available (i.e., substituted with a hydrogen atom).

• Control the Mechanism: For standard electrophilic bromination (e.g., NBS, Br₂), C4-substitution is the kinetically and thermodynamically favored pathway on an unsubstituted ring. If you are unintentionally observing C3/C5 bromination, it may point to an alternative, non-obvious mechanism or a structural misassignment.

• Targeting C3/C5 Bromination (Advanced): If your goal is to intentionally brominate at the C3 or C5 position, direct electrophilic attack is not the standard method unless C4 is blocked.[6] The more common strategy involves:

  • Step 1: Brominate at the C4 position first.

  • Step 2: Employ harsher conditions (e.g., higher temperature, stronger brominating agent) to force a second bromination at C3/C5.

  • Alternative: Utilize a directed metallation strategy, which involves deprotonation at C5 with a strong base (e.g., n-BuLi) on an N-protected pyrazole, followed by the addition of a bromine source.[7][8]

Problem 3: Formation of an N-Brominated Side Product

Your analysis suggests the formation of an isomer where bromine has attached to one of the ring nitrogens.

Probable Cause:

While C-bromination is more common for the pyrazole ring itself due to its aromaticity, N-bromination can occur, particularly if the N1-position is unsubstituted (an N-H bond is present). The pyridine-like nitrogen at the N2 position is basic and can react with electrophiles.[4] However, this is often a reversible or minor pathway in the presence of an acidic medium which would protonate the N2 nitrogen.

Solutions & Scientific Rationale:

• Use of a Protecting Group: The most robust solution to prevent any ambiguity or side reactions at the N1-position is to install a protecting group.

  • Recommendation: Protect the pyrazole nitrogen with a group like Boc (tert-butyloxycarbonyl) or THP (tetrahydropyranyl).[2][7] This physically blocks the N1-position and can also help improve solubility and handling. The protecting group can be removed later under acidic conditions.

• Acidic Conditions: Performing the bromination under neutral or slightly acidic conditions can favor C-bromination. The presence of acid will protonate the basic N2-nitrogen, deactivating it towards further electrophilic attack and leaving the carbon framework as the primary site of reaction. Many brominations using NBS naturally generate trace amounts of acid, which can aid in this selectivity.

Frequently Asked Questions (FAQs)

Q1: Which brominating agent is best for my pyrazole?

The best choice depends on the reactivity of your specific pyrazole substrate and your desired outcome.

Brominating Agent	Reactivity	Best For	Common Side Reactions
Elemental Bromine (Br₂)	Very High	Highly deactivated pyrazoles; Poly-bromination.	Over-bromination; generation of corrosive HBr gas.[9]
N-Bromosuccinimide (NBS)	Moderate	General-purpose mono-bromination of most pyrazoles.[2][3]	Can initiate radical bromination on alkyl side chains under radical conditions (light, AIBN).[10]
Copper(II) Bromide (CuBr₂)	Moderate	Can be used for bromination, sometimes in situ during complexation reactions.[11]	Reaction scope may be more limited; requires specific conditions.

For most applications requiring selective mono-bromination, NBS is the recommended starting point due to its moderate reactivity and ease of handling.

Q2: How do substituents on the pyrazole ring affect the bromination reaction?

Substituents dramatically influence the rate and outcome of the reaction by altering the electron density of the ring.

• Electron-Donating Groups (EDGs): Groups like alkyl (e.g., -CH₃) and alkoxy (e.g., -OCH₃) are activating.[1] They increase the electron density of the pyrazole ring, making it more reactive towards bromination.[12] With EDGs present, you should use milder conditions (NBS, 0 °C or lower) to prevent over-bromination.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), and carboxyl (-COOH) are deactivating.[1] They decrease the ring's electron density, making it less reactive. For pyrazoles with strong EWGs, you may need more forceful conditions to achieve bromination, such as using elemental bromine, elevating the temperature, or extending the reaction time.

Q3: What is the optimal solvent and temperature for pyrazole bromination?

• Solvents: Common choices include chlorinated solvents like dichloromethane (DCM) and chloroform (CHCl₃), or polar aprotic solvents like dimethylformamide (DMF) .[2] DMF can help dissolve more complex substrates and may facilitate the reaction, but can be harder to remove. DCM is often a good first choice. For radical brominations with NBS, carbon tetrachloride (CCl₄) is classically used, but its use is now restricted.[10]

• Temperature: For activated or unsubstituted pyrazoles, starting at 0 °C is highly recommended to control the reaction rate and improve selectivity.[2] For deactivated pyrazoles, the reaction may need to be run at room temperature or with gentle heating. Always monitor the reaction by TLC or LC-MS to determine the optimal temperature and reaction time.

Visualized Mechanisms & Workflows

Mechanism: Electrophilic Bromination at C4

The bromination of pyrazole proceeds via a classic electrophilic aromatic substitution mechanism. The C4 position is the most nucleophilic and attacks the electrophilic bromine source (e.g., polarized Br₂ or protonated NBS) to form a resonance-stabilized carbocation known as a Wheland intermediate. A base then removes the proton at C4 to restore aromaticity.[13][14]

Caption: Mechanism of C4-bromination on the pyrazole ring.

Workflow: Selecting Bromination Conditions

This decision tree can guide your experimental design based on your substrate and goals.

Caption: Decision tree for selecting pyrazole bromination conditions.

Experimental Protocol: Selective C4-Mono-bromination using NBS

This protocol is a general guideline for the selective mono-bromination of an activated or unsubstituted pyrazole at the C4 position.

Materials:

• N-protected or N-substituted pyrazole (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 - 1.1 eq)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, ice bath

• Standard work-up and purification reagents (water, diethyl ether or ethyl acetate, saturated sodium bicarbonate, brine, magnesium sulfate)

Procedure:

• Setup: In a fume hood, add the pyrazole starting material (1.0 eq) to a dry round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Dissolve the pyrazole in anhydrous DMF or DCM (approx. 0.1-0.2 M concentration).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the internal temperature reaches 0 °C.[2]

• Reagent Addition: Add the NBS (1.05 eq) to the cooled solution in small portions over 15-20 minutes. Ensure the temperature does not rise significantly during the addition.

• Reaction: Continue stirring the reaction at 0 °C for 30 minutes. After this period, allow the reaction to warm to room temperature.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS. Check for the consumption of starting material and the formation of a new, typically less polar, product spot. The reaction is often complete within 1-4 hours.

• Quenching & Work-up: Once the reaction is complete, pour the mixture into water. Extract the aqueous phase with a suitable organic solvent like diethyl ether or ethyl acetate (2-3 times).[2]

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to quench any acidic byproducts), water, and finally a saturated brine solution.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified by trituration with a non-polar solvent (e.g., hexanes) or by flash column chromatography on silica gel to yield the pure 4-bromo-pyrazole.

References

• Selective Boc-Protection and Bromination of Pyrazoles. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom.[Link]

• Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. Oriental Journal of Chemistry.[Link]

• The Bromination of Pyrazabole. Defense Technical Information Center.[Link]

• Scope of the bromination of pyrazole derivatives, phenothiazine and indoles. Reaction conditions. ResearchGate.[Link]

• A highly efficient photochemical bromination as a new method for preparation of mono, bis and fused pyrazole derivatives. RSC Publishing.[Link]

• Bromination of Pyrazole and Pyrazolate Ligands in [Mo(V)S-5(pz)(4)(pzH)(5)]Br-2. ResearchGate.[Link]

• Pyrazole synthesis. Organic Chemistry Portal.[Link]

• Regioselectivity of pyrazole bromination : r/chemhelp. Reddit.[Link]

• Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives. ResearchGate.[Link]

• Conversion of 2-pyrazolines to pyrazoles using bromine.

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing.[Link]

• A highly efficient photochemical bromination as a new method for preparation of mono, bis and fused pyrazole derivatives. ResearchGate.[Link]

• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Springer Link.[Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.[Link]

• CuBr2 AS A BROMINATION AGENT OF PYRAZOLE-BASED LIGAND: SYNTHESIS OF COPPER(II) COORDINATION COMPOUNDS BY OXIDATIVE DISSOLUTION OF COPPER POWDER IN ORGANIC SOLVENTS. Journal of Chemistry and Technologies.[Link]

• N-Bromosuccinimide. Wikipedia.[Link]

• Activation and Deactivation. Chemistry LibreTexts.[Link]

• Bromination of pyrazole-3(5)-carboxylic acid. ResearchGate.[Link]

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Semantic Scholar.[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.[Link]

• Interactive 3D Chemistry Animations. ChemTube3D.[Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI.[Link]

• Pyrazoles Syntheses, reactions and uses. YouTube.[Link]

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Technical Support Center: N-Arylation of 3,4,5-Tribromopyrazole

Welcome to the technical support center for the N-arylation of 3,4,5-tribromopyrazole. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide in-depth, scientifically-grounded solutions to common experimental hurdles.

Troubleshooting Failed N-Arylation of 3,4,5-Tribromopyrazole

The N-arylation of 3,4,5-tribromopyrazole presents a unique set of challenges due to the electron-deficient nature of the pyrazole ring and the presence of multiple halogen substituents. This guide will walk you through common issues and provide systematic approaches to overcome them.

Question 1: Why am I observing no product formation or very low conversion in my reaction?

Low or no conversion is a frequent issue, often stemming from suboptimal reaction conditions for this particularly challenging substrate. The electron-withdrawing effects of the three bromine atoms decrease the nucleophilicity of the pyrazole nitrogen, making it a less reactive substrate.

Potential Causes and Solutions:

• Insufficient Catalyst Activity: The chosen catalyst system may not be active enough to facilitate the coupling with the electron-deficient 3,4,5-tribromopyrazole.

  • For Palladium-Catalyzed Reactions (Buchwald-Hartwig type):

    • Ligand Choice: The selection of the phosphine ligand is critical. For electron-deficient substrates, bulky, electron-rich phosphine ligands are often required to promote the rate-limiting oxidative addition and subsequent reductive elimination steps.[1] Consider switching to more advanced, sterically hindered ligands.

    • Palladium Pre-catalyst: The choice of palladium source can influence the formation of the active Pd(0) species. Pre-catalysts, which are air-stable and form the active catalyst in situ, can sometimes offer better results than sources like Pd(OAc)₂ or Pd₂(dba)₃.[2]

  • For Copper-Catalyzed Reactions (Ullmann type):

    • Ligand Choice: While traditional Ullmann reactions were often ligand-less, modern protocols benefit significantly from the use of ligands. For N-arylation of azoles, diamine ligands (e.g., N,N'-dimethylethylenediamine), amino acids (e.g., L-proline), or phenanthroline-based ligands can dramatically improve reaction rates and yields.[3]

    • Copper Source: Cu(I) salts such as CuI, CuBr, or Cu₂O are generally more effective than Cu(II) salts. The use of highly active copper powder or copper nanoparticles can also be beneficial.[4]

• Inappropriate Base Selection: The base plays a crucial role in deprotonating the pyrazole, and its strength and steric properties can significantly impact the reaction outcome.

  • A base that is too weak may not sufficiently deprotonate the pyrazole to form the active nucleophile.

  • A base that is too strong or sterically hindered can sometimes lead to side reactions, including decomposition of the starting material or catalyst.

  • For Buchwald-Hartwig reactions, common bases include NaOtBu, K₂CO₃, and Cs₂CO₃. For challenging substrates, a stronger base like NaOtBu is often necessary.[5]

  • For Ullmann reactions, K₂CO₃, K₃PO₄, and Cs₂CO₃ are frequently used. The choice of base can be highly substrate-dependent.[4]

• Suboptimal Solvent and Temperature:

  • Solvent: The reaction solvent must be anhydrous and capable of solubilizing all reaction components. Common choices for both palladium and copper-catalyzed N-arylations include toluene, dioxane, DMF, and DMSO. For Ullmann reactions, polar aprotic solvents like DMF or DMSO are often preferred.[6]

  • Temperature: The N-arylation of an electron-deficient pyrazole may require higher reaction temperatures to proceed at a reasonable rate. If you are running the reaction at a lower temperature, a systematic increase in temperature (e.g., in 10-20 °C increments) may be necessary. Microwave irradiation can also be a valuable tool to accelerate the reaction.

Troubleshooting Workflow for Low/No Conversion

Caption: A decision tree for troubleshooting low or no conversion in the N-arylation of 3,4,5-tribromopyrazole.

Question 2: I am observing significant debromination of my starting material and/or product. How can I prevent this?

Hydrodehalogenation, or debromination, is a common and problematic side reaction in cross-coupling reactions involving aryl halides, especially with electron-deficient and polyhalogenated substrates like 3,4,5-tribromopyrazole. This side reaction leads to the formation of di- and mono-brominated pyrazoles, consuming the starting material and complicating purification.

Mechanistic Insights into Debromination:

• In Palladium-Catalyzed Reactions: Debromination can occur through several pathways. One common mechanism involves the formation of a palladium-hydride species, which can then react with the aryl halide in a reductive process. The source of the hydride can be trace water, the amine coupling partner, or even the solvent. Beta-hydride elimination from the palladium-amide intermediate is another potential pathway that can lead to debromination.[5]

• In Copper-Catalyzed Reactions: While less commonly discussed than in palladium catalysis, debromination can also occur in Ullmann-type reactions, particularly at high temperatures and in the presence of certain ligands or additives.

Strategies to Minimize Debromination:

• Ligand Selection (Palladium-Catalyzed): The choice of ligand is paramount in suppressing debromination.

  • Bulky, Electron-Rich Ligands: Ligands such as XPhos, RuPhos, or BrettPhos can accelerate the desired reductive elimination step of the catalytic cycle, outcompeting the pathways that lead to debromination.[7] The steric bulk of these ligands can also disfavor the formation of palladium-hydride species.

  • Bidentate Ligands: Bidentate phosphine ligands like BINAP or dppf have also been shown to be effective in some cases by stabilizing the palladium center and preventing the formation of undesired side products.[5]

• Careful Selection of Base and Solvent:

  • Base: The choice of base can influence the rate of debromination. In some cases, using a weaker base (e.g., K₂CO₃ instead of NaOtBu) can reduce the extent of this side reaction, although this may also decrease the rate of the desired N-arylation. A careful screening of bases is often necessary.

  • Solvent: Ensure the use of strictly anhydrous and degassed solvents. Trace water can be a significant source of hydrides leading to debromination.

• Reaction Temperature and Time:

  • Prolonged reaction times at high temperatures can increase the likelihood of debromination. Monitor the reaction closely by TLC or LC-MS and work it up as soon as the starting material is consumed.

  • Consider running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

Comparative Table of Conditions to Minimize Debromination:

Parameter	Condition Prone to Debromination	Recommended Condition to Minimize Debromination	Rationale
Pd Ligand	Less bulky, electron-poor ligands (e.g., PPh₃)	Bulky, electron-rich ligands (e.g., XPhos, RuPhos)	Accelerates reductive elimination, disfavors side reactions.[7]
Base	Strong, non-coordinating bases in some systems	Weaker carbonate bases (e.g., K₂CO₃, Cs₂CO₃)	Can reduce the rate of palladium-hydride formation.
Solvent	Presence of protic impurities (water, alcohols)	Strictly anhydrous and degassed aprotic solvents	Minimizes the source of hydrides.
Temperature	High temperatures for extended periods	Lowest effective temperature	Reduces the rate of side reactions.

Frequently Asked Questions (FAQs)

Q1: Which catalytic system, Copper or Palladium, is generally better for the N-arylation of 3,4,5-tribromopyrazole?

Both copper (Ullmann) and palladium (Buchwald-Hartwig) systems are viable for the N-arylation of azoles, and the optimal choice can be substrate-dependent.[8][9]

• Palladium-catalyzed (Buchwald-Hartwig) systems often offer milder reaction conditions and a broader substrate scope, largely due to the extensive development of highly active phosphine ligands.[5] However, they can be more susceptible to debromination with polyhalogenated substrates.

• Copper-catalyzed (Ullmann) systems are generally less expensive and can be very effective, especially with modern ligand-assisted protocols.[4] They may be less prone to debromination in some cases but often require higher reaction temperatures.

For a challenging substrate like 3,4,5-tribromopyrazole, it is advisable to screen both systems. A good starting point would be a modern Buchwald-Hartwig protocol with a bulky, electron-rich ligand, alongside a ligand-assisted Ullmann reaction.

Q2: What are the best analytical techniques for monitoring the reaction and identifying byproducts?

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for quickly monitoring the consumption of the starting materials (3,4,5-tribromopyrazole and the aryl halide) and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is the most powerful technique for this reaction. It allows for the separation of the starting materials, the desired product, and any byproducts. The mass spectrometer will provide the molecular weights of all components, making it easy to identify the desired N-arylated product and potential debrominated species (e.g., N-aryl-3,4-dibromopyrazole, N-aryl-3,5-dibromopyrazole, etc.).

• Gas Chromatography-Mass Spectrometry (GC-MS): If the products are sufficiently volatile and thermally stable, GC-MS can also be a valuable tool for monitoring the reaction and identifying byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR of the crude reaction mixture can provide a wealth of information about the conversion and the presence of major byproducts, although it may be difficult to identify minor components without prior separation.

Q3: Are there any specific safety precautions I should take when running these reactions?

Yes, several safety precautions are essential:

• Inert Atmosphere: Both palladium and some copper catalysts, as well as many phosphine ligands, are air-sensitive. It is crucial to perform these reactions under an inert atmosphere (e.g., nitrogen or argon) using appropriate techniques (e.g., Schlenk line or glovebox).

• Reagent Handling:

  • Palladium and Copper Catalysts: These heavy metal catalysts should be handled with care, avoiding inhalation of dust and skin contact.

  • Phosphine Ligands: Many phosphine ligands are toxic and air-sensitive. Handle them in a fume hood under an inert atmosphere.

  • Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive. Handle them with appropriate personal protective equipment (PPE).

• Solvents: Anhydrous solvents like toluene, dioxane, DMF, and DMSO have their own specific hazards. Always consult the Safety Data Sheet (SDS) for each solvent and handle them in a well-ventilated fume hood.

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig N-Arylation

This protocol provides a starting point for the palladium-catalyzed N-arylation of 3,4,5-tribromopyrazole.

Materials:

• 3,4,5-Tribromopyrazole (1.0 mmol)

• Aryl halide (1.1 mmol)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%)

• XPhos ligand (if not using a pre-catalyst, 4 mol%)

• NaOtBu (1.4 mmol)

• Anhydrous, degassed toluene (5 mL)

• Oven-dried Schlenk flask with a magnetic stir bar

Procedure:

• To the Schlenk flask, add 3,4,5-tribromopyrazole, the aryl halide, the palladium pre-catalyst (or palladium source and ligand), and NaOtBu.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the anhydrous, degassed toluene via syringe.

• Place the flask in a preheated oil bath at 100-110 °C and stir vigorously.

• Monitor the reaction by LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Ligand-Assisted Ullmann N-Arylation

This protocol provides a starting point for the copper-catalyzed N-arylation of 3,4,5-tribromopyrazole.

Materials:

• 3,4,5-Tribromopyrazole (1.0 mmol)

• Aryl halide (1.2 mmol)

• CuI (10 mol%)

• N,N'-Dimethylethylenediamine (20 mol%)

• K₂CO₃ (2.0 mmol)

• Anhydrous DMF (5 mL)

• Oven-dried sealed tube with a magnetic stir bar

Procedure:

• To the sealed tube, add 3,4,5-tribromopyrazole, the aryl halide, CuI, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous DMF and N,N'-dimethylethylenediamine via syringe.

• Seal the tube and place it in a preheated oil bath at 120-140 °C and stir vigorously.

• Monitor the reaction by LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate, and purify by flash column chromatography.

Visualizing Catalytic Cycles

Caption: Simplified catalytic cycles for the Buchwald-Hartwig (left) and a plausible Ullmann (right) N-arylation reactions.

References

• Halder, P., Roy, T., & Das, P. (2021). Recent developments in selective N-arylation of azoles. Chemical Communications, 57(42), 5235-5249. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Singleton, D. A., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 10(24), 14666-14674. [Link]

• Halder, P., Roy, T., & Das, P. (2021). Recent developments in selective N-arylation of azoles. ResearchGate. [Link]

• The Organic Chemistry Tutor. (2020). Buchwald-Hartwig Amination Mechanism. YouTube. [Link]

• Jain, S. L., & Kumar, A. (2014). Synthetic Emergence in N-Arylimidazoles: A Review. Connect Journals. [Link]

• Plummer, S., & Gallou, F. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. Novartis OAK. [Link]

• Gallou, F., & Plummer, S. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. Novartis OAK. [Link]

• Ramprasad, D., et al. (2017). Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. Ramprasad Group. [Link]

• Sambiagio, C., et al. (2014). Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development. RSC Publishing. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Dong, V., et al. (2025). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. Sciety. [Link]

• Valenta, P. (2021). Recent Progress Concerning the N-Arylation of Indoles. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. [Link]

• Arkat USA. (n.d.). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Wikipedia contributors. (2023). Ullmann condensation. In Wikipedia, The Free Encyclopedia. [Link]

• Li, J. H., et al. (2009). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. MDPI. [Link]

• Onodera, S., Kochi, T., & Kakiuchi, F. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. ResearchGate. [Link]

• ResearchGate. (n.d.). Optimization of Ullmann amine coupling reaction between bromobenzene 1a... [Link]

• Védrine, J. C. (2019). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. MDPI. [Link]

• Taillefer, M., et al. (2004). Mild Conditions for Copper-Catalysed N-Arylation of Pyrazoles. ResearchGate. [Link]

• Antilla, J. C., et al. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020). MDPI. [Link]

• Paine, J. B. (1977). Mechanism of the Ullmann Condensation. The Journal of Organic Chemistry, 42(19), 3179-3181. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Antilla, J. C., et al. (2004). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. Semantic Scholar. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. [Link]

• OpenChemHub. (2024). Ligand design for cross-couplings: phosphines. YouTube. [Link]

• Newman, S. G., & Lautens, M. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. [Link]

• Zacconi, F. C., et al. (2024). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. PMC - NIH. [Link]

• Kumar, A., et al. (2021). Cu(ii)-catalyzed 'in-water' N-arylation of electron-deficient NH-heterocycles. Green Chemistry. [Link]

• Kakiuchi, F., et al. (2017). Palladium-catalysed C–H arylation of benzophospholes with aryl halides. PMC - NIH. [Link]

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Navigating the Synthesis of 3,4,5-Tribromopyrazole: A Technical Guide for Pilot Plant Scale-Up

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of 3,4,5-tribromopyrazole, with a special focus on the challenges and considerations for scaling up the process to a pilot plant. This guide offers in-depth troubleshooting, frequently asked questions, and detailed protocols to ensure a safe, efficient, and successful synthesis campaign.

Introduction

3,4,5-Tribromopyrazole is a valuable building block in medicinal chemistry and materials science, often utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its synthesis, primarily involving the electrophilic bromination of a pyrazole precursor, presents unique challenges, especially when transitioning from the laboratory bench to a pilot plant. This guide is designed to address these challenges head-on, providing practical advice and evidence-based solutions.

Experimental Workflow: From Pyrazole to 3,4,5-Tribromopyrazole

The synthesis of 3,4,5-tribromopyrazole is typically achieved through the direct bromination of pyrazole. The following diagram illustrates the general workflow.

Sources

• 1. chemimpex.com [chemimpex.com]

Technical Support Center: Managing Thermal Decomposition of Nitropyrazole Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the analysis of nitropyrazole derivatives. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide you with the causal insights needed to manage and interpret the thermal decomposition of these energetic and often unpredictable compounds. This resource is structured to help you anticipate challenges, troubleshoot effectively, and ensure the integrity of your experimental data.

Section 1: Frequently Asked Questions - The Fundamentals of Nitropyrazole Thermal Behavior

This section addresses the foundational concepts essential for anyone working with nitropyrazole derivatives.

Q1: What are the primary mechanisms driving the thermal decomposition of nitropyrazole derivatives?

A1: The thermal decomposition of nitropyrazoles is not a single event but a complex process that can proceed through several competing pathways. The operative mechanism is highly dependent on the molecule's specific structure, including the number and position of nitro groups and the presence of other substituents. Key pathways identified in the literature include:

• C-NO2 Bond Homolysis: This is often a primary initiation step, where a nitro group splits off from the pyrazole ring, forming a pyrazolyl radical and •NO2.[1][2] The bond dissociation energy for this cleavage is a critical factor in the compound's thermal stability.[3]

• Intramolecular Hydrogen Transfer: In nitropyrazoles with adjacent hydrogen atoms (e.g., on an N-H or a neighboring carbon), a[1][4] sigmatropic hydrogen shift can occur.[4] This rearrangement can lead to the formation of an aci-nitro intermediate, which is often less stable and accelerates decomposition.[1]

• Intramolecular Oxidation: A nitro group can oxidize an adjacent carbon atom, often proceeding through a highly polarized four-membered transition state.[4][5] This internal redox reaction is a common pathway in energetic materials.

• Ring Opening and Fragmentation: Following initial bond cleavage, the pyrazole ring can break down. This is often evidenced by the evolution of gases like N2, CO2, and HCN during analysis.[1][2]

• Autocatalysis: The decomposition products themselves can catalyze further decomposition.[6] This is a critical safety consideration, as it can lead to a rapid acceleration of the reaction rate and potentially a runaway reaction.[1]

Q2: Which molecular features most significantly influence the thermal stability of a nitropyrazole derivative?

A2: The thermal stability of a nitropyrazole is a direct function of its molecular architecture. Key influencing factors include:

• Number and Position of Nitro Groups: Increasing the number of nitro groups generally decreases thermal stability due to increased ring strain and the introduction of more potential decomposition initiation sites.[7][8] The proximity of nitro groups can also induce steric strain, weakening C-NO2 bonds and lowering the decomposition temperature.[2]

• Functional Groups:

  • Amino Groups (-NH2): Can form strong intramolecular and intermolecular hydrogen bonds with nitro groups, which significantly increases crystal density and thermal stability.[4]

  • Methyl Groups (-CH3): Replacing an acidic N-H proton with a methyl group can alter stability. While it prevents certain hydrogen transfer pathways, it can also lower the melting point and increase volatility, which may complicate decomposition analysis.[2]

• Intermolecular Interactions: Strong hydrogen bonding and π-π stacking in the crystal lattice help to hold the molecule together, requiring more energy to initiate decomposition.[4] This is why crystalline polymorphism can lead to different observed thermal stabilities for the same compound.

• Overall Molecular Structure: Isomers of nitropyrazoles can exhibit vastly different thermal stabilities due to variations in bond strain, electronic effects, and crystal packing.[9][10]

Section 2: Core Analytical Techniques & Protocols

The characterization of thermal decomposition relies heavily on thermoanalytical techniques. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the cornerstones of this analysis.[11][12]

Workflow for Thermal Analysis of Nitropyrazole Derivatives

Below is a generalized workflow for characterizing a new nitropyrazole derivative.

Caption: General experimental workflow for thermal analysis.

Experimental Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point (Tmelt), decomposition onset temperature (Tonset), peak decomposition temperature (Tpeak), and enthalpy of decomposition (ΔHdec).

Methodology:

• Sample Preparation:

  • Accurately weigh 0.5–1.5 mg of the purified nitropyrazole derivative into a clean aluminum or high-pressure crucible. Causality: Small sample sizes are critical for safety, preventing large energy releases and ensuring uniform heat transfer.[11]

  • For volatile samples, use a hermetically sealed crucible to prevent mass loss from sublimation before decomposition, which can be mistaken for a decomposition event.[1][2] For potentially high-pressure events, a vented or pinhole crucible is necessary to avoid catastrophic crucible failure.

• Instrument Setup:

  • Place the sample crucible and an identical, empty reference crucible into the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20–50 mL/min. Causality: An inert atmosphere prevents oxidative side reactions that would interfere with the true decomposition profile.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below any expected thermal events (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate (e.g., 5, 10, or 20 °C/min) to a final temperature beyond the completion of the decomposition event. Causality: Using multiple heating rates is essential for kinetic analysis and can help separate overlapping thermal events.[4]

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify endothermic peaks (melting) and exothermic peaks (decomposition).

  • Determine Tonset by the extrapolated onset method and Tpeak from the peak maximum of the exotherm.

  • Integrate the area under the decomposition exotherm to calculate the enthalpy of decomposition (ΔHdec).[11]

Experimental Protocol 2: Thermogravimetric Analysis (TGA)

Objective: To quantify the mass loss of a sample as a function of temperature and identify distinct decomposition stages.

Methodology:

• Sample Preparation:

  • Weigh 1–3 mg of the sample into a tared TGA pan (ceramic or platinum). Causality: This sample size is a balance between being representative and minimizing thermal gradients within the sample.

• Instrument Setup:

  • Place the sample pan onto the TGA balance mechanism.

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 20–50 mL/min.

• Thermal Program:

  • Equilibrate at a suitable starting temperature (e.g., 30 °C).

  • Heat the sample at a linear rate (e.g., 10 °C/min) to a temperature where the sample is fully decomposed.

• Data Analysis:

  • Plot the percent mass loss versus temperature.

  • Identify the onset and end temperatures for each distinct mass loss step.[13]

  • Analyze the first derivative of the TGA curve (DTG curve). The peaks in the DTG curve correspond to the temperatures of the maximum rate of mass loss for each step, which can help resolve overlapping events.[14]

Section 3: Troubleshooting Guide for Thermal Analysis

This section addresses common issues encountered during the thermal analysis of nitropyrazole derivatives in a Q&A format.

Problem	Potential Cause(s)	Recommended Solution(s)
DSC: Broad, ill-defined decomposition peak.	1. Sample contains impurities or residual solvent.[15]2. Slow, multi-step decomposition process.3. Poor thermal contact between the sample and the crucible.	1. Re-purify the sample (e.g., recrystallization). Ensure the sample is thoroughly dried.2. Run the experiment at a lower heating rate (e.g., 2 °C/min) to improve resolution.3. Ensure the sample is flattened at the bottom of the pan to maximize contact.
TGA: Mass loss observed before the expected decomposition temperature.	1. Presence of volatile impurities (e.g., solvent).2. The compound is sublimating, not decomposing.[16]3. The sample is hygroscopic and is losing adsorbed water.	1. Dry the sample under vacuum before analysis.2. Re-run the analysis in a sealed DSC pan to see if the event is suppressed. If sublimation is confirmed, specialized low-pressure TGA may be needed to determine the enthalpy of sublimation.[16]3. Store and handle the sample in a desiccator or glovebox.
DSC: Exotherm shape changes significantly between runs.	1. The decomposition mechanism is autocatalytic.[6]2. Sample morphology (crystal size, packing) is inconsistent.3. Reaction with the crucible material (e.g., aluminum).	1. Autocatalysis is often characterized by a sigmoidal curve. This is an intrinsic property; note the variability and consider isothermal experiments for kinetic analysis.2. Standardize the crystallization and sample preparation procedure to ensure consistency.3. Try a different crucible material, such as gold-plated copper or glass.
TGA/DSC: Mismatch between TGA mass loss onset and DSC exotherm onset.	1. The initial decomposition step has a very small heat effect (ΔH).[2]2. A solid-state rearrangement or phase transition occurs before decomposition.3. Sublimation (mass loss) followed by decomposition of the vapor.	1. This is common. The TGA is often more sensitive to the very initial mass loss. Report both values and consider the TGA onset as the first sign of instability.2. Look for a small endotherm or a baseline shift in the DSC curve just before the main exotherm.3. Use hyphenated techniques like TG-MS to identify the gases evolved at the TGA onset temperature.[17]
DSC: Runaway exotherm leading to instrument shutdown or damage.	The sample size was too large for the compound's high enthalpy of decomposition.	CRITICAL SAFETY ISSUE. Immediately reduce the sample size to <0.5 mg. Always perform an initial screening on a new energetic compound with a very small sample mass to gauge its energy release.

Section 4: Advanced Topics & Safety Considerations

Q3: My TGA curve shows a single, sharp mass loss, but the DSC shows a complex exotherm with multiple peaks/shoulders. What does this mean?

A3: This is a classic example of why using both techniques is crucial. This scenario strongly suggests that the decomposition involves multiple, rapid, successive reactions that are not resolved by mass loss but have distinct thermal signatures.

• Plausible Explanation: The initial decomposition (first DSC peak) may produce unstable intermediates in the condensed phase. These intermediates then decompose very rapidly (second DSC peak or shoulder) without a significant pause, resulting in what appears as a single mass loss event in the TGA.[4]

• Investigative Steps:

  • Lower the Heating Rate: A slower rate (1-2 °C/min) in the DSC might resolve the peaks more clearly.

  • Isothermal Analysis: Hold the sample at a temperature just below the onset of decomposition and monitor the heat flow over time. This can sometimes separate the different reaction stages.

  • Kinetic Modeling: Apply advanced kinetic models that can account for multi-step reactions to see if they fit the experimental data better than a single-step model.[4]

Troubleshooting Logic for Complex Decomposition Profiles

Caption: Decision tree for interpreting complex thermal profiles.

Q4: What are the critical safety protocols for handling nitropyrazoles during thermal analysis?

A4: Nitropyrazoles are energetic materials and must be treated with extreme caution.

• Risk Assessment: Before synthesizing or handling any new nitropyrazole, perform a thorough risk assessment. Many are sensitive to impact, friction, and electrostatic discharge.[18][19]

• Small Scale First: Always begin work with milligram quantities. Initial thermal analyses (DSC/TGA) should use sub-milligram quantities (<1 mg) to assess the magnitude of the energy release.

• Personal Protective Equipment (PPE): Always wear safety glasses, a face shield, a flame-resistant lab coat, and appropriate gloves. Conduct all manipulations behind a blast shield.

• Avoid Grinding: Do not grind or apply heavy mechanical force to dry nitropyrazole compounds, as this can initiate decomposition.

• Preventing Runaway Reactions: Be aware of the potential for autocatalysis. A reaction that appears slow initially can accelerate to a violent runaway.[20] Ensure your experimental scale is small enough that any exotherm can be safely contained and dissipated by the instrument. Never confine a sample of unknown properties on a large scale.

References

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• Comparative study on the thermal decomposition of structural isomers: Pyrazole and imidazole energetic materials. Beijing Institute of Technology. [Link]

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• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC - PubMed Central. [Link]

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• How to Interpret a TGA Curve: An Expert Guide. Torontech. [Link]

• 4 Troubleshooting Common Errors in DSC Experiments. Better Ceramic CO. [Link]

• 2: Thermogravimetry. Chemistry LibreTexts. [Link]

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• Nitropyrazoles (review). ResearchGate. [Link]

• Multimolecular Complexes of CL-20 with Nitropyrazole Derivatives: Geometric, Electronic Structure, and Stability. PMC - NIH. [Link]

• Synthesis of high-performance insensitive energetic materials based on nitropyrazole and 1,2,4-triazole. New Journal of Chemistry (RSC Publishing). [Link]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Acton Labs. [Link]

• Review on synthesis of nitropyrazoles. ResearchGate. [Link]

• Synthesis of 3,4,5-trinitropyrazole. ResearchGate. [Link]

• Differential Scanning Calorimetry (DSC) Manual. University of Washington. [Link]

• Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. ResearchGate. [Link]

• Planning protection measures against runaway reactions using criticality classes. ResearchGate. [Link]

• Safe Handling of Cannulas and Needles in Chemistry Laboratories. ResearchGate. [Link]

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Technical Support Center: Reaction Condition Optimization for Pyrazole Functionalization

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for pyrazole functionalization. This guide is designed to provide in-depth troubleshooting advice and practical, step-by-step protocols to address common challenges encountered during the synthesis and modification of pyrazole derivatives. As Senior Application Scientists, we have structured this resource to not only offer solutions but also to explain the underlying chemical principles governing these powerful reactions.

I. General Troubleshooting and Optimization Workflow

Encountering low yields, poor regioselectivity, or unexpected side products is a common part of synthetic chemistry. The key to overcoming these challenges lies in a systematic approach to reaction optimization.

A. The Causality behind Experimental Choices

The functionalization of the pyrazole ring is a delicate interplay of electronic and steric factors. The pyrazole nucleus possesses distinct reactive sites: the two nitrogen atoms (N1 and N2) and three carbon atoms (C3, C4, and C5). The N1 position is a pyrrole-like acidic nitrogen, while the N2 is a pyridine-like basic nitrogen. Electrophilic substitution typically favors the C4 position, whereas nucleophilic attack is more likely at the C3 and C5 positions[1][2]. Understanding these intrinsic properties is the first step in designing a successful functionalization strategy.

B. Self-Validating Troubleshooting Workflow

A logical and iterative approach to troubleshooting is essential. The following workflow provides a self-validating system to diagnose and resolve common issues in pyrazole functionalization.

Caption: A systematic workflow for troubleshooting pyrazole functionalization reactions.

II. Frequently Asked Questions (FAQs) by Reaction Type

This section addresses specific issues encountered in common pyrazole functionalization reactions.

A. N-Arylation Reactions

Q1: I am getting a mixture of N1 and N2 arylated regioisomers with my unsymmetrical pyrazole. How can I improve the selectivity?

A1: Regioselectivity in N-arylation is a common challenge stemming from the tautomeric nature of N-unsubstituted pyrazoles[1][3]. Several factors can be tuned to favor one isomer over the other.

• Steric Hindrance: The less sterically hindered nitrogen is generally favored. If your pyrazole has a bulky substituent at the C3 or C5 position, the incoming aryl group will preferentially attack the more accessible nitrogen.

• Catalyst and Ligand System: The choice of catalyst and ligand is critical.

  • Copper-Catalyzed Systems: Copper(I) catalysts, often in combination with diamine ligands, are effective for N-arylation[4][5][6]. The ligand can influence the steric environment around the copper center, thereby directing the arylation.

  • Palladium-Catalyzed Systems: While less common for simple N-arylation of pyrazoles, palladium catalysis can be effective, particularly with bulky phosphine ligands like tBuBrettPhos for couplings with aryl triflates[7].

• Base Selection: The base deprotonates the pyrazole, and its strength and nature can influence the regioselectivity. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄[7]. The choice can be solvent-dependent; for instance, K₂CO₃ in DMSO is often effective for selective N1-arylation[7].

• Solvent Effects: The solvent plays a crucial role. Aprotic solvents like toluene, chlorobenzene, or DMF are commonly used for N-arylation reactions[7][8]. In some cases, fluorinated alcohols can enhance regioselectivity[7].

Parameter	Condition A (Favors N1)	Condition B (Favors N2)	Rationale
Catalyst	CuI / Diamine Ligand	Pd(OAc)₂ / Bulky Ligand	Ligand sterics can block one nitrogen site.
Base	Cs₂CO₃ (stronger, bulkier)	K₂CO₃ (weaker, smaller)	The counter-ion can influence the aggregation state.
Solvent	Toluene (non-coordinating)	DMF (coordinating)	Solvent can interact with the catalyst or pyrazole anion.
Temperature	80-110 °C	100-140 °C	Higher temperatures may overcome steric barriers.

B. C-H Functionalization

Q2: My C-H activation reaction is giving low yields and multiple products. How can I achieve regioselective functionalization at a specific carbon?

A2: Direct C-H functionalization is a powerful tool but achieving high regioselectivity can be challenging[9][10]. The inherent reactivity of the pyrazole ring often leads to a mixture of C3, C4, and C5 functionalized products[1].

• Directing Groups: The most reliable strategy for controlling regioselectivity is the use of a directing group. The Lewis basic N2 atom of the pyrazole ring can itself act as a directing group in many transition-metal-catalyzed reactions[10]. Attaching a directing group to the N1 position can steer the functionalization to a specific carbon.

• Inherent Reactivity: In the absence of a strong directing group, the inherent electronics of the pyrazole ring take over. The C5 proton is the most acidic, making it susceptible to deprotonation and subsequent functionalization[10]. The C4 position is the most nucleophilic, making it the preferred site for electrophilic aromatic substitution[2][10].

• Catalyst and Ligand Choice: The metal catalyst and its coordinating ligands are paramount. Palladium, rhodium, and copper catalysts are commonly employed[8]. The ligand can influence both the reactivity and the regioselectivity of the C-H activation step.

• Solvent and Additives: The solvent can dramatically alter the regioselectivity. For instance, protic solvents have been shown to favor arylation at the C4 position[8][11]. Additives like silver salts can act as oxidants and facilitate the catalytic cycle in certain C-H functionalization reactions.

Caption: Decision tree for selecting a C-H functionalization strategy based on the desired regioselectivity.

C. Halogenation Reactions

Q3: I am attempting to mono-iodinate my pyrazole at the C4 position but am getting significant amounts of di-iodinated product and reaction at other sites. How can I improve this?

A3: Halogenation, particularly iodination, can be prone to over-reaction, especially on electron-rich pyrazole rings[12]. Achieving mono-selectivity requires careful control of the reaction conditions.

• Choice of Halogenating Agent: The reactivity of the halogenating agent is a key parameter.

  • For chlorination , N-chlorosuccinimide (NCS) is a common and effective reagent[13].

  • For bromination , N-bromosuccinimide (NBS) is widely used[14][15].

  • For iodination , a variety of reagents can be employed. Elemental iodine (I₂) in the presence of an oxidant like HIO₃ or ceric ammonium nitrate (CAN) is effective[12][13]. N-iodosuccinimide (NIS) is another common choice[13].

• Reaction Conditions:

  • Stoichiometry: Carefully control the stoichiometry of the halogenating agent. Using a slight excess may be necessary for full conversion, but a large excess will lead to over-halogenation.

  • Temperature: Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to minimize side reactions.

  • Solvent: Aprotic solvents like CCl₄, CH₂Cl₂, or acetonitrile are typically used[13][14].

• Substrate Reactivity: If the pyrazole ring is highly activated by electron-donating groups, it will be more susceptible to multiple halogenations[12]. In such cases, using a less reactive halogenating agent or milder conditions is crucial.

• Protecting Groups: If other functional groups in the molecule are susceptible to halogenation, they should be protected prior to the reaction[12].

Problem	Potential Cause	Troubleshooting Strategy
Over-halogenation	Pyrazole ring is too activated; Reagent is too reactive.	Use a milder halogenating agent (e.g., ICl instead of I₂/oxidant). Lower the reaction temperature. Carefully control stoichiometry.
Reaction at other sites	Other functional groups are reactive.	Protect susceptible functional groups (e.g., Boc for amines).
Low Yield	Incomplete reaction.	Increase reaction time or temperature slightly. Use a more reactive halogenating agent.

III. Experimental Protocols

A. General Procedure for Copper-Catalyzed N-Arylation of Pyrazole

This protocol is a general starting point and may require optimization for specific substrates.

• To an oven-dried reaction vial, add pyrazole (1.0 mmol), aryl halide (1.2 mmol), CuI (0.1 mmol, 10 mol%), a diamine ligand (e.g., N,N'-dimethylethylenediamine, 0.2 mmol, 20 mol%), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add anhydrous solvent (e.g., toluene or DMF, 3-5 mL).

• Seal the vial and heat the reaction mixture at the desired temperature (typically 80-120 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

B. General Procedure for Palladium-Catalyzed C4-Arylation of N-Substituted Pyrazole

This procedure is adapted for direct arylation at the C4 position.

• In a reaction tube, combine the N-substituted pyrazole (1.0 mmol), aryl bromide (1.5 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), and a suitable base such as K₂CO₃ (2.0 mmol)[11].

• Add a protic solvent such as 2-ethoxyethan-1-ol or a fluorinated alcohol (e.g., TFE)[7][11].

• Seal the tube and heat to a high temperature (e.g., 120-150 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, dilute with ethyl acetate, and wash with water.

• Dry the organic layer over MgSO₄, filter, and concentrate.

• Purify the residue by flash chromatography.

IV. References

• Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing).

• Transition-metal-catalyzed C–H functionalization of pyrazoles | Request PDF.

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc - KTU ePubl.

• A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs - R Discovery.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH.

• Technical Support Center: Improving the Regioselectivity of Pyrazole N-Arylation - Benchchem.

• avoiding fragmentation of the pyrazole ring during functionalization. - Benchchem.

• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds.

• Synthetic strategies of pyrazole‐directing C−H activation. - ResearchGate.

• identifying side reactions in the synthesis of iodinated pyrazoles - Benchchem.

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC.

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II” - MDPI.

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review | ACS Omega.

• Halogenation of Pyrazoles Using N ‐Halosuccinimides in CCl 4 and in Water.

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC - NIH.

• Mild Conditions for Copper‐Catalysed N‐Arylation of Pyrazoles - ResearchGate.

• Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles - PubMed.

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties - MDPI.

• Recent Advances in Synthesis and Properties of Pyrazoles - MDPI.

• Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles | The Journal of Organic Chemistry - ACS Publications.

• Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent | The Journal of Organic Chemistry - ACS Publications.

• Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides - MDPI.

• Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways - Arabian Journal of Chemistry.

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC - NIH.

• Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs) - Who we serve.

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Technical Support Center: Overcoming Low Reactivity in Cross-Coupling of Bromopyrazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the palladium-catalyzed cross-coupling of bromopyrazoles. Pyrazole scaffolds are vital in medicinal chemistry, but their functionalization via cross-coupling is often plagued by low reactivity. This resource is designed to help you navigate these challenges by explaining the underlying chemical principles and providing actionable, field-proven solutions.

The Core Challenge: Why Are Bromopyrazoles Difficult Coupling Partners?

The low reactivity of bromopyrazoles in cross-coupling reactions stems from a combination of electronic and structural factors:

• Electronic Effects: The pyrazole ring is an electron-rich π-excessive system. This electronic character strengthens the C-Br bond, making the crucial initial step of the catalytic cycle—oxidative addition of the palladium(0) catalyst—energetically unfavorable.[1]

• Catalyst Inhibition: The lone pairs on the pyrazole's nitrogen atoms can coordinate strongly to the palladium center. This coordination can sequester the catalyst in an inactive state, effectively poisoning it and halting the catalytic cycle.[2][3] This is a particularly significant issue for pyrazoles with an unprotected N-H group.

• Steric Hindrance: Substituents adjacent to the bromine atom can physically block the bulky palladium catalyst from approaching the C-Br bond, further impeding oxidative addition.

Understanding these root causes is the first step toward designing a successful reaction strategy.

Troubleshooting Guide: From Failed Reaction to Desired Product

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Issue: My Suzuki-Miyaura Coupling Shows Low or No Conversion

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, but it is particularly sensitive to the electronic nature of bromopyrazoles.

Q: I'm using a standard catalyst like Pd(PPh₃)₄ and seeing no product. What's the first thing I should change?

A: Your primary issue is likely a failure in the oxidative addition step. Standard, less electron-rich phosphine ligands like triphenylphosphine (PPh₃) are often insufficient for activating the strong C-Br bond of an electron-rich pyrazole.

Solution: Switch to a modern catalyst system that utilizes bulky, electron-rich biaryl monophosphine ligands. These ligands are specifically designed to accelerate difficult oxidative additions and subsequent reductive elimination steps.

• Recommended Ligands: SPhos, XPhos, and RuPhos are excellent starting points.[2][4] They promote the formation of a highly reactive, monoligated L-Pd(0) species, which is crucial for the catalytic cycle.

• Consider a Pre-catalyst: For enhanced reliability and reproducibility, use a well-defined palladium pre-catalyst, such as an XPhos-palladacycle (e.g., XPhos Pd G3). Pre-catalysts ensure a consistent ligand-to-metal ratio and provide a reliable route to the active Pd(0) species in solution.[2][5]

Q: My bromopyrazole is being consumed, but I'm getting significant homocoupling of my boronic acid and/or protodeboronation. What does this mean?

A: This indicates that the oxidative addition is likely proceeding, but the subsequent transmetalation step is too slow. The organopalladium(II) intermediate is lingering, allowing side reactions to occur. Protodeboronation (replacement of the boronic acid group with hydrogen) is a common issue, especially with less stable boronic acids.

Solutions:

• Optimize the Base: The base is critical for activating the boronic acid for transmetalation.[6] Switch from weaker bases like Na₂CO₃ to stronger, non-nucleophilic bases such as K₃PO₄ or Cs₂CO₃.[2][7] These bases more effectively form the reactive boronate species required for transmetalation.

• Stabilize the Nucleophile: Convert your boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin).[8] These are generally more robust against protodeboronation.

• Solvent System: While a small amount of water is often necessary to solubilize inorganic bases like K₃PO₄, excess water can promote protodeboronation.[1] If this side reaction is severe, consider using anhydrous conditions with a more soluble base or switching to a different solvent system like dioxane/water or toluene/water.

Issue: My Buchwald-Hartwig Amination Is Unsuccessful

Forming a C-N bond with a bromopyrazole introduces new challenges, as both the pyrazole and the amine coupling partner can act as catalyst inhibitors.

Q: Why is my Buchwald-Hartwig reaction failing even with a good ligand for Suzuki coupling?

A: C-N bond formation has different mechanistic requirements than C-C bond formation. The amine itself can compete with the phosphine ligand for a coordination site on the palladium, and the N-H of an unprotected pyrazole can deactivate the catalyst.[9] This often requires even more specialized and sterically demanding ligands.

Solutions:

• Employ Specialized Ligands: For difficult aminations of heteroaryl halides, very bulky ligands are often necessary to facilitate the reductive elimination step that forms the C-N bond. Ligands such as tBuBrettPhos, Josiphos-type ligands, or the newer generation of Buchwald ligands are designed for these transformations.[9][10]

• Use a Strong, Non-nucleophilic Base: The base's role is to deprotonate the amine, making it a better nucleophile in the catalytic cycle. Strong bases like sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or potassium hexamethyldisilazide (KHMDS) are standard choices.[9][11]

• Address Unprotected N-H Groups: While older methods required N-protection, modern catalyst systems are often robust enough to couple unprotected N-H pyrazoles directly.[2][9] If you still face issues, protecting the pyrazole nitrogen with a group like trityl (Tr) or Boc can block its coordination to palladium, though this adds extra steps to your synthesis.[12]

Issue: My Sonogashira or Heck Coupling Is Not Working

These reactions, while powerful, have their own unique failure modes when applied to bromopyrazoles.

Q: My Sonogashira coupling gives a complex mixture, including what appears to be homocoupled alkyne.

A: The most common side reaction in Sonogashira couplings is the copper-mediated oxidative homocoupling of the terminal alkyne (Glaser coupling). This is almost always caused by the presence of oxygen.

Solutions:

• Ensure Rigorous Inert Conditions: The Sonogashira reaction must be performed under a strictly anaerobic atmosphere.[13] Thoroughly degas your solvent (e.g., via three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes) and maintain a positive pressure of inert gas throughout the reaction.

• Consider Copper-Free Conditions: If homocoupling persists, you can run the reaction without the copper(I) co-catalyst. This requires a highly active palladium/phosphine system, often with a stronger base, but it completely eliminates the Glaser coupling pathway.[14]

Q: My Heck reaction results in low conversion and significant dehalogenation of my bromopyrazole.

A: Dehalogenation (replacement of the bromine with hydrogen) is a frequent side reaction with electron-rich aryl bromides like bromopyrazoles.[15] It occurs when the catalytic cycle is interrupted after oxidative addition.

Solutions:

• Use Bulky, Electron-Rich Ligands: As with other couplings, ligands like P(tBu)₃ or biarylphosphines can accelerate the desired steps of the catalytic cycle, outcompeting the dehalogenation pathway.

• Add a Phase-Transfer Catalyst: The addition of a salt like tetrabutylammonium bromide (TBAB) can help stabilize the active Pd(0) catalyst and has been shown to suppress dehalogenation and improve yields in Heck reactions of challenging substrates.[15][16]

• Optimize the Base and Solvent: A non-coordinating organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is standard. The choice of a polar aprotic solvent like DMF or NMP can also influence the reaction rate and selectivity.

Data & Protocols

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of Bromopyrazoles

Catalyst / Ligand System	Base	Solvent	Temp (°C)	Notes
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane / H₂O (10:1)	100	A robust, general-purpose system for difficult couplings.[2]
XPhos Pd G3	Cs₂CO₃	Toluene or Dioxane	80-110	Excellent for sterically hindered substrates. Pre-catalyst offers high reproducibility.
Pd(OAc)₂ / RuPhos	K₂CO₃	t-AmylOH / H₂O	100	Good for a wide range of aryl and heteroaryl boronic acids.

Table 2: Recommended Starting Conditions for Buchwald-Hartwig Amination of Bromopyrazoles

Catalyst / Ligand System	Base	Solvent	Temp (°C)	Notes
tBuBrettPhos Pd G3	LHMDS	Toluene	100	Highly effective for coupling unprotected NH-pyrazoles with various amines.[9]
Pd₂(dba)₃ / Josiphos	NaOtBu	Dioxane	110	A powerful system for coupling with hindered secondary amines.
Pd(OAc)₂ / XPhos	K₃PO₄	t-BuOH	80-100	Milder conditions suitable for less challenging amine partners.

Detailed Protocol: Suzuki-Miyaura Coupling of a Sterically Hindered Bromopyrazole

This protocol is a representative starting point for a challenging coupling.

Reaction Setup:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the bromopyrazole (1.0 equiv.), the arylboronic acid or pinacol ester (1.5 equiv.), and potassium phosphate (K₃PO₄, 3.0 equiv.).

• Seal the flask with a rubber septum. Evacuate the flask and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%).

• Add the degassed solvent (e.g., 1,4-dioxane, to a concentration of ~0.1 M relative to the bromopyrazole).

• If using K₃PO₄, add a small amount of degassed water (e.g., 10% of the total solvent volume).

Reaction Execution:

• Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 100 °C).

• Stir the reaction vigorously for the specified time (typically 12-24 hours).

• Monitor the reaction progress by TLC or LC-MS by withdrawing small aliquots under inert atmosphere.

Work-up:

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and water.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visual Guides

Diagram 1: The Palladium Catalytic Cycle

This diagram illustrates the fundamental steps in a Suzuki-Miyaura cross-coupling reaction. Overcoming the low reactivity of bromopyrazoles involves optimizing the catalyst and conditions to favor the "Oxidative Addition" and "Transmetalation" steps while ensuring the "Reductive Elimination" is efficient.

Caption: A decision tree for troubleshooting bromopyrazole couplings.

Frequently Asked Questions (FAQs)

Q: Which bromine position on the pyrazole ring (C3, C4, or C5) is the most reactive? A: Generally, the C4 position is the most electronically similar to a standard bromobenzene and is often the most reactive. The C3 and C5 positions are adjacent to the ring nitrogens, which can exert a stronger electronic influence and present greater steric hindrance, often making them less reactive.

Q: How do other substituents on the pyrazole ring affect reactivity? A: Electron-withdrawing groups (EWGs) on the pyrazole ring can make the C-Br bond more susceptible to oxidative addition, thereby increasing reactivity. [17]Conversely, additional electron-donating groups (EDGs) will further decrease the reactivity and require more forceful conditions or highly active catalysts.

Q: My reaction mixture turns black and looks heterogeneous. Does this mean my catalyst has crashed out and is dead? A: Not necessarily. The formation of black, finely divided palladium metal (palladium black) is common in many cross-coupling reactions, especially during the in situ reduction of a Pd(II) source. [1]While excessive formation can indicate catalyst decomposition, many successful reactions proceed as black suspensions. The key is whether conversion is occurring. If the reaction has stalled, then catalyst decomposition is a likely culprit.

Q: When is it better to use a pre-catalyst versus generating the catalyst in situ from a source like Pd₂(dba)₃? A: While in situ generation is flexible, it can sometimes be irreproducible. The ratio of ligand to palladium can be inconsistent, and the reduction of the Pd(II) source to the active Pd(0) can be inefficient or lead to side reactions. [5]A pre-catalyst is a stable, well-defined Pd(II) complex that reliably generates the active L-Pd(0) species under the reaction conditions, leading to more consistent and often higher yields, especially for challenging substrates. [18]

References

• Time Inform
• Anderson, K. W., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• Rojas Lab (2022). CROSS-COUPLING reactions - everything YOU need to know!YouTube.
• Khan, I., et al. (2019). Suzuki–Miyaura Reactions of (4-bromophenyl)
• Suzuki Coupling.Organic Chemistry Portal.
• Nova, A., et al. (2020). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design.Royal Society of Chemistry.
• Buchwald-Hartwig Cross Coupling Reaction.Organic Chemistry Portal.
• Shitov, I. V., et al. (2025). Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives.
• Sonogashira Coupling.Organic Chemistry Portal.
• Wang, G., et al. (2018). Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib.Beilstein Journal of Organic Chemistry.
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• User discussion on "Diagnosing issues with a failed Suzuki coupling?".Reddit r/Chempros.
• Technical Support Center: Catalyst Selection for Difficult Couplings with 2-Bromo-4-methylpyridine.Benchchem.
• Sonogashira coupling.Wikipedia.
• Fors, B. P., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides.
• Ghaffari, B., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
• Zhang, Z-Q., et al. (2018). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design.
• Kowalska, A., et al. (2020). Sonogashira and Suzuki‐Miyaura coupling of brominated pyrazoles.
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.
• Kus, A., et al. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine.MDPI.
• OpenChemHub (2024). Ligand design for cross-couplings: phosphines.YouTube.
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？WuXi AppTec.

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Technical Support Center: NMR Analysis of 3,4,5-Tribromopyrazole

Welcome to the technical support guide for identifying impurities in 3,4,5-Tribromopyrazole using Nuclear Magnetic Resonance (NMR) spectroscopy. This resource is designed for researchers, chemists, and quality control professionals who work with this compound. Here, we address common challenges and provide expert insights and practical troubleshooting protocols in a direct question-and-answer format.

Part 1: Foundational Understanding

Q1: What should the NMR spectrum of pure 3,4,5-Tribromopyrazole look like?

Answer: Understanding the baseline spectrum of the pure compound is the critical first step. 3,4,5-Tribromopyrazole (C₃HBr₃N₂) has a simple and highly characteristic NMR signature.

• ¹H NMR: The molecule has only one proton, which is attached to a nitrogen atom (the N-H proton). Due to rapid chemical exchange and quadrupole broadening from the adjacent nitrogen atoms, this proton typically appears as a very broad singlet in the downfield region of the spectrum, often between 13-15 ppm. Its broadness and exchangeability with deuterium mean it will disappear upon adding a drop of D₂O to the NMR tube, a key confirmatory test.

• ¹³C NMR: The proton-decoupled ¹³C NMR spectrum is expected to show three distinct signals, one for each of the brominated carbon atoms (C3, C4, and C5). The exact chemical shifts can vary with the solvent, but they will be in the aromatic/heteroaromatic region. The carbon atoms directly bonded to bromine are expected to be significantly shifted compared to the parent pyrazole molecule.[1]

Part 2: Troubleshooting Common Impurities

This section addresses the most frequently encountered impurities. The presence of these impurities is often linked to the synthetic route, which typically involves the exhaustive bromination of pyrazole.[2][3]

Q2: I see sharp peaks in the aromatic region (6.0-8.0 ppm) of my ¹H NMR spectrum. What are they?

Answer: The presence of sharp signals in this region strongly indicates incomplete bromination. Pure 3,4,5-Tribromopyrazole has no C-H protons and therefore should not show signals here. These peaks likely correspond to partially brominated pyrazole intermediates.

Causality: The bromination of pyrazole can be difficult to drive to completion, often resulting in a mixture of products.[2] The C4 position of pyrazole is the most electron-rich and thus the most reactive towards electrophilic substitution, followed by the C3 and C5 positions.[4] Therefore, incompletely reacted material is a common impurity.

Most Likely Impurities:

• 4-Bromopyrazole: Will show two signals, a singlet for the H4 proton and a singlet for the equivalent H3/H5 protons.

• 3,4-Dibromopyrazole & 4,5-Dibromopyrazole: These will each show a distinct singlet for their remaining C-H proton.

• Unreacted Pyrazole: Will show a triplet for the H4 proton (~6.3 ppm) and a doublet for the H3/H5 protons (~7.6 ppm).[5]

Table 1: Estimated ¹H Chemical Shifts for Common Bromopyrazole Impurities

Compound	Proton Signal(s)	Estimated Chemical Shift (ppm in DMSO-d₆)	Multiplicity
Pyrazole	H3 / H5	~7.6	d
H4	~6.3	t
4-Bromopyrazole	H3 / H5	~7.8	s
3,4-Dibromopyrazole	H5	~8.0	s
4,5-Dibromopyrazole	H3	~7.9	s

Note: These are estimated values. Actual shifts can vary based on solvent and concentration.

Q3: My ¹³C spectrum has more than three signals in the 90-140 ppm range. What does this mean?

Answer: Similar to the ¹H NMR, extra peaks in the ¹³C spectrum point towards the presence of pyrazole-based impurities. Each unique carbon environment will produce a distinct signal. The presence of a C-H bond (instead of a C-Br bond) dramatically changes the chemical shift of the carbon atom.

Expert Insight: Use a DEPT (Distortionless Enhancement by Polarization Transfer) or APT (Attached Proton Test) experiment. These NMR sequences can differentiate between C, CH, CH₂, and CH₃ carbons. For this specific problem, a DEPT-135 or APT experiment will show carbons with an attached proton (CH) as positive signals, while quaternary carbons (like C-Br) will be absent or inverted, providing a rapid method to confirm if the extra peaks are from incompletely brominated species.

Q4: I've identified residual solvents, but there's another persistent singlet I can't identify. What else could it be?

Answer: Beyond starting materials and intermediates, impurities can arise from side reactions or the breakdown of reagents and solvents used in the synthesis.[6][7] For instance, if N-Bromosuccinimide (NBS) is used as the brominating agent, residual succinimide could be present, which would appear as a singlet around 2.5 ppm in DMSO-d₆. If dimethylformamide (DMF) was used as a solvent, its thermal decomposition can generate dimethylamine, which could potentially react to form minor byproducts.[7]

Part 3: Experimental Protocols & Workflows

Systematic Workflow for Impurity Identification

A logical, step-by-step process is crucial for efficient and accurate impurity analysis. The following workflow is recommended.

Caption: Workflow for NMR-based impurity identification.

Protocol 1: Standard Sample Preparation and ¹H NMR Analysis

• Sample Weighing: Accurately weigh 5-10 mg of your 3,4,5-Tribromopyrazole sample into a clean, dry vial.

• Solvent Addition: Add approximately 0.6 mL of a deuterated solvent (DMSO-d₆ is recommended due to its ability to dissolve a wide range of organic compounds and its high boiling point).

• Dissolution: Vortex the vial until the sample is fully dissolved. If necessary, gentle warming can be applied.

• Transfer: Transfer the solution to a clean 5 mm NMR tube.

• Acquisition: Acquire a standard ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 seconds to allow for the typically slow-relaxing quaternary carbons and the N-H proton to be properly observed.

• D₂O Exchange: Remove the tube from the spectrometer, add one drop of deuterium oxide (D₂O), shake gently to mix, and re-acquire the ¹H NMR spectrum to confirm the identity of the N-H proton.

Q5: Why is DMSO-d₆ the recommended solvent?

Answer: The choice of solvent is a critical experimental parameter.

• Solubility: 3,4,5-Tribromopyrazole, like many nitrogen heterocycles, has moderate polarity and exhibits good solubility in DMSO.

• Chemical Shift Range: DMSO's residual proton peak appears at ~2.5 ppm, which does not overlap with the key aromatic or N-H regions of interest for pyrazole analysis.

• N-H Observation: In protic solvents like methanol-d₄, the N-H proton signal can exchange with the solvent's deuterium, leading to its disappearance or significant broadening. Aprotic solvents like DMSO-d₆ or CDCl₃ are superior for observing exchangeable protons. However, CDCl₃ is less effective at dissolving polar impurities.

Part 4: Advanced Characterization

Q6: I have multiple, overlapping signals and cannot assign the impurity structures. What should I do next?

Answer: When ¹H and ¹³C spectra are insufficient due to complexity or overlapping signals, 2D NMR spectroscopy is the next logical step.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to. It is the most effective way to confirm which carbon signals belong to C-H groups from impurities.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2 or 3 bonds away. It is invaluable for piecing together molecular fragments and confirming the substitution pattern on the pyrazole ring. For example, you can see a correlation from a C-H proton to the neighboring C-Br carbons, confirming its position.

• COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to each other (i.e., are on adjacent carbons). While not useful for the fully substituted target compound, it can help identify spin systems within larger, unexpected impurities.

Structural Relationships of Potential Impurities

The following diagram illustrates the relationship between the target compound and its most common process-related impurities.

Caption: Synthetic relationship of brominated pyrazoles.

References

• ResearchGate. (n.d.). 1 H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... [Figure]. Retrieved from [Link]

• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. [Figure]. Retrieved from [Link]

• Balacco, G. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry, 54(7), 572-576. Available from: [Link]

• Cabildo, P., Claramunt, R. M., & Elguero, J. (1984). 13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives. Organic Magnetic Resonance, 22(9), 603-607. Available from: [Link]

• PubChem. (n.d.). 3,4,5-tribromo-1H-pyrazole. Retrieved from [Link]

• Chem-Impex. (n.d.). 3,4,5-Tribromopyrazole. Retrieved from [Link]

• Request PDF. (n.d.). A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. Retrieved from [Link]

• Limbach, H. H., et al. (2004). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. New Journal of Chemistry, 28(7), 846-854. Available from: [Link]

• ResearchGate. (n.d.). Scope of the bromination of pyrazole derivatives, phenothiazine and indoles. Reaction conditions. Retrieved from [Link]

• University College London. (n.d.). Chemical shifts. Retrieved from [Link]

• Wang, Y., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega, 5(45), 29364–29370. Available from: [Link]

• Elguero, J., et al. (2004). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 28(7), 846-854. Available from: [Link]

• ResearchGate. (n.d.). Table 2. 1 H NMR chemical shifts of compounds 11, 12: δ H [ppm]. Retrieved from [Link]

• ResearchGate. (n.d.). Bromination of pyrazole derivatives. [Figure]. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3,4,5-trinitropyrazole. Retrieved from [Link]

• Boron Molecular. (n.d.). Buy 3,4,5-Tribromopyrazole. Retrieved from [Link]

• PubMed. (2019). Photodegradation of the novel brominated flame retardant 2,4,6-Tris-(2,4,6-tribromophenoxy)-1,3,5-triazine in solvent system: Kinetics, photolysis products and pathway. Chemosphere, 229, 77-85. Available from: [Link]

• PubChem. (n.d.). 3-Amino-5-hydroxyprazole. Retrieved from [Link]

• ResearchGate. (n.d.). Bromination of Pyrazole and Pyrazolate Ligands in [Mo5S5(pz)4(pzH)5]Br2. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-NMR spectra: a) 1,3-diphenyl-5-pyrazolone, b)... [Figure]. Retrieved from [Link]

• ResearchGate. (n.d.). Selective bromination of the SEM-protected 1H-imidazo[1,2-b]pyrazole 15a. [Figure]. Retrieved from [Link]

• Mansouri, F., et al. (2023). Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. Polymers, 15(16), 3418. Available from: [Link]

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• Iriepa, I., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3493. Available from: [Link]

• SpectraBase. (n.d.). 3,4,5-Trimethoxyphenol - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,4,5-Tribromopyrazole

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3,4,5-tribromopyrazole. Rather than examining the molecule in isolation, we will employ a comparative approach, building our understanding from the foundational spectrum of the parent pyrazole heterocycle. This method allows for a more intuitive grasp of substituent effects and provides researchers with a logical framework for interpreting the spectra of complex halogenated heterocycles. The insights and protocols herein are designed for researchers, scientists, and drug development professionals who rely on NMR for unambiguous structural elucidation.

Pillar 1: The Spectroscopic Baseline - Unsubstituted Pyrazole

To interpret the spectrum of a complex molecule, one must first understand its parent scaffold. Pyrazole is an aromatic, five-membered heterocycle with two adjacent nitrogen atoms. A key feature is its tautomerism: the N-H proton can reside on either nitrogen atom, leading to a rapid exchange process in solution.

On the NMR timescale at room temperature, this tautomerism renders the molecule symmetric. Consequently, the C3 and C5 positions (and their attached protons) become chemically equivalent, as do the N1 and N2 atoms.[1] This has profound implications for its NMR spectra.

¹H NMR of Pyrazole: The spectrum is simpler than a static structure would suggest.

• H3/H5 Protons: These appear as a single, combined signal. Due to coupling with the H4 proton, this signal is a doublet.

• H4 Proton: This proton is coupled to the two equivalent H3/H5 protons, resulting in a triplet.

• N-H Proton: This signal is often broad due to quadrupole coupling with the ¹⁴N nucleus and chemical exchange with the solvent or trace water. Its chemical shift is highly dependent on solvent, concentration, and temperature.[1][2]

¹³C NMR of Pyrazole: Similarly, the carbon spectrum reflects the time-averaged symmetry.

• C3/C5 Carbons: A single resonance is observed for these two carbons.

• C4 Carbon: A distinct resonance, typically upfield from C3/C5.

The table below summarizes typical chemical shift values for pyrazole, which will serve as our reference baseline.

Compound	Nucleus	Position	Chemical Shift (δ, ppm)	Solvent
Pyrazole	¹H	H3, H5	~7.6	CDCl₃
¹H	H4	~6.3	CDCl₃
¹H	N-H	Variable (e.g., ~12-13)	DMSO-d₆
¹³C	C3, C5	~134.7	CDCl₃
¹³C	C4	~105.9	CDCl₃
Data compiled from various sources, including standard NMR databases.[3][4]

Pillar 2: Introducing a Perturbation - The Effect of Bromine at C4

Before analyzing the tribrominated target, we will examine an intermediate: 4-bromopyrazole. Introducing a single, strongly electronegative and bulky bromine atom at the C4 position breaks the molecule's symmetry and induces predictable electronic effects.

¹H NMR of 4-Bromopyrazole: The loss of the H4 proton and the broken symmetry simplify the spectrum.

• H3/H5 Protons: Due to the C4-bromo substitution, the tautomeric equilibrium still renders H3 and H5 chemically equivalent. With the H4 proton gone, their signal collapses from a doublet into a sharp singlet.[5]

• N-H Proton: The signal remains broad and variable.

¹³C NMR of 4-Bromopyrazole: The substituent effects are clear.

• C3/C5 Carbons: These remain equivalent and their chemical shift is only slightly altered compared to pyrazole.

• C4 Carbon: The direct attachment of bromine causes a dramatic downfield shift due to the inductive effect. However, a competing phenomenon known as the "heavy atom effect" introduces a shielding contribution. The net result is a significant shift, but its prediction requires empirical data. Crucially, the C4 signal is now a carbon directly bonded to bromine, and its resonance will be significantly less intense and potentially broader. The value is found to be around 92 ppm.[6][7]

Compound	Nucleus	Position	Chemical Shift (δ, ppm)	Solvent
4-Bromopyrazole	¹H	H3, H5	~7.6	CDCl₃
¹³C	C3, C5	~137.5	DMSO-d₆
¹³C	C4	~92.0	DMSO-d₆
Data compiled from various sources.[5][6]

Pillar 3: The Target Molecule - Spectral Analysis of 3,4,5-Tribromopyrazole

With a solid comparative foundation, we can now confidently predict and interpret the spectra of 3,4,5-tribromopyrazole. This molecule is a key intermediate in the synthesis of fungicides and other agrochemicals.[8][9] All carbon atoms of the pyrazole ring are now substituted with bromine atoms.

Expected ¹H NMR Spectrum of 3,4,5-Tribromopyrazole

The ¹H NMR spectrum of this compound is expected to be remarkably simple, yet informative.

• Ring Protons: There are no protons attached to the pyrazole ring's carbon atoms (C3, C4, C5). Therefore, the characteristic aromatic signals seen in pyrazole and 4-bromopyrazole will be absent.

• N-H Proton: The only proton belonging to the molecule is the one attached to the nitrogen atom. This signal is expected to be:

  • A Singlet: As there are no adjacent protons to couple with.

  • Broad: Due to quadrupolar relaxation from the adjacent ¹⁴N and proton exchange.

  • Variable Chemical Shift: Highly sensitive to the choice of solvent (e.g., CDCl₃ vs. DMSO-d₆), sample concentration, and temperature due to its involvement in hydrogen bonding. In a non-polar solvent like CDCl₃, it may appear further upfield, while in a hydrogen-bond-accepting solvent like DMSO-d₆, it will be shifted significantly downfield.

The primary purpose of the ¹H NMR spectrum for this molecule is to confirm the absence of C-H protons on the ring and to observe the N-H proton, confirming the integrity of the pyrazole core.

Expected ¹³C NMR Spectrum of 3,4,5-Tribromopyrazole

The ¹³C NMR spectrum provides the definitive fingerprint of the carbon backbone.

• C3, C4, and C5 Carbons: We expect to see three distinct signals, one for each carbon atom, as the molecule is no longer symmetric.

  • Chemical Shifts: Predicting the exact chemical shifts is complex. Each carbon is directly attached to a bromine atom, which will induce a strong "heavy atom" shielding effect. This effect generally shifts signals upfield compared to what electronegativity alone would suggest. By comparing with 4-bromopyrazole (C4 at ~92 ppm), we can anticipate the signals for C3, C4, and C5 to appear in a region significantly shifted from unsubstituted pyrazole.

  • Signal Intensity: Carbon atoms directly bonded to halogens often exhibit reduced signal intensity in ¹³C NMR due to long relaxation times and the absence of a Nuclear Overhauser Effect (NOE) enhancement from attached protons. Therefore, acquiring a high-quality spectrum may require a greater number of scans and a longer relaxation delay.

Compound	Nucleus	Position	Predicted Chemical Shift (δ, ppm)	Key Features
3,4,5-Tribromopyrazole	¹H	N-H	Highly Variable (e.g., 5-13 ppm)	Broad singlet; position is solvent and concentration dependent.
¹H	H3, H4, H5	Absent	Confirms full substitution.
¹³C	C3, C4, C5	~90 - 115 ppm (estimated)	Three distinct, low-intensity signals expected.

This analytical approach, moving from a simple to a complex analog, provides a robust framework for spectral assignment.

Pillar 4: A Self-Validating Experimental Protocol

Trustworthiness in scientific data begins with a meticulous and well-justified experimental protocol. The following procedure is designed for acquiring high-quality NMR data for 3,4,5-tribromopyrazole.

Step-by-Step Methodology

• Sample Preparation:

  • Massing: Accurately weigh approximately 10-15 mg of 3,4,5-tribromopyrazole directly into a clean, dry NMR tube. The higher concentration helps compensate for the low intensity of the ¹³C signals.

  • Solvent Selection: Add approximately 0.6 mL of deuterated solvent.

    • Recommended: DMSO-d₆ is an excellent choice. Its high polarity effectively dissolves the pyrazole, and it will shift the N-H proton far downfield, away from other potential signals.

    • Alternative: CDCl₃ can also be used. The N-H proton will appear more upfield. Ensure the use of high-purity solvent to minimize the residual water peak.

  • Dissolution: Cap the NMR tube and gently vortex or invert until the sample is fully dissolved. A brief session in an ultrasonic bath may aid dissolution if necessary.

• NMR Spectrometer Setup & Acquisition:

  • Instrumentation: Use a spectrometer with a minimum field strength of 400 MHz for optimal resolution.

  • Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks.

  • ¹H NMR Acquisition:

    • Pulse Program: A standard single-pulse experiment is sufficient.

    • Number of Scans: 16-32 scans are typically adequate.

    • Relaxation Delay (d1): A delay of 1-2 seconds is appropriate.

  • ¹³C NMR Acquisition:

    • Pulse Program: Use a standard proton-decoupled pulse program (e.g., zgpg30).

    • Number of Scans: A significantly higher number of scans is required due to the low natural abundance of ¹³C and the long relaxation times of the quaternary, brominated carbons. Start with 1024 scans and increase if necessary.

    • Relaxation Delay (d1): This is a critical parameter. Use a longer delay of 5-10 seconds to allow the quaternary carbons to fully relax between pulses, ensuring more accurate signal integration and preventing signal attenuation.

• Data Processing:

  • Apply standard Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the residual solvent peak (DMSO-d₆: δ 2.50 ppm for ¹H, δ 39.52 ppm for ¹³C; CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

Workflow Visualizations

Caption: Workflow for NMR Sample Preparation and Data Acquisition.

Caption: Logical flow for interpreting the spectra via comparative analysis.

References

• PrepChem. (n.d.). Synthesis of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid. Retrieved from PrepChem.com. [Link]

• Chen, X., et al. (2012). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles. Retrieved from researchgate.net. [Link]

• Kornis, G. (1973). A HIGHLY EFFICIENT SYNTHESIS OF 3,4,5-TRIBROMO-N,N,α-TRIMETHYLPYRAZOLE-1-ACETMIDE. Organic Preparations and Procedures International, 5(3), 105-108. [Link]

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687. [Link]

• Limon, I., et al. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry, 54(5), 419-423. [Link]

• Ok, S., Şen, E., & Kasımoğulları, R. (2014). 1H and 13C NMR Characterization of Pyrazole Carboxamide Derivatives. Journal of Chemistry, 2014, 1-8. [Link]

• SpectraBase. (n.d.). Pyrazole - Optional[1H NMR] - Spectrum. Retrieved from spectrabase.com. [Link]

• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. Retrieved from researchgate.net. [Link]

• Reddit. (2024). 1H NMR of pyrazole. Retrieved from reddit.com. [Link]

• PubChem. (n.d.). 4-Bromopyrazole. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Thomson, D. W., et al. (2008). A simple, modular method for the synthesis of 3,4,5-trisubstituted pyrazoles. The Journal of Organic Chemistry, 73(11), 4309-4312. [Link]

• Garnish, J. M., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5410. [Link]

• Wiley-VCH. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from onlinelibrary.wiley.com. [Link]

• ResearchGate. (n.d.). A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. Retrieved from researchgate.net. [Link]

• NIST. (n.d.). 1H-Pyrazole, 4-bromo-. Retrieved from webbook.nist.gov. [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 3,4,5-Tribromopyrazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, a thorough understanding of a molecule's behavior under mass spectrometric analysis is paramount for its identification, characterization, and quality control. This is particularly true for novel or highly substituted heterocyclic compounds, such as 3,4,5-tribromopyrazole, which are pivotal building blocks in medicinal chemistry and materials science. This guide provides an in-depth analysis of the electron ionization-mass spectrometry (EI-MS) fragmentation pattern of 3,4,5-tribromopyrazole, offering a comparative perspective with less-substituted brominated pyrazoles. By delving into the causality behind fragmentation pathways and providing detailed experimental considerations, this document serves as a practical resource for researchers navigating the complexities of mass spectral interpretation.

Theoretical Framework: Predicting the Fragmentation of a Tribrominated Heterocycle

The fragmentation of a molecule in an EI-MS is a consequence of its ionization by a high-energy electron beam (typically 70 eV), leading to the formation of a molecular ion (M+•) that is often energetically unstable. This excess energy is dissipated through a series of bond cleavages and rearrangements, resulting in a unique fragmentation pattern that serves as a molecular fingerprint.

For 3,4,5-tribromopyrazole, we can anticipate several key fragmentation pathways based on the established principles of pyrazole and halogenated compound mass spectrometry[1][2]:

• Halogen Loss: The carbon-bromine bond is relatively weak and prone to cleavage. The presence of three bromine atoms suggests that sequential loss of bromine radicals (•Br) or neutral Br2 molecules will be a dominant fragmentation route. The isotopic signature of bromine (79Br and 81Br in an approximate 1:1 ratio) will result in characteristic isotopic patterns for bromine-containing fragments.[3]

• Pyrazole Ring Fragmentation: The pyrazole ring itself is known to undergo characteristic fragmentation, primarily through the loss of hydrogen cyanide (HCN) and dinitrogen (N2)[1][2].

• Rearrangements: Halogen migration is a known phenomenon in the fragmentation of halogenated heterocyclic compounds. In the case of 3,4,5-tribromopyrazole, bromine migration could lead to the formation of unique fragment ions[1].

The interplay of these pathways will define the mass spectrum of 3,4,5-tribromopyrazole.

Experimental Data and Interpretation: The Case of 3,4,5-Tribromopyrazole

While a publicly available, complete mass spectrum of 3,4,5-tribromopyrazole is not readily found, a compilation of its mass spectral peaks is available through the PubChem database. This data, coupled with our theoretical understanding, allows for a reconstruction of its fragmentation pattern.

Table 1: Prominent Mass Spectral Peaks of 3,4,5-Tribromopyrazole

m/z	Putative Fragment	Proposed Fragmentation Pathway
304/306/308	[C3HBr3N2]+•	Molecular Ion (M+•)
225/227/229	[C3HBr2N2]+	M+• - •Br
146/148	[C3HBrN2]+	M+• - 2•Br
198/200/202	[C2Br2N]+	M+• - •Br - HCN
119/121	[C2BrN]+	M+• - 2•Br - HCN
67	[C3H3N2]+	M+• - 3•Br
40	[C2H2N]+	Fragmentation of the pyrazole ring

Note: The presence of multiple peaks for bromine-containing fragments is due to the natural isotopic abundance of 79Br and 81Br.

The molecular ion peak cluster around m/z 304-308 is a clear indicator of the compound's molecular weight and the presence of three bromine atoms. The subsequent loss of one and two bromine radicals is evidenced by the peaks at m/z 225-229 and 146-148, respectively. The loss of HCN from the monobrominated and dibrominated fragments is also a significant pathway, leading to the ions observed at m/z 119/121 and 198/200/202.

Comparative Analysis: Insights from Simpler Brominated Pyrazoles

To better understand the influence of multiple bromine substituents on the fragmentation pattern, it is instructive to compare the data for 3,4,5-tribromopyrazole with that of its less-brominated analogs.

4-Bromopyrazole

The mass spectrum of 4-bromopyrazole is characterized by a prominent molecular ion peak and a base peak resulting from the loss of a bromine radical.

Table 2: Key Fragments in the Mass Spectrum of 4-Bromopyrazole

m/z	Relative Intensity	Putative Fragment	Proposed Fragmentation Pathway
146/148	High	[C3H3BrN2]+•	Molecular Ion (M+•)
67	Base Peak	[C3H3N2]+	M+• - •Br
40	Moderate	[C2H2N]+	[C3H3N2]+ - HCN

The fragmentation is straightforward, with the initial loss of the bromine atom being the most favorable pathway. This is followed by the characteristic loss of HCN from the resulting pyrazole cation.

3,4-Dibromopyrazole

The fragmentation of 3,4-dibromopyrazole introduces more complexity, with competing pathways for the loss of bromine and ring fragmentation.

Table 3: Key Fragments in the Mass Spectrum of 3,4-Dibromopyrazole

m/z	Putative Fragment	Proposed Fragmentation Pathway
224/226/228	[C3H2Br2N2]+•	Molecular Ion (M+•)
145/147	[C3H2BrN2]+	M+• - •Br
66	[C3H2N2]+•	M+• - 2•Br
118/120	[C2HBr N]+	M+• - •Br - HCN
39	[C2HN]+•	M+• - 2•Br - HCN

In this case, the sequential loss of two bromine radicals is a major pathway. The loss of HCN from the monobrominated fragment is also observed.

Visualizing the Fragmentation Pathways

To illustrate the fragmentation logic, the following diagrams depict the proposed pathways for 3,4,5-tribromopyrazole and its comparators.

Caption: Proposed fragmentation of 3,4,5-tribromopyrazole.

Caption: Comparative fragmentation of brominated pyrazoles.

Experimental Protocol: Acquiring High-Quality Mass Spectra

The following protocol outlines a standardized method for the analysis of 3,4,5-tribromopyrazole and similar small heterocyclic compounds using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an Electron Ionization (EI) source.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 3,4,5-tribromopyrazole in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Working Solution: Dilute the stock solution to a final concentration of 10-100 µg/mL in the same solvent. The optimal concentration should be determined empirically to avoid detector saturation.

GC-MS Parameters

• Gas Chromatograph:

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane) is suitable for this analysis.

  • Inlet: Set to splitless mode to maximize sensitivity. Inlet temperature: 250 °C.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-400.

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

This protocol provides a robust starting point for the analysis. Optimization of the GC temperature program may be necessary to ensure good chromatographic separation from any impurities.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 2a.1 Perhydroxanthenes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. savemyexams.com [savemyexams.com]

A Comparative Guide to the Reactivity of 3,4,5-Tribromopyrazole and 3,5-Dibromopyrazole for Advanced Synthesis

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern synthesis. Among these, pyrazoles are a privileged motif due to their prevalence in bioactive molecules. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 3,4,5-tribromopyrazole and 3,5-dibromopyrazole. By understanding their distinct reactivity profiles, scientists can harness these differences to achieve desired synthetic outcomes with precision and efficiency. This document moves beyond a simple cataloging of reactions to explain the causality behind experimental choices, offering field-proven insights into their application.

Introduction: The Strategic Value of Brominated Pyrazoles

Brominated pyrazoles serve as versatile synthons, enabling the introduction of a wide array of substituents through cross-coupling and other functionalization reactions. The bromine atoms act as handles for the sequential and regioselective construction of complex molecular architectures. 3,5-Dibromopyrazole offers two reactive sites, while the addition of a third bromine atom at the 4-position in 3,4,5-tribromopyrazole introduces both steric hindrance and electronic perturbations, leading to a more nuanced reactivity profile. This guide will dissect these differences through the lens of three common and powerful synthetic transformations: Suzuki-Miyaura cross-coupling, N-arylation, and lithiation-electrophilic quench.

Suzuki-Miyaura Cross-Coupling: A Study in Regioselectivity

The Suzuki-Miyaura reaction is a preeminent tool for the formation of C-C bonds. When applied to polybrominated pyrazoles, the regioselectivity of the coupling is of paramount importance.

Reactivity of 3,4,5-Tribromopyrazole

For N-protected 3,4,5-tribromopyrazoles, a clear and predictable order of reactivity has been established. The first Suzuki-Miyaura coupling occurs selectively at the C5 position, followed by the C3 position, and finally at the sterically hindered and electronically distinct C4 position.[1] This remarkable site-selectivity allows for the controlled synthesis of mono-, di-, and tri-substituted pyrazoles by carefully controlling the stoichiometry of the boronic acid reagent.

Diagrammatic Representation of Regioselective Suzuki-Miyaura Coupling:

Caption: Regioselective Suzuki-Miyaura coupling of 3,4,5-tribromopyrazole.

Reactivity of 3,5-Dibromopyrazole

In contrast, the two bromine atoms in 3,5-dibromopyrazole are chemically equivalent in the free pyrazole. Upon N-substitution, the electronic environment of the C3 and C5 positions can be influenced by the nature of the substituent on the nitrogen atom. However, in many cases, mono-arylation can lead to a mixture of products unless a directing group is employed or there are significant steric differences between the 3 and 5 positions after the first coupling.

Comparative Data for Suzuki-Miyaura Cross-Coupling

Substrate	Boronic Acid (eq.)	Catalyst/Ligand	Base	Solvent	Product(s)	Yield (%)	Reference
N-PMB-3,4,5-tribromopyrazole	Phenylboronic acid (1.1)	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	5-Phenyl-3,4-dibromo-1-PMB-pyrazole	92	[1]
N-PMB-3,4,5-tribromopyrazole	Phenylboronic acid (2.2)	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	3,5-Diphenyl-4-bromo-1-PMB-pyrazole	85	[1]
N-PMB-3,4,5-tribromopyrazole	Phenylboronic acid (3.3)	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	3,4,5-Triphenyl-1-PMB-pyrazole	78	[1]
3,5-Dibromo-1H-pyrazole	Arylboronic acid (1.1)	Pd(OAc)₂/SPhos	K₃PO₄	Toluene	Mono-arylated product	Variable	General Knowledge

Experimental Protocol: Regioselective Mono-arylation of N-PMB-3,4,5-tribromopyrazole

• To a solution of N-(p-methoxybenzyl)-3,4,5-tribromopyrazole (1.0 mmol) in a mixture of toluene (10 mL) and water (2.5 mL) is added phenylboronic acid (1.1 mmol) and K₂CO₃ (3.0 mmol).

• The mixture is degassed with argon for 15 minutes.

• Pd(PPh₃)₄ (0.05 mmol) is then added, and the reaction mixture is heated to 90 °C for 12 hours under an argon atmosphere.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (20 mL) and washed with water (2 x 10 mL) and brine (10 mL).

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 5-phenyl-3,4-dibromo-1-PMB-pyrazole.[1]

N-Arylation: Modifying the Core

Direct N-arylation of the pyrazole ring is a crucial step for introducing diversity and tuning the electronic properties of the final molecule.

Reactivity Comparison

Both 3,4,5-tribromopyrazole and 3,5-dibromopyrazole can undergo N-arylation. The reaction typically proceeds via a copper- or palladium-catalyzed process. The presence of the C4-bromo substituent in 3,4,5-tribromopyrazole can influence the reaction rate and efficiency due to steric and electronic effects, potentially requiring more forcing conditions compared to 3,5-dibromopyrazole. However, both substrates are generally amenable to a range of N-arylation protocols.

Comparative Data for N-Arylation

Pyrazole Substrate	Arylating Agent	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
3,5-Dibromopyrazole	4-Iodotoluene	Cu₂O/N-ligand-B	Cs₂CO₃	DMF	100	80	[2]
3,5-Dinitropyrazole	Allyl bromide	Et₃N	MeCN	RT to 60	95	[3]
Pyrazoles (general)	Aryl iodides/bromides	CuI/diamine	K₂CO₃/Cs₂CO₃	Dioxane/DMF	110	Good	[4]

Experimental Protocol: Copper-Catalyzed N-Arylation of 3,5-Dibromopyrazole

• A mixture of 3,5-dibromopyrazole (1.0 mmol), 4-iodotoluene (1.2 mmol), Cu₂O (0.1 mmol), a suitable N-ligand (e.g., 1,10-phenanthroline, 0.2 mmol), and Cs₂CO₃ (2.0 mmol) in anhydrous DMF (5 mL) is placed in a sealed tube.

• The tube is evacuated and backfilled with argon three times.

• The reaction mixture is heated at 110-120 °C for 24 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite.

• The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated.

• The residue is purified by column chromatography to yield the N-arylated product.

Lithiation and Electrophilic Quench: Accessing Further Functionality

Directed lithiation followed by quenching with an electrophile is a powerful method for the regioselective introduction of substituents.

Reactivity of 3,4,5-Tribromopyrazole

Lithiation of 3,4,5-tribromopyrazole offers a pathway to selectively functionalize the C4 position. Treatment with a strong base like n-butyllithium at low temperatures can lead to a lithium-halogen exchange at the C4 position. The resulting lithiated species can then be trapped with a variety of electrophiles.

Reactivity of 3,5-Dibromopyrazole

For N-protected 3,5-dibromopyrazoles, lithiation can occur at either the C3 or C5 position. The regioselectivity can be influenced by the nature of the N-protecting group and the reaction conditions. In some cases, a dynamic equilibrium between the C3- and C5-lithiated species can be established, with the product distribution being dependent on the reactivity of the electrophile.

General Workflow for Functionalization of Bromopyrazoles:

Caption: General functionalization pathways for bromopyrazoles.

Experimental Protocol: Lithiation and Quench of N-Protected 3,5-Dibromopyrazole

• To a solution of N-protected 3,5-dibromopyrazole (1.0 mmol) in anhydrous THF (10 mL) at -78 °C under an argon atmosphere is added n-butyllithium (1.1 mmol, 2.5 M in hexanes) dropwise.

• The mixture is stirred at -78 °C for 1 hour.

• The desired electrophile (e.g., benzaldehyde, 1.2 mmol) is then added, and the reaction is stirred for an additional 2 hours at -78 °C.

• The reaction is quenched by the addition of saturated aqueous NH₄Cl solution (10 mL) and allowed to warm to room temperature.

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

• The crude product is purified by column chromatography.

Theoretical Basis of Reactivity: Electronic and Steric Effects

The observed differences in reactivity between 3,4,5-tribromopyrazole and 3,5-dibromopyrazole can be attributed to a combination of electronic and steric factors.

• Electronic Effects: The pyrazole ring is an electron-rich aromatic system. The bromine atoms are deactivating due to their inductive electron-withdrawing effect, yet they also possess lone pairs that can participate in resonance. In 3,4,5-tribromopyrazole, the C4-bromo substituent significantly alters the electronic distribution compared to the 3,5-dibromo analogue. The C5 position is generally the most electrophilic and susceptible to initial attack in Suzuki-Miyaura couplings, likely due to a combination of inductive effects from the adjacent nitrogen and bromine atoms.

• Steric Effects: The C4-bromo group in 3,4,5-tribromopyrazole imposes significant steric hindrance, making this position the least reactive in Suzuki-Miyaura cross-coupling reactions. This steric impediment is a key factor in the observed regioselectivity, allowing for the sequential functionalization of the C5, C3, and C4 positions. In 3,5-dibromopyrazole, the absence of a substituent at the C4 position results in less steric hindrance at the reactive C3 and C5 sites.

Conclusion

Both 3,4,5-tribromopyrazole and 3,5-dibromopyrazole are valuable and versatile building blocks in organic synthesis. The choice between them depends on the desired synthetic outcome.

• 3,4,5-Tribromopyrazole is the substrate of choice when a predictable and stepwise functionalization of the pyrazole core is required. Its well-defined regioselectivity in Suzuki-Miyaura cross-coupling reactions allows for the synthesis of complex, unsymmetrically substituted pyrazoles with a high degree of control.

• 3,5-Dibromopyrazole offers a more direct route to symmetrically substituted pyrazoles and can be a more cost-effective starting material when functionalization at the C4 position is not required.

By understanding the nuanced reactivity of these two key synthons, researchers can devise more efficient and elegant synthetic strategies for the construction of novel pyrazole-containing molecules for a wide range of applications, from pharmaceuticals to materials science.

References

• Khera, R., Ali, A., et al. (2011). Suzuki–Miyaura Reactions of N-Protected Tribromopyrazoles. Efficient and Site-Selective Synthesis of 3,4,5-Triaryl-pyrazoles, 3,5-Diaryl-4-bromopyrazoles and 5-Aryl-3,4-dibromopyrazoles. Synlett, 2011(12), 1775-1778. [Link]

• Yang et al. (2010). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Asian Journal of Chemistry, 22(9), 7435-7438. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). N-arylation of either aryl iodides or aryl bromides with common π-excessive nitrogen heterocycles (pyrroles, pyrazoles, indazoles, imidazoles, and triazoles) was successfully performed in good yield with catalysts derived from diamine ligands and CuI. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Johnson, E. C., et al. (2023). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. Molecules, 28(10), 4153. [Link]

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• 4. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]

A Comparative Guide to the Definitive Structural Validation of 3,4,5-Tribromopyrazole: The Unambiguous Power of X-ray Crystallography

For researchers and professionals in drug development and material sciences, the precise knowledge of a molecule's three-dimensional structure is not merely academic—it is the bedrock of understanding its function, reactivity, and potential. For novel compounds like 3,4,5-Tribromopyrazole, a versatile building block in agricultural and pharmaceutical chemistry, ambiguity in its structure is unacceptable.[1][2] While a suite of analytical techniques can provide pieces of the puzzle, only single-crystal X-ray diffraction (SCXRD) delivers the definitive, high-resolution answer.

This guide provides an in-depth comparison of analytical methodologies for the structural characterization of 3,4,5-Tribromopyrazole. We will explore the strengths and inherent limitations of spectroscopic methods and demonstrate why X-ray crystallography stands as the gold standard for unambiguous structural validation.[3]

The Analytical Challenge: Piecing Together the 3,4,5-Tribromopyrazole Puzzle

Before delving into the crystallographic workflow, it is crucial to understand what other common analytical techniques can—and cannot—tell us about 3,4,5-Tribromopyrazole. While essential for preliminary characterization, techniques like Mass Spectrometry, NMR, and IR spectroscopy often leave critical questions of isomerism and tautomerism unanswered.

Mass Spectrometry (MS): Confirming Composition, Not Connectivity

Mass spectrometry is a powerful first step to confirm the molecular weight and elemental composition. Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br exist in a ~1:1 ratio), the mass spectrum of 3,4,5-Tribromopyrazole will exhibit a highly characteristic molecular ion cluster.[4][5][6]

Strengths:

• Provides definitive confirmation of the molecular formula (C₃HBr₃N₂).

• The unique isotopic pattern for three bromine atoms (M+, M+2, M+4, M+6 peaks in a ~1:3:3:1 ratio) is an unmistakable signature.

Limitations:

• Cannot distinguish between structural isomers (e.g., 3,4,5-tribromopyrazole vs. 1,3,4-tribromopyrazole).

• Provides no information about the three-dimensional arrangement of atoms.

Hypothetical MS Data for C₃HBr₃N₂
m/z	Relative Abundance (%)
302	25
304	75
306	75
308	25
Table 1: Expected isotopic cluster for the molecular ion of 3,4,5-Tribromopyrazole, illustrating the characteristic pattern for a compound with three bromine atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Glimpse into the Electronic Environment

NMR spectroscopy probes the chemical environment of ¹H and ¹³C nuclei, providing valuable data on the molecule's carbon-hydrogen framework.[7] However, for pyrazoles, this technique introduces a significant complication: annular tautomerism. The proton on the nitrogen can rapidly exchange between the two nitrogen atoms, leading to averaged signals and potential ambiguity.[8][9]

Strengths:

• Identifies the number and types of protons and carbons.

• 2D NMR techniques (COSY, HSQC, HMBC) can help establish connectivity.[8][10]

Limitations:

• Rapid N-H proton exchange can broaden or average signals for the C3 and C5 positions, complicating definitive assignment.[8]

• Low-temperature NMR may be required to slow the exchange and resolve the distinct tautomers, adding experimental complexity.[8]

• Without reference spectra for all possible isomers, unambiguous assignment can be challenging.

Hypothetical ¹³C NMR Data for 3,4,5-Tribromopyrazole (in DMSO-d₆)
Signal	Expected Chemical Shift (δ, ppm)
C3/C5	~125-135 (Potentially broad due to tautomerism)
C4	~95-105
Table 2: Predicted ¹³C NMR chemical shifts. The broadening of the C3/C5 signal is a common feature in pyrazoles due to tautomeric exchange, which X-ray crystallography definitively resolves by capturing a single solid-state form.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is excellent for identifying the presence of specific functional groups based on their vibrational frequencies.

Strengths:

• Confirms the presence of N-H bonds (typically a broad peak ~3100-3300 cm⁻¹).

• Shows characteristic C=N and pyrazole ring stretching vibrations.[11][12][13]

Limitations:

• Provides minimal information about the overall molecular structure and connectivity.

• Spectra of different bromopyrazole isomers would likely be too similar to allow for confident differentiation.

The Gold Standard Workflow: Single-Crystal X-ray Diffraction

SCXRD transcends the limitations of other techniques by providing a precise and accurate three-dimensional map of electron density within a single crystal.[14][15] This allows for the direct determination of atomic positions, bond lengths, bond angles, and intermolecular interactions.[16]

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A Comparative Guide to Brominating Agents for Pyrazole Synthesis

Introduction: The Enduring Value of Brominated Pyrazoles

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and agrochemicals. Its unique electronic properties and ability to participate in hydrogen bonding have made it a "privileged scaffold" in drug design, appearing in blockbuster drugs like Celecoxib (anti-inflammatory), Sildenafil (vasodilator), and a host of antifungal agents.[1] The introduction of a bromine atom onto the pyrazole ring dramatically enhances its synthetic utility. A bromo-pyrazole is not merely a final product; it is a versatile intermediate, a linchpin for diversification through a vast array of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the construction of complex molecular architectures.[2]

However, the seemingly simple task of attaching a bromine atom to a pyrazole ring is a nuanced challenge governed by the interplay of reagent choice, reaction conditions, and the inherent electronics of the pyrazole itself. Selecting the optimal brominating agent is critical to achieving the desired regioselectivity, maximizing yield, and ensuring a safe, scalable, and efficient process. This guide provides a comparative analysis of the most common brominating agents, offering field-proven insights and actionable experimental protocols for researchers in drug development and synthetic chemistry.

The Pyrazole Ring: An Electronic Dichotomy and the Regioselectivity Challenge

The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms. This arrangement creates a unique electronic landscape. One nitrogen atom is "pyrrole-like" (donating electron density into the ring), while the other is "pyridine-like" (withdrawing electron density). This makes the pyrazole ring electron-rich and thus highly susceptible to electrophilic aromatic substitution. The C-4 position is the most electron-rich and sterically accessible, making it the default site for bromination under neutral or acidic conditions.[3] Achieving substitution at the C-3 or C-5 positions often requires more sophisticated strategies, such as directed metallation or the use of pre-functionalized precursors.[4][5][6]

Comparative Analysis of Brominating Agents

The choice of brominating agent dictates the reaction's outcome, safety profile, and scalability. Below is a critical comparison of the most prevalent reagents.

N-Bromosuccinimide (NBS): The Reliable Workhorse

N-Bromosuccinimide is a crystalline, stable, and easy-to-handle solid, making it the most popular choice for routine pyrazole bromination.[7] It is considered a safer alternative to liquid bromine and is highly effective for the regioselective monobromination of pyrazoles at the C-4 position.[3][8]

• Mechanism & Reactivity: While NBS is famous for free-radical bromination at allylic and benzylic positions (the Wohl-Ziegler reaction), its reaction with electron-rich heterocycles like pyrazole proceeds via an electrophilic pathway.[7][9] The reaction can be catalyzed by acid, which protonates the carbonyl group of NBS, making the bromine atom more electrophilic. In the absence of a radical initiator, NBS provides a low, steady concentration of electrophilic bromine ("Br+").

• Advantages:

  • Safety & Handling: Solid, non-volatile, and significantly safer than liquid bromine.[7]

  • High Regioselectivity: Excellent selectivity for the C-4 position in unsubstituted or C3/C5-substituted pyrazoles.

  • Mild Conditions: Reactions are typically run at room temperature in common organic solvents like dichloromethane (DCM), chloroform, or acetonitrile.[10]

• Disadvantages:

  • Byproduct Removal: The succinimide byproduct can sometimes be challenging to remove from the reaction mixture, potentially requiring column chromatography.[10]

  • Lower Reactivity: Less reactive than elemental bromine, which can be a drawback for highly deactivated pyrazole substrates. For such cases, activation with a strong acid like H₂SO₄ may be necessary.[11][12]

Elemental Bromine (Br₂): The Aggressive Powerhouse

Liquid bromine is the most fundamental and reactive brominating agent. Its high electrophilicity allows it to brominate a wide range of substrates, including deactivated pyrazoles. However, its use comes with significant safety and handling challenges.

• Mechanism & Reactivity: Br₂ is a strong electrophile that readily polarizes to react with the electron-rich pyrazole ring. Kinetic studies have shown that bromination with molecular bromine is faster than with NBS.[13] The reaction is often carried out in solvents like acetic acid or chloroform.[10]

• Advantages:

  • High Reactivity: Capable of brominating even electron-poor pyrazoles where NBS might fail.

  • Atom Economy: Delivers bromine directly without excess atomic baggage.

  • Clean Workup (in theory): The only byproduct is HBr, which can be quenched with a base.

• Disadvantages:

  • Extreme Hazard: Liquid bromine is highly toxic, corrosive, and volatile, with a high vapor pressure.[7][14] It causes severe chemical burns on contact with skin and is a respiratory irritant.[14][15][16] All manipulations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including heavy-duty nitrile or neoprene gloves.[14][16]

  • Over-bromination: Its high reactivity can easily lead to di- or tri-brominated products if the stoichiometry and reaction conditions are not carefully controlled.

  • HBr Byproduct: The generation of corrosive HBr gas can be problematic for acid-sensitive substrates and requires a trap or quenching strategy.[15]

Greener Alternatives: In Situ Bromine Generation

To mitigate the hazards of storing and handling liquid bromine while harnessing its reactivity, methods that generate the active brominating species in situ have been developed. A common and effective system is the combination of a bromide salt (like KBr or NaBr) with a strong oxidant.

• Mechanism & Reactivity: An oxidant, such as Oxone® (potassium peroxymonosulfate), oxidizes the bromide anion (Br⁻) to an electrophilic bromine species (e.g., Br₂ or HOBr) directly in the reaction flask.[17][18] This approach avoids handling elemental bromine and allows for precise control over the amount of active reagent generated.

• Advantages:

  • Enhanced Safety: Avoids the transport, storage, and handling of highly hazardous liquid bromine.[19]

  • Environmental Friendliness ("Green" Chemistry): Uses stable, inexpensive salts and a relatively benign oxidant, often in aqueous or solvent-free conditions.[2][17][19]

  • Good Yields & Selectivity: Has been shown to be effective for the C-4 monobromination of pyrazoles and other activated aromatics.[17][19]

• Disadvantages:

  • Reaction Optimization: May require more optimization of stoichiometry and reaction conditions compared to NBS.

  • Oxidant Sensitivity: The substrate must be stable to the chosen oxidizing agent.

Other Notable Brominating Agents

• N-Bromosaccharin (NBSac): A more reactive analogue of NBS. It is a stable, solid reagent that can be advantageous for substrates that are sluggish to react with NBS, sometimes providing higher yields in shorter reaction times.[2]

• Copper(II) Bromide (CuBr₂): Can serve as both a bromine source and a Lewis acid catalyst. It has been reported to effect the C-4 bromination of 3,5-dimethylpyrazole during the synthesis of copper coordination complexes.[20] This reagent can be particularly useful in one-pot synthesis/bromination sequences.

Data Presentation: A Quantitative Comparison

The following table summarizes the performance of key brominating agents for the C-4 monobromination of a generic N-aryl pyrazole. Yields and conditions are representative and may vary based on specific substrates.

Reagent	Typical Substrate	Typical Conditions	Yield Range	Regioselectivity	Safety & Handling
NBS	Activated/Neutral Pyrazoles	DCM or CHCl₃, 0°C to RT, 1-4 h	85-98%	Excellent (C-4)	Solid, easy to handle, irritant.
Br₂	All Pyrazoles	Acetic Acid or CHCl₃, 0°C to RT, 0.5-2 h	70-95%	Good (C-4), risk of over-bromination	Liquid, highly toxic, corrosive, volatile.[14][16]
KBr/Oxone®	Activated Pyrazoles	H₂O or CH₃CN/H₂O, RT, 1-3 h	80-92%	Excellent (C-4)	Uses stable salts, avoids Br₂ handling.[17]
NBSac	Activated/Neutral Pyrazoles	Solvent-free or DCM, RT, 0.5-1.5 h	90-98%	Excellent (C-4)	Solid, more reactive than NBS.[2]

Visualizing the Process

Workflow for Selecting a Brominating Agent

The choice of reagent is a function of the desired outcome, substrate reactivity, and available safety infrastructure.

Caption: Decision workflow for selecting the appropriate bromination strategy.

Mechanism of Electrophilic Attack

The fundamental reaction involves the attack of the electron-rich C-4 position of the pyrazole on an electrophilic bromine source.

Caption: Simplified mechanism of electrophilic attack on the pyrazole ring.

Experimental Protocols

Herein are two validated, step-by-step protocols for the C-4 bromination of a model substrate, 1-phenyl-1H-pyrazole.

Protocol 1: Standard C-4 Bromination using N-Bromosuccinimide (NBS)

This protocol is a reliable method for general-purpose monobromination. The causality for using DCM is its inertness and ability to dissolve both starting material and reagent, while the 0°C starting temperature helps control the initial exotherm of the reaction.

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-phenyl-1H-pyrazole (1.44 g, 10.0 mmol).

• Dissolution: Dissolve the pyrazole in 30 mL of dichloromethane (DCM). Cool the flask to 0°C in an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (1.87 g, 10.5 mmol, 1.05 eq) portion-wise over 5 minutes. The succinimide byproduct is less soluble and may cause the mixture to become a slurry.

• Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. (Eluent: 4:1 Hexanes/Ethyl Acetate).

• Work-up: Quench the reaction by adding 20 mL of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any remaining electrophilic bromine. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate (NaHCO₃) (1 x 30 mL) to remove succinimide, followed by brine (1 x 30 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 4-bromo-1-phenyl-1H-pyrazole can be purified by recrystallization from ethanol or by silica gel chromatography to yield a white solid. (Expected yield: >90%).

Protocol 2: Green C-4 Bromination using KBr and Oxone®

This protocol avoids halogenated solvents and hazardous reagents, making it an environmentally benign alternative. The use of an aqueous system is possible due to the reactivity of the pyrazole.

• Setup: To a 100 mL round-bottom flask with a magnetic stir bar, add 1-phenyl-1H-pyrazole (1.44 g, 10.0 mmol) and potassium bromide (KBr) (1.31 g, 11.0 mmol, 1.1 eq).

• Solvent: Add 25 mL of a 1:1 mixture of acetonitrile and water. Stir until the solids are dissolved.

• Oxidant Addition: In a separate beaker, dissolve Oxone® (6.76 g, ~11.0 mmol active O, 1.1 eq) in 25 mL of water. Add the Oxone® solution dropwise to the pyrazole mixture over 15 minutes at room temperature.

• Reaction: Stir the reaction vigorously at room temperature for 1.5 hours. The reaction mixture may turn a pale yellow color.

• Monitoring: Monitor the reaction by TLC as described in Protocol 1.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium sulfite (Na₂SO₃) until the yellow color, if any, disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with water (1 x 30 mL) and then brine (1 x 30 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product as described in Protocol 1. (Expected yield: >85%).

Conclusion and Future Outlook

The selection of a brominating agent for pyrazole synthesis is a critical decision that impacts yield, purity, safety, and environmental footprint. N-Bromosuccinimide remains the go-to reagent for predictable and selective C-4 monobromination due to its ease of handling and high efficiency. For highly deactivated substrates, the superior reactivity of elemental bromine may be required, but only when stringent safety protocols can be rigorously followed.[15][16]

The future of pyrazole bromination, particularly in industrial settings, points towards greener and safer methodologies. In situ generation of bromine from stable salts like KBr using oxidants like Oxone® offers a compelling alternative that minimizes hazard without significantly compromising efficiency.[17][19] As synthetic chemistry continues to evolve, the development of catalytic and even more selective bromination methods will further refine our ability to functionalize this vital heterocyclic scaffold.

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• Van Aken, K. et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules, 24(11), 2118. [Link]

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• Sadowski, M. et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 15(23), 12345-12356. [Link]

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Efficacy of 3,4,5-Tribromopyrazole as a Fungicide: A Comparative Analysis with Commercial Options

Introduction: The Quest for Novel Fungicides and the Rise of Pyrazole Chemistry

In the relentless battle against phytopathogenic fungi, which perennially threaten global food security, the demand for novel, effective, and environmentally benign fungicides is ever-present. The development of resistance to existing commercial fungicides further fuels the search for new chemical entities with unique modes of action.[1] Within this context, heterocyclic compounds, particularly those containing the pyrazole scaffold, have emerged as a promising class of fungicides. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including fungicidal, insecticidal, and herbicidal properties.[1][2] The fungicidal activity of many pyrazole-containing compounds has been extensively documented, with some derivatives having been successfully commercialized.[3]

This guide provides a technical comparison of the potential fungicidal efficacy of a specific, heavily halogenated pyrazole, 3,4,5-Tribromopyrazole , against established commercial fungicides. While direct, peer-reviewed comparative efficacy data for 3,4,5-Tribromopyrazole is not yet widely available in the public domain, this document synthesizes existing knowledge on pyrazole-based fungicides, the role of halogenation in modulating bioactivity, and publicly available data on the compound's recognized fungicidal properties. This analysis is supported by a review of the performance of key commercial fungicides against common and economically significant plant pathogens, namely Botrytis cinerea and Rhizoctonia solani.

The Significance of Halogenation in Pyrazole-Based Fungicides

The introduction of halogen atoms into the pyrazole ring is a well-established strategy in medicinal and agricultural chemistry to enhance biological activity. Halogenation can influence a molecule's lipophilicity, metabolic stability, and binding affinity to target enzymes, often leading to increased efficacy. In the realm of fungicides, halogenated pyrazole derivatives have demonstrated potent and broad-spectrum activity. The presence of bromine atoms, as in the case of 3,4,5-Tribromopyrazole, is of particular interest due to bromine's unique electronic and steric properties, which can significantly impact the molecule's interaction with its biological target.

3,4,5-Tribromopyrazole: A Candidate Fungicide

Comparative Efficacy Analysis: 3,4,5-Tribromopyrazole vs. Commercial Fungicides

To provide a framework for evaluating the potential of 3,4,5-Tribromopyrazole, this section presents a comparative analysis of the in vitro efficacy of several widely used commercial fungicides against two major plant pathogens: Botrytis cinerea (the causative agent of gray mold) and Rhizoctonia solani (a soil-borne pathogen causing damping-off and root rot). The data is presented in terms of the half-maximal effective concentration (EC50), which is the concentration of a fungicide that inhibits 50% of the fungal mycelial growth.

It is important to note that without experimental EC50 values for 3,4,5-Tribromopyrazole, a direct quantitative comparison is not possible at this time. The following tables of commercial fungicide efficacy are intended to serve as a benchmark against which 3,4,5-Tribromopyrazole would need to perform to be considered a viable commercial alternative.

Comparative Efficacy Against Botrytis cinerea

Commercial Fungicide	Active Ingredient(s)	Mode of Action (FRAC Group)	EC50 (µg/mL)
Switch®	Cyprodinil + Fludioxonil	7 (Anilinopyrimidine) + 12 (Phenylpyrrole)	Fludioxonil: < 0.1
Scala®	Pyrimethanil	7 (Anilinopyrimidine)	0.03 - 75
Rovral®	Iprodione	2 (Dicarboximide)	0.1 - 1.42
Teldor®	Fenhexamid	17 (Hydroxyanilide)	Fenpyrazamine (similar mode of action): 0.9
Emerald®	Boscalid	7 (SDHI)	0.01 - 69.91
Folicur®	Tebuconazole	3 (DMI)	0.03 - 1

Note: EC50 values can vary significantly between different isolates of the same fungal species due to the development of resistance.

Comparative Efficacy Against Rhizoctonia solani

Commercial Fungicide	Active Ingredient(s)	Mode of Action (FRAC Group)	EC50 (µg/mL)
Amistar®	Azoxystrobin	11 (QoI)	74.85 x 10⁻³
Monceren®	Pencycuron	20 (Phenylurea)	0.1 x 10⁻³
Maxim®	Fludioxonil	12 (Phenylpyrrole)	0.06 x 10⁻³
Proline®	Prothioconazole	3 (DMI)	Tebuconazole (similar DMI): 0.02 - 0.23
Thifluzamide	Thifluzamide	7 (SDHI)	Baseline sensitivity: 0.042

Experimental Protocols for Fungicide Efficacy Testing

To ensure the scientific integrity and reproducibility of fungicidal efficacy data, standardized testing protocols are essential. The following outlines a typical in vitro methodology for determining the EC50 value of a fungicide against a filamentous fungus, based on principles from the European and Mediterranean Plant Protection Organization (EPPO) and ASTM International.

In Vitro Mycelial Growth Inhibition Assay (Poisoned Food Technique)

This method is widely used to determine the intrinsic activity of a fungicide against a target pathogen.

1. Preparation of Fungal Cultures:

• The target fungus (e.g., Botrytis cinerea, Rhizoctonia solani) is cultured on a suitable nutrient medium, such as Potato Dextrose Agar (PDA), at an optimal temperature for its growth (typically 20-25°C).

• Cultures are maintained until sufficient mycelial growth is achieved for the assay.

2. Preparation of Fungicide Stock Solutions:

• A stock solution of the test compound (e.g., 3,4,5-Tribromopyrazole) and reference commercial fungicides are prepared in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) at a high concentration.

• Serial dilutions are then made from the stock solution to achieve a range of test concentrations.

3. Preparation of Fungicide-Amended Media:

• The fungicide dilutions are incorporated into molten PDA at a temperature that does not degrade the compound (typically 45-50°C).

• The final concentration of the solvent in the media should be kept low (e.g., <1% v/v) and consistent across all treatments, including a solvent-only control, to avoid any inhibitory effects of the solvent itself.

• The amended media is then poured into sterile Petri dishes and allowed to solidify.

4. Inoculation:

• A small, uniform-sized plug of mycelium from the actively growing edge of the fungal culture is transferred to the center of each fungicide-amended and control Petri dish.

5. Incubation:

• The inoculated plates are incubated under the optimal conditions of temperature and light for the specific fungus.

6. Data Collection and Analysis:

• The radial growth of the fungal colony is measured at regular intervals until the colony in the control plates reaches a predefined diameter.

• The percentage of mycelial growth inhibition is calculated for each fungicide concentration relative to the growth in the control plates.

• The EC50 value is then determined by probit analysis or by plotting the percentage inhibition against the logarithm of the fungicide concentration and fitting a dose-response curve.

Caption: Experimental workflow for in vitro fungicide efficacy testing.

Mechanism of Action: A Potential Avenue for 3,4,5-Tribromopyrazole

The precise mechanism of action of 3,4,5-Tribromopyrazole is not yet elucidated in publicly available literature. However, many pyrazole-based fungicides, such as those in the succinate dehydrogenase inhibitor (SDHI) class (FRAC Group 7), act by disrupting the fungal respiratory chain. It is plausible that 3,4,5-Tribromopyrazole could share this or a similar mode of action. Further research into its specific molecular target is crucial for understanding its potential for cross-resistance with existing fungicides and for its effective integration into disease management programs.

Conclusion and Future Directions

3,4,5-Tribromopyrazole is a compound with recognized fungicidal properties, likely attributable to its heavily brominated pyrazole structure. While a direct quantitative comparison with commercial fungicides is hampered by the current lack of publicly available efficacy data, the established antifungal activity of the pyrazole class and the enhancing effect of halogenation suggest its potential as an effective fungicide.

To fully assess the viability of 3,4,5-Tribromopyrazole as a commercial fungicide, further research is imperative. Key areas for future investigation include:

• In Vitro Efficacy Spectrum: Determination of EC50 values against a broad range of economically important plant pathogenic fungi.

• In Vivo Efficacy: Evaluation of its performance in greenhouse and field trials to assess its protective and curative activity under real-world conditions.

• Mechanism of Action Studies: Identification of its molecular target to understand its mode of action and potential for resistance development.

• Toxicology and Environmental Fate: Comprehensive studies to ensure its safety for non-target organisms and the environment.

The data presented for commercial fungicides provides a clear benchmark for the level of efficacy that 3,4,5-Tribromopyrazole would need to meet or exceed to be considered a competitive alternative in the agricultural sector.

References

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• Synthesis, characterization and in vitro antimicrobial activity of novel fused pyrazolo[3,4-c]pyridazine, pyrazolo[3,4-d]pyrimidine, thieno[3,2-c]pyrazole and pyrazolo[3′,4′:4,5]thieno[2,3-d]. (2017). Chemistry Central Journal, 11(1), 112.
• Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. (2022). Molecules, 27(11), 3418.
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A Researcher's Guide to Comparative Docking Studies of Pyrazole-Based Enzyme Inhibitors

This guide provides an in-depth, objective comparison of the in silico performance of various pyrazole-based enzyme inhibitors against therapeutically relevant protein targets. The content synthesizes data from multiple research studies to offer a comprehensive overview of the binding affinities and interaction patterns of this versatile heterocyclic scaffold. All experimental data, primarily from molecular docking simulations, is summarized to facilitate evidence-based decision-making for researchers, scientists, and drug development professionals in the field of medicinal chemistry.

The Significance of Pyrazole Scaffolds and Molecular Docking

Pyrazole and its derivatives are a prominent class of five-membered heterocyclic compounds that have garnered significant attention in medicinal chemistry.[1] Their unique structural features allow them to act as versatile scaffolds in the design of inhibitors for a wide array of enzymes and receptors.[1] Numerous studies have highlighted their potential as anticancer, anti-inflammatory, antimicrobial, and antifungal agents, often by targeting key proteins in pathological pathways.[1]

Molecular docking is a crucial computational technique that predicts the preferred orientation of a ligand when bound to a target protein, forming a stable complex.[2][3] This method is instrumental in understanding the binding interactions of pyrazole derivatives with the active sites of enzymes like cyclooxygenases (COX) and various protein kinases, thereby guiding the synthesis and selection of the most promising candidates for further experimental validation.[4]

Experimental Workflow: A Step-by-Step Guide to Comparative Docking

The following workflow provides a detailed, step-by-step methodology for conducting a comparative molecular docking study. The causality behind each experimental choice is explained to provide a deeper understanding of the process.

Figure 1: A generalized workflow for comparative docking studies of pyrazole-based enzyme inhibitors.

Part 1: Preparation Phase

Step 1: Target Selection and Protein Preparation

The initial and most critical step is the selection of the target protein. For pyrazole-based inhibitors, common targets include cyclooxygenase enzymes (COX-1 and COX-2) and various protein kinases (e.g., VEGFR-2, Aurora A, CDK2).[5][6][7]

• Protocol:

  • Obtain Protein Structures: Download the 3D crystal structures of the target enzymes from the Protein Data Bank (PDB). For example, human COX-1 (PDB ID: 3KK6) and COX-2 (PDB ID: 3LN1) are commonly used.[6][8]

  • Clean the Protein Structure: Remove all non-essential molecules, such as water, co-crystallized ligands, and cofactors, unless they are known to be crucial for the binding interaction.[9][10] If the protein has multiple chains, retain only the one containing the active site of interest.[9][11]

  • Add Hydrogens: Since crystal structures often lack hydrogen atoms, they must be added to the protein structure to ensure correct ionization and tautomeric states of the amino acid residues.[9][12]

  • Assign Charges and Atom Types: Utilize software like AutoDockTools or Chimera to assign partial charges and atom types to the protein.[12][13] This step is crucial for the scoring function to accurately calculate binding energies.

  • Save the Prepared Protein: The final prepared protein structure should be saved in a suitable format, such as PDBQT for AutoDock Vina, which includes atomic charges and atom types.[4]

Step 2: Ligand Preparation

Proper preparation of the pyrazole-based ligands is equally important for a successful docking study.

• Protocol:

  • Draw 2D Structures: Create the 2D structures of the pyrazole derivatives using chemical drawing software like ChemDraw or MarvinSketch.[9]

  • Convert to 3D: Convert the 2D structures into 3D conformations.

  • Energy Minimization: Perform energy minimization on the 3D ligand structures to obtain a stable, low-energy conformation. This step is crucial for ensuring correct bond lengths and angles.[10]

  • Define Rotatable Bonds: For flexible ligand docking, define the rotatable bonds within the ligand. This allows the docking software to explore different conformations of the ligand within the protein's active site.[12]

  • Save the Prepared Ligands: Save the prepared ligands in a format compatible with the chosen docking software (e.g., PDBQT for AutoDock Vina).

Part 2: Docking and Analysis Phase

Step 3: Molecular Docking Simulation

This phase involves running the docking simulation using specialized software. Several well-regarded software packages are available, both open-source (e.g., AutoDock, AutoDock Vina) and commercial (e.g., GOLD, Glide, MOE).[14][15][16][17][18]

• Protocol:

  • Define the Grid Box: Specify the search space for the docking simulation by defining a grid box that encompasses the active site of the target protein.[12]

  • Set Docking Parameters: Configure the docking parameters, such as the number of binding modes to generate and the exhaustiveness of the search.

  • Run the Docking Simulation: Execute the docking simulation for each pyrazole derivative against the prepared protein target(s). The software will generate multiple binding poses for each ligand and calculate a corresponding docking score.[3]

Step 4: Analysis of Docking Results

The output of a docking simulation provides a wealth of information that needs to be carefully analyzed.

• Protocol:

  • Evaluate Docking Scores: The primary metric for evaluating the docking results is the docking score, which represents the predicted binding affinity.[19] Lower docking scores generally indicate a stronger binding interaction.[19]

  • Analyze Binding Poses: Visualize the protein-ligand complexes to analyze the binding poses of the pyrazole derivatives within the active site.[19][20][21] Pay close attention to key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, with the surrounding amino acid residues.[19][20]

  • Calculate RMSD: The Root Mean Square Deviation (RMSD) is used to compare the docked pose of a ligand with a known experimental binding pose (if available).[19] An RMSD value of less than 2.0 Å is generally considered a good result, indicating a reliable docking pose.[22][23]

Part 3: Validation Phase

Step 5: Comparative Analysis and Data Tabulation

A key aspect of this guide is the objective comparison of different pyrazole-based inhibitors.

• Protocol:

  • Tabulate Docking Scores: Create a table summarizing the docking scores of all the pyrazole derivatives against the target enzymes. This allows for a direct comparison of their predicted binding affinities.

  • Compare with Reference Compounds: Include known inhibitors or reference drugs (e.g., Celecoxib for COX-2) in the docking study to serve as a benchmark for comparison.[24][25]

  • Correlate with Experimental Data: Whenever possible, correlate the docking scores with experimental data, such as IC50 values from in vitro assays.[19][24] This is a crucial step in validating the docking protocol.[26][27]

Step 6: Experimental Validation

While molecular docking is a powerful predictive tool, its results must be validated through experimental assays.[6]

• Protocol:

  • In Vitro Enzyme Inhibition Assays: Perform in vitro assays to determine the inhibitory activity (e.g., IC50 values) of the most promising pyrazole derivatives identified through docking.[4][24]

  • Structure-Activity Relationship (SAR) Studies: Use the combined docking and experimental data to establish a structure-activity relationship, which can guide the design of even more potent and selective inhibitors.

Comparative Data of Pyrazole-Based Inhibitors

The following tables provide a summary of comparative docking scores and, where available, experimental data for various pyrazole-based inhibitors against different enzyme targets.

Table 1: Comparative Docking Scores of Pyrazole Derivatives Against Protein Kinases

Compound	Target Enzyme	PDB ID	Docking Score (kJ/mol)	Reference
1b	VEGFR-2	2QU5	-10.09	[5][7][28]
1d	Aurora A	2W1G	-8.57	[5][7][28]
2b	CDK2	2VTO	-10.35	[5][7][28]

Table 2: Comparative Docking Scores and In Vitro Activity of Pyrazole Analogues Against COX-2

Compound	Docking Score (unitless)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
5u	-12.907	1.79	72.73	[4][24]
5s	-12.24	2.51	65.75	[4][24]
Celecoxib	-9.924	-	78.06	[4][24]

Conclusion and Future Perspectives

This guide has provided a comprehensive framework for conducting and evaluating comparative docking studies of pyrazole-based enzyme inhibitors. By following the detailed protocols and understanding the rationale behind each step, researchers can effectively leverage molecular docking to accelerate the discovery and development of novel therapeutics. The integration of computational and experimental approaches is paramount for the successful identification of potent and selective enzyme inhibitors. Future advancements in docking algorithms, scoring functions, and the incorporation of machine learning will undoubtedly further enhance the predictive power of these in silico methods.[19]

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• Evranos-Aksöz, B., & Alper, P. (2021). MOLECULAR DOCKING STUDIES ON SOME 4,5-DIHYDRO-1H-PYRAZOLE DERIVATIVES AS CYCLOOXYGENASE INHIBITORS. Süleyman Demirel Üniversitesi Eczacılık Fakültesi Dergisi, 11(2), 116-125. [Link]

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• Farmacevtski Vestnik. (n.d.). Docking studies of some pyrazole containing compounds in the cyclooxygenase-2 active site. [Link]

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Assessing the Environmental Impact of Brominated Heterocyclic Compounds: A Comparative Guide

This guide provides a comparative analysis of the environmental impact of various classes of brominated heterocyclic compounds. As their use has become widespread in industrial and agricultural applications, understanding their environmental fate, persistence, bioaccumulation potential, and toxicity is paramount for researchers, scientists, and drug development professionals. This document synthesizes current scientific knowledge to offer an in-depth technical resource for assessing the ecological risks associated with these compounds.

Introduction to Brominated Heterocyclic Compounds of Environmental Concern

Brominated heterocyclic compounds are a broad class of chemicals characterized by the presence of one or more bromine atoms attached to a heterocyclic ring structure. Their applications are diverse, ranging from flame retardants in consumer products to active ingredients in pesticides.[1] However, their chemical stability, which makes them effective for their intended purposes, often contributes to their persistence in the environment.[2]

This guide will focus on a comparative assessment of the following major classes:

• Legacy Brominated Flame Retardants (BFRs): Primarily polybrominated diphenyl ethers (PBDEs) and hexabromocyclododecanes (HBCDs). These have been extensively used in plastics, textiles, and electronics.[3][4]

• Novel Brominated Flame Retardants (NBFRs): Introduced as replacements for legacy BFRs, these include compounds like decabromodiphenyl ethane (DBDPE) and bis(2,4,6-tribromophenoxy) ethane (BTBPE).[5][6]

• Brominated Pesticides: This guide will use bromacil and bromoxynil as representative examples of brominated heterocyclic compounds used in agriculture.[7][8]

• Naturally Occurring Brominated Compounds: A brief overview of brominated indoles found in marine environments will be provided to offer a broader context of brominated heterocycles in nature.[9]

Comparative Analysis of Environmental Persistence, Bioaccumulation, and Toxicity (PBT)

The environmental risk of a chemical is often assessed by its PBT properties. The following sections and tables compare these characteristics across the selected classes of brominated heterocyclic compounds.

Persistence in the Environment

Persistence refers to the length of time a compound remains in the environment before being broken down by chemical, physical, or biological processes.[2] High persistence increases the likelihood of long-range transport and long-term exposure.

Table 1: Comparison of Environmental Persistence of Selected Brominated Heterocyclic Compounds

Compound Class	Representative Compound(s)	Environmental Half-Life	Key Findings & Citations
Legacy BFRs	Polybrominated Diphenyl Ethers (PBDEs)	Varies by congener; can be several years in sediment.[10]	Highly persistent, with lower brominated congeners being more mobile.[3] Photolytic degradation of higher brominated PBDEs can form more persistent and toxic lower brominated congeners.[2]
Hexabromocyclododecane (HBCD)	Long half-life in soil and sediment.	HBCD is a persistent organic pollutant with a high potential for long-range environmental transport.
Novel BFRs	Decabromodiphenyl Ethane (DBDPE)	Considered highly persistent.	Introduced as a replacement for deca-BDE, but shares similar concerns regarding persistence.[5][6]
Bis(2,4,6-tribromophenoxy)ethane (BTBPE)	Environmentally persistent in particulate and sediment compartments.[11]	Median dissipation times in sediment can be greater than 100 days.[11]
Brominated Pesticides	Bromacil	Soil half-life of approximately 60 days.[8]	Considered to have relatively low persistence compared to BFRs.
Bromoxynil	Low persistence in soil, with a half-life of about 10 days in sandy soil.[12]	Rapidly degrades through hydrolysis, photolysis, and microbial metabolism.[13]

Bioaccumulation Potential

Bioaccumulation is the process by which a substance builds up in an organism at a rate faster than it can be metabolized or excreted.[2] This is often quantified by the bioconcentration factor (BCF), which is the ratio of the chemical's concentration in an organism to its concentration in the surrounding environment.

Table 2: Comparison of Bioaccumulation Potential of Selected Brominated Heterocyclic Compounds

Compound Class	Representative Compound(s)	Bioconcentration Factor (BCF)	Key Findings & Citations
Legacy BFRs	Polybrominated Diphenyl Ethers (PBDEs)	Varies by congener; can be > 1,000 for some congeners.	Lower brominated PBDEs are more bioaccumulative than higher brominated ones.[3]
Hexabromocyclododecane (HBCD)	High BCF values, indicating significant bioaccumulation potential.	Can biomagnify in food webs.[2]
Novel BFRs	Decabromodiphenyl Ethane (DBDPE)	Lower bioaccumulation potential than many PBDEs.	Generally, BFRs with molecular weights greater than 700 have lower BCFs.
Bis(2,4,6-tribromophenoxy)ethane (BTBPE)	Data is limited, but expected to have some bioaccumulation potential.
Brominated Pesticides	Bromacil	Low BCF values (e.g., 3.2 in fathead minnows).[8][14]	Does not significantly accumulate in fish tissue.[14]
Bromoxynil	Does not bioaccumulate in mammals.[15]	Rapidly excreted by animals.[15]

Ecotoxicity

Ecotoxicity refers to the harmful effects of a substance on ecosystems. This is often assessed through standardized tests on representative aquatic and terrestrial organisms, with endpoints such as the median lethal concentration (LC50) or the no-observed-effect concentration (NOEC).[16]

Table 3: Comparison of Aquatic Toxicity of Selected Brominated Heterocyclic Compounds

Compound Class	Representative Compound(s)	Aquatic Toxicity Data	Key Findings & Citations
Legacy BFRs	Polybrominated Diphenyl Ethers (PBDEs)	Toxicity varies by congener; some are toxic to aquatic organisms at low concentrations.	Can cause neurodevelopmental toxicity and endocrine disruption.[3]
Hexabromocyclododecane (HBCD)	Toxic to aquatic organisms.	Can have adverse effects on the reproductive and developmental health of wildlife.
Novel BFRs	Decabromodiphenyl Ethane (DBDPE)	Generally considered to have low aquatic toxicity.	Limited long-term toxicity data is a concern.[5][17]
Bis(2,4,6-tribromophenoxy)ethane (BTBPE)	Limited ecotoxicity data available.	More research is needed to fully assess its environmental risk.[5]
Brominated Pesticides	Bromacil	Slightly to very slightly toxic to fish (96-hour LC50: 28 - 182 mg/L).[8]	Can be toxic to aquatic plants at lower concentrations.[18]
Bromoxynil	Moderately to very highly toxic to freshwater fish (LC50: 0.05 - 5 mg/L).[12]	Can have developmental and reproductive effects in some organisms.[13]
Naturally Occurring	Brominated Indoles	Low toxicity to some marine organisms (EC50: 4.3 - 46.3 mg/L for Danio rerio).[9][19]	Can contribute to the overall toxicity of environmental samples.[9]

Experimental Protocols for Environmental Assessment

Accurate assessment of the environmental impact of brominated heterocyclic compounds relies on robust analytical methodologies. The following sections outline generalized protocols for their extraction and analysis from environmental matrices.

Sample Collection and Preparation

Proper sample collection and preparation are critical to avoid contamination and ensure accurate results.

Step-by-Step Protocol for Soil/Sediment Sample Preparation:

• Collection: Collect a representative sample using a clean stainless-steel scoop or corer. Store the sample in a clean glass jar with a Teflon-lined lid at 4°C.

• Homogenization: Air-dry the sample in a clean environment, then sieve it to remove large debris. Homogenize the sample by grinding it to a fine powder.

• Spiking: For quality control, spike a subsample with a known amount of a surrogate standard (a brominated compound not expected to be in the sample).

Extraction of Brominated Heterocyclic Compounds

The choice of extraction method depends on the specific compound and the sample matrix.

Protocol for Pressurized Liquid Extraction (PLE) of BFRs from Soil/Sediment:

• Cell Preparation: Mix the homogenized soil/sediment sample with a dispersing agent like diatomaceous earth and pack it into a stainless-steel extraction cell.

• Extraction: Place the cell in the PLE instrument. Extract the sample with an appropriate solvent (e.g., a mixture of hexane and dichloromethane) at elevated temperature and pressure.

• Collection: Collect the extract in a clean glass vial.

• Concentration: Concentrate the extract to a small volume using a gentle stream of nitrogen.

Protocol for Solid-Phase Extraction (SPE) of Brominated Pesticides from Water:

• Cartridge Conditioning: Condition an SPE cartridge with the appropriate solvents (e.g., methanol followed by deionized water).

• Sample Loading: Pass the water sample through the conditioned SPE cartridge. The pesticides will be adsorbed onto the solid phase.

• Washing: Wash the cartridge with a weak solvent to remove interferences.

• Elution: Elute the pesticides from the cartridge with a strong organic solvent (e.g., ethyl acetate).

• Concentration: Concentrate the eluate for analysis.

Analytical Determination

Gas chromatography coupled with mass spectrometry (GC-MS) is a common technique for the analysis of brominated heterocyclic compounds.

Protocol for GC-MS Analysis:

• Injection: Inject a small volume of the concentrated extract into the GC-MS system.

• Separation: The different compounds in the extract are separated based on their boiling points and interaction with the GC column.

• Detection and Quantification: As the separated compounds exit the GC column, they are ionized and detected by the mass spectrometer. The mass spectrometer provides information on the mass-to-charge ratio of the fragments, which allows for the identification and quantification of the target compounds.

Visualizing Environmental Fate and Analytical Workflows

Environmental Fate of Brominated Heterocyclic Compounds

The following diagram illustrates the primary pathways by which brominated heterocyclic compounds enter and move through the environment.

Caption: Environmental pathways of brominated heterocyclic compounds.

Analytical Workflow for Environmental Samples

The following diagram outlines a typical workflow for the analysis of brominated heterocyclic compounds in environmental samples.

Caption: General analytical workflow for brominated compounds.

Remediation Strategies

The remediation of environments contaminated with brominated heterocyclic compounds is challenging due to their persistence. Current strategies include:

• Bioremediation: Utilizes microorganisms to break down or transform these compounds into less harmful substances.[20]

• Phytoremediation: The use of plants to remove, degrade, or contain contaminants in soil and water.

• Advanced Oxidation Processes (AOPs): Chemical treatment processes that generate highly reactive radicals to destroy persistent organic pollutants.

• Carbon Filtration: The use of activated carbon to adsorb and remove these compounds from water.

Conclusion

This guide provides a comparative overview of the environmental impacts of different classes of brominated heterocyclic compounds. While legacy BFRs like PBDEs and HBCD are well-documented for their persistence, bioaccumulation, and toxicity, the environmental profiles of novel BFRs are still under investigation, with some showing potentially lower but still significant risks. Brominated pesticides such as bromacil and bromoxynil generally exhibit lower persistence and bioaccumulation potential compared to BFRs, but can still pose acute toxicity risks to non-target organisms.

A comprehensive understanding of the PBT properties of these compounds is crucial for informed risk assessment and the development of safer alternatives. Continued research, particularly on the long-term effects of novel BFRs and the environmental fate of a wider range of brominated pesticides and pharmaceuticals, is essential. The experimental protocols and workflows outlined in this guide provide a foundation for researchers to contribute to this critical area of environmental science.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,4,5-Tribromopyrazole

For professionals engaged in research, discovery, and development, the responsible management of chemical reagents is a foundational pillar of laboratory safety, operational integrity, and environmental stewardship. 3,4,5-Tribromopyrazole, a versatile brominated heterocyclic compound, is utilized as a fungicide, a flame retardant, and a synthetic building block in pharmaceuticals.[1][2] Its chemical structure necessitates a rigorous and informed approach to its disposal.

This guide provides a detailed, step-by-step protocol for the proper disposal of 3,4,5-Tribromopyrazole, grounded in established safety principles and regulatory frameworks. As a Senior Application Scientist, my objective is to explain not just the "how," but the "why," ensuring that these procedures become an intuitive and integral part of your laboratory workflow.

Part 1: Hazard Assessment & Immediate Safety Precautions

Before any disposal process begins, a thorough understanding of the compound's hazard profile is essential. The toxicological properties of 3,4,5-Tribromopyrazole have not been exhaustively investigated, demanding a cautious approach.[3] However, aggregated data provides a clear directive for safe handling.

According to the Globally Harmonized System (GHS), 3,4,5-Tribromopyrazole is classified with the following hazards:

• H301: Toxic if swallowed[4]

• H315: Causes skin irritation[4][5]

• H319: Causes serious eye irritation[4][5]

• H335: May cause respiratory irritation[5]

This profile mandates the use of appropriate Personal Protective Equipment (PPE) at all times.

Table 1: Mandatory Personal Protective Equipment (PPE)

Protective Equipment	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[6]	Protects against accidental splashes of solutions or contact with airborne powder, preventing serious eye irritation.[4][5]
Hand Protection	Compatible, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use.[3]	Prevents direct skin contact, which can cause irritation.[4][7] Proper glove removal technique is critical to avoid cross-contamination.[3]
Skin and Body Protection	A laboratory coat and, if handling large quantities, an apron or coveralls to prevent skin exposure.	Minimizes the risk of skin contamination from spills or dust.
Respiratory Protection	Not typically required under normal conditions with adequate ventilation (i.e., in a chemical fume hood).[6] If dust formation is likely or ventilation is insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3][6]	Prevents inhalation of the powder, which may cause respiratory tract irritation.[3][5]

Immediate First-Aid Measures

In the event of accidental exposure, prompt action is critical:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and consult a physician immediately.[3]

• In Case of Skin Contact: Wash the affected area immediately with soap and plenty of water. Consult a physician.[3][8]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][8]

• If Swallowed: Never give anything by mouth to an unconscious person. Rinse the mouth with water and consult a physician immediately.[3][8]

Part 2: Step-by-Step Disposal Protocol

The fundamental principle governing the disposal of 3,4,5-Tribromopyrazole is its classification as a halogenated organic compound . This dictates its entire waste lifecycle, from segregation to final destruction.

Step 1: Waste Classification

Identify all waste containing 3,4,5-Tribromopyrazole—whether it is the pure solid, a contaminated solvent, or reaction byproduct—as Halogenated Organic Hazardous Waste .

• Causality: Halogenated compounds require high-temperature incineration for complete destruction to prevent the formation of persistent and toxic byproducts like dioxins. This treatment is different and more costly than that for non-halogenated waste, making segregation an economic and environmental imperative.[9][10]

Step 2: Container Selection and Labeling

Proper containment is the first step in responsible disposal.

• Container Choice: Select a waste container that is in good condition, constructed of a compatible material (e.g., glass or high-density polyethylene), and has a secure, tight-fitting lid.[11]

• Labeling: Before the first drop of waste is added, the container must be clearly labeled.[11] The label must include:

  • The words "Hazardous Waste "[10]

  • The full chemical name: "3,4,5-Tribromopyrazole " and any other chemical constituents. Do not use abbreviations or formulas.[11]

  • An indication of the hazards (e.g., "Toxic," "Irritant").

Step 3: Waste Segregation

Proper segregation is paramount to prevent dangerous chemical reactions within the waste container.

• Core Principle: Never mix halogenated organic waste with other waste streams.[9][10]

Table 2: Segregation of 3,4,5-Tribromopyrazole Waste

DO NOT MIX with 3,4,5-Tribromopyrazole Waste	Rationale for Segregation
Non-Halogenated Organic Solvents (e.g., Acetone, Hexane, Toluene)	Mixing complicates and increases the cost of disposal, as the entire volume must be treated as halogenated waste.[10]
Strong Acids and Bases	Can cause violent exothermic reactions, gas evolution, or degradation of the container.[10][12]
Strong Oxidizing Agents (e.g., Peroxides, Permanganates, Nitrates)	Risk of fire or explosion.[12][13]
Aqueous Waste Streams	3,4,5-Tribromopyrazole is insoluble in water.[7][14] Mixing can create multiphasic waste that is difficult to manage.

Step 4: Accumulation and Storage

Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The storage area must be under the control of the laboratory personnel.

• The container should be kept in secondary containment to control any potential leaks.

• Store away from sinks, floor drains, and incompatible chemicals.[15]

Step 5: Arranging for Final Disposal

Disposal of hazardous waste is a regulated process that must be managed by professionals.

• Contact EHS: When the waste container is nearly full (do not overfill) or has been accumulating for a period defined by your institution (e.g., 150 days), contact your institution's Environmental Health & Safety (EHS) office or a certified hazardous waste disposal contractor.[15][16]

• Documentation: Provide all necessary information about the waste's composition for proper manifesting and transport.

Part 3: Emergency Procedures - Spill Management

Accidental spills must be handled promptly and safely.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Don PPE: Before addressing the spill, don the full PPE detailed in Table 1.

• Containment: For small spills of the solid, gently cover with a non-combustible absorbent material like sand or vermiculite to prevent dust from becoming airborne.[17]

• Collection: Carefully sweep or scoop up the absorbed material and place it into a designated, sealed, and properly labeled hazardous waste container.[3][16]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and water. All cleaning materials (wipes, absorbents) must also be disposed of as halogenated hazardous waste.[16]

• Reporting: Report the incident to your supervisor and your institution's EHS office as required by your laboratory's safety plan.[16]

Part 4: Visual Workflow for Disposal Decision-Making

The following diagram outlines the logical workflow for the proper management and disposal of 3,4,5-Tribromopyrazole waste.

Caption: Logical steps for the proper disposal of 3,4,5-Tribromopyrazole.

References

• 3,4,5-Tribromo pyrazole. ChemBK. [Link]

• 3,4,5-Tribromo-1H-pyrazole | CAS#:17635-44-8. Chemsrc. [Link]

• MSDS of 3,4,5-tribromo-1H-pyrazole. Capot Chemical. [Link]

• 3,4,5-tribromo-1H-pyrazole | C3HBr3N2 | CID 627674. PubChem. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. [Link]

• Hazardous Waste Segregation. Bucknell University. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• Table of Incompatible Chemicals. George Washington University ESSR. [Link]

• Incompatible chemicals. University of Cambridge Department of Engineering Health & Safety. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3,4,5-Tribromopyrazole

As researchers and drug development professionals, our work with novel compounds is foundational to scientific advancement. 3,4,5-Tribromopyrazole is one such compound, serving as a versatile building block in pharmaceutical development and agricultural chemistry.[1] However, its utility is matched by a significant hazard profile that demands our full attention and respect. This guide provides an in-depth, procedural framework for the safe handling of 3,4,5-Tribromopyrazole, focusing on the critical role of Personal Protective Equipment (PPE). The protocols herein are designed not merely as steps to be followed, but as a self-validating system rooted in the causality of chemical risk and proven laboratory safety principles.

Hazard Profile: Understanding the "Why" Behind the "What"

Before any container is opened, a thorough understanding of the specific risks associated with 3,4,5-Tribromopyrazole is non-negotiable. This compound is not benign; its toxicological properties, while not exhaustively investigated, present clear and defined dangers that directly inform our PPE strategy.[2]

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3,4,5-Tribromopyrazole is classified with the following hazards:

• Acute Toxicity, Oral (H301): Toxic if swallowed.[3]

• Skin Irritation (H315): Causes skin irritation.[3]

• Serious Eye Irritation (H319): Causes serious eye irritation.[3]

• Respiratory Irritation (H335): May cause respiratory irritation.[3]

The physical form of this chemical—typically an off-white powder—is a critical factor in our risk assessment.[1] This powdered form increases the likelihood of aerosolization, creating a significant inhalation hazard and risk of widespread contamination if not handled with precision.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a matter of preference but a direct response to the identified hazards. Each component is chosen to create a barrier between the researcher and the chemical, mitigating the risks of exposure through all potential routes: dermal, ocular, and respiratory.

PPE Component	Specification	Rationale and Causality
Eye and Face Protection	Chemical safety goggles forming a complete seal around the eyes. A full-face shield worn over goggles.	Mandatory. The H319 classification ("Causes serious eye irritation") necessitates robust protection against dust particles and potential splashes.[3][4] Goggles provide a primary seal, while the face shield offers a secondary barrier for the entire face.
Skin Protection: Gloves	Chemical-resistant nitrile or neoprene gloves. Must be inspected for integrity before each use.	Mandatory. To prevent direct contact and subsequent skin irritation (H315), chemical-resistant gloves are essential.[3][5][6] Proper glove removal technique is critical to avoid contaminating the skin upon completion of work.[2]
Skin Protection: Body	A long-sleeved, flame-retardant laboratory coat, fully buttoned. Closed-toe shoes.	Mandatory. A lab coat protects the arms and torso from accidental spills or dust settlement.[7] Closed-toe shoes are a fundamental laboratory requirement to protect against spills and dropped items.
Respiratory Protection	All handling of solid 3,4,5-Tribromopyrazole must occur within a certified chemical fume hood.	Mandatory. The H335 classification ("May cause respiratory irritation") and the powdered nature of the compound make respiratory exposure a primary risk.[2][3] A fume hood provides the necessary engineering control to contain dust and vapors, protecting the user's breathing zone.[5] If a fume hood is not available, a NIOSH-approved P95 or P1 particle respirator is required, though this is a less preferable control measure.[2][8]

Operational Workflow: A Step-by-Step Guide to Safe Handling

This section details the procedural steps for working with 3,4,5-Tribromopyrazole. This workflow is designed to be a closed-loop system, ensuring safety from the moment you prepare for your experiment until the final piece of waste is properly disposed of.

Caption: Workflow for the safe handling of 3,4,5-Tribromopyrazole.

Experimental Protocol

Step 1: Preparation (Pre-Operation)

• Review the Safety Data Sheet (SDS): Before beginning, thoroughly read the most current SDS for 3,4,5-Tribromopyrazole.[5] Confirm you understand all hazards and emergency procedures.

• Prepare the Work Area: Ensure the chemical fume hood is operational and the sash is at the appropriate working height. The work surface should be clean and clear of any unnecessary items.[5]

• Assemble Materials: Place all necessary equipment (spatulas, weigh boats, glassware) and reagents inside the fume hood to minimize reaching in and out of the containment area.

• Prepare Waste Containers: Place clearly labeled, sealed waste containers for solid chemical waste and contaminated disposables within the work area.[9]

Step 2: Donning PPE

• Put on your lab coat and ensure it is fully buttoned.

• Put on your chemical safety goggles.

• Put on your chemical-resistant gloves, ensuring they overlap the cuffs of your lab coat.

• If a face shield is required, place it on over your goggles.

Step 3: Handling 3,4,5-Tribromopyrazole

• Perform all manipulations of the solid compound deep within the chemical fume hood.

• Open the container slowly to avoid disturbing the powder.

• Use a spatula to carefully transfer the required amount. Avoid tapping or dropping the spatula, which can create airborne dust.[2]

• If making a solution, add the solvent to the powder slowly to prevent splashing.

• Securely close the primary container of 3,4,5-Tribromopyrazole immediately after use.

Step 4: Doffing PPE (Decontamination)

• This is a critical step to prevent "take-home" contamination. Remove PPE before leaving the work area.

• Remove gloves using a proper technique (without touching the outer surface with bare skin) and dispose of them in the designated contaminated waste container.[2]

• Remove your lab coat, turning it inside out as you remove it to contain any surface contamination.

• Remove your face shield and goggles.

• Wash your hands thoroughly with soap and water.[4]

Step 5: Waste Disposal

• Chemical Waste: All unused 3,4,5-Tribromopyrazole and any solutions must be collected in a sealed, properly labeled hazardous waste container.[4][6]

• Contaminated Materials: All disposable items that came into contact with the chemical (e.g., gloves, weigh boats, pipette tips) must be placed in a separate, sealed container labeled for solid chemical waste.[9]

• Disposal Route: All waste must be disposed of through an approved hazardous waste disposal facility.[4] Contact your institution’s Environmental Health and Safety (EHS) office to arrange for pickup.[9] Never dispose of this chemical down the drain.[9]

Emergency Procedures: Immediate Response Plan

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing. Consult a physician.[2]

• Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Consult a physician immediately.[2]

• Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Consult a physician.[2]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately.[2]

• Spill: Evacuate the area. Avoid breathing dust. Wearing full PPE, carefully sweep or vacuum up the spilled solid without creating dust.[2] Place the material in a closed, labeled container for disposal.[2][4]

By adhering to this comprehensive guide, you build a culture of safety that protects not only yourself but also your colleagues and the environment. The principles of understanding risk, selecting appropriate barriers, and following meticulous procedures are the cornerstones of responsible science.

References

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• National Center for Biotechnology Information. (n.d.). 3,4,5-tribromo-1H-pyrazole. PubChem Compound Database. Retrieved from [Link]

• BenchChem. (n.d.). Essential Guide to the Safe Disposal of 1-Benzyl-4-(4-bromophenyl)pyrazole.
• Capot Chemical. (2025, December 27). MSDS of 3,4,5-tribromo-1H-pyrazole.
• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. (n.d.). 5.1.7. Selective Boc-Protection and Bromination of Pyrazoles.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 1-Azetidin-3-yl-4-bromo-1H-pyrazole.
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• Chemsrc. (2025, August 25). 3,4,5-Tribromo-1H-pyrazole.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Boron Molecular. (n.d.). Buy 3,4,5-Tribromopyrazole.
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• ChemTalk. (n.d.). Lab Safety Equipment & PPE.
• Occupational Safety and Health Administration. (n.d.). Semiconductors - Toxic, Irritative, and Corrosive Gases and Liquids.
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• Fisher Scientific. (2021, December 25). Safety Data Sheet: 5-Amino-2,4-dihydro-3H-pyrazol-3-one.
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